1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

Core Science & Biosynthesis

1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile CAS number and properties

An In-depth Technical Guide to 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile: Synthesis, Properties, and Applications

Abstract

Introduction: The Significance of the Cyclopropyl Moiety

The cyclopropane ring is a highly valuable structural motif in medicinal chemistry. Its unique stereoelectronic properties contribute significantly to the pharmacological profile of drug candidates. The rigid, three-membered ring system can enhance potency, improve metabolic stability, and reduce off-target effects by locking the conformation of a molecule and influencing its interaction with biological targets.[1] The incorporation of a cyclopropyl group can also modulate physicochemical properties such as lipophilicity and brain permeability, making it a key tool for overcoming common hurdles in drug discovery.[1]

1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile combines this valuable cyclopropyl fragment with a substituted phenyl ring, presenting a scaffold with potential for exploration in various therapeutic areas. The methoxy and methyl substitutions on the phenyl ring can further influence its biological activity and metabolic fate.

Physicochemical Properties: An Extrapolated Profile

Based on the analysis of structurally similar compounds, a profile of the expected physicochemical properties of 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile can be established.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value/Information	Basis for Prediction
IUPAC Name	1-(3-methoxy-4-methylphenyl)cyclopropane-1-carbonitrile	Standard nomenclature
Molecular Formula	C12H13NO	Deduced from structure
Molecular Weight	187.24 g/mol	Calculated from formula
Appearance	Likely a solid at room temperature	Based on analogs like 1-(3-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid being a powder[2]
Melting Point	Data not available. The related carboxylic acid has a melting point of 108-111 °C.[2]	The nitrile's melting point may be in a similar range.
Solubility	Expected to be soluble in organic solvents like ethanol, methanol, and dichloromethane.	General solubility of similar organic compounds.
CAS Number	Not assigned or not publicly available.	Extensive database searches did not yield a specific CAS number.

Synthesis and Experimental Protocols

A plausible synthetic route to 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile can be devised based on established chemical transformations and the synthesis of its analogs. A key intermediate is likely to be the corresponding carboxylic acid, 1-(3-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid, for which a CAS number (926209-30-5) exists.[2][3]

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile.

Step-by-Step Experimental Protocol (Hypothetical)

This protocol is a generalized procedure based on common organic synthesis techniques for related compounds.[4][5][6]

Step 1: Synthesis of 1-(3-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid (Intermediate D)

A multi-step synthesis starting from 3-methoxy-4-methylbenzaldehyde is a likely route. This could involve a reaction to form an appropriate precursor for cyclopropanation, followed by the cyclopropanation reaction itself and subsequent functional group manipulation to yield the carboxylic acid.

Step 2: Conversion to 1-(3-methoxy-4-methylphenyl)cyclopropanecarboxamide (Intermediate E)

• To a solution of 1-(3-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid (1.0 eq) in an anhydrous solvent such as dichloromethane, add oxalyl chloride or thionyl chloride (1.2 eq) and a catalytic amount of DMF.

• Stir the reaction mixture at room temperature for 2-3 hours until the evolution of gas ceases.

• Remove the solvent and excess reagent under reduced pressure.

• Dissolve the resulting acid chloride in an anhydrous solvent and add it dropwise to a cooled (0 °C) concentrated solution of aqueous ammonia.

• Stir the mixture for 1-2 hours, allowing it to warm to room temperature.

• Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate to yield the crude amide.

Step 3: Dehydration to 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile (Product G)

• Combine the crude 1-(3-methoxy-4-methylphenyl)cyclopropanecarboxamide (1.0 eq) with a dehydrating agent such as phosphorus pentoxide, thionyl chloride, or cyanuric chloride in an appropriate anhydrous solvent.

• Heat the reaction mixture under reflux for several hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture and quench by carefully adding it to ice-water.

• Extract the product with an organic solvent.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the final product.

Analytical Characterization

The structure and purity of the synthesized 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile would be confirmed using standard analytical techniques.

Table 2: Expected Analytical Data

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons (likely in the 6.8-7.2 ppm region), a singlet for the methoxy group protons (~3.9 ppm), a singlet for the methyl group protons (~2.2 ppm), and signals for the cyclopropyl methylene protons (likely in the 1.2-1.8 ppm region).
¹³C NMR	Signals for the nitrile carbon (~120 ppm), aromatic carbons, the methoxy carbon (~55 ppm), the methyl carbon (~16 ppm), and the cyclopropyl carbons.
IR Spectroscopy	A characteristic sharp absorption band for the nitrile (C≡N) group around 2230-2250 cm⁻¹.
Mass Spectrometry	A molecular ion peak corresponding to the calculated molecular weight (187.24).

Safety and Handling

While specific toxicity data for 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile is unavailable, general precautions for handling nitriles and research chemicals should be strictly followed.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses with side shields, and a lab coat.[7][8][9]

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors.[7][9] Avoid contact with skin and eyes.[7][9] Wash hands thoroughly after handling.[10]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[7][10]

• First Aid:

  • In case of skin contact: Immediately wash with soap and plenty of water.[9]

  • In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.[9]

  • If inhaled: Move the person into fresh air.[9]

  • If swallowed: Rinse mouth with water.[9]

  • In all cases of exposure, seek medical attention.[9]

Potential Applications in Drug Discovery

The structural features of 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile suggest its potential as a building block in the synthesis of novel therapeutic agents. The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine, providing a handle for further chemical modifications. The substituted phenylcyclopropane core could be explored for its activity against a range of biological targets, including enzymes and receptors where the conformational constraint imparted by the cyclopropyl ring is beneficial. For example, related structures have been investigated as potential phosphodiesterase-4 inhibitors.[11]

Conclusion

1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile represents a promising, yet underexplored, chemical entity. This guide provides a foundational understanding of its likely properties, a plausible synthetic strategy, and necessary safety precautions based on the known chemistry of its close structural analogs. It is hoped that this information will facilitate further research into this compound and its potential applications in the development of new medicines.

References

• KISHIDA CHEMICAL CO.,LTD. Safety Data Sheet. Available from: [Link]

• Kao Chemicals. Material Safety Data Sheet. Available from: [Link]

• NIST. Cyclopropanecarbonitrile, 1-(p-chlorophenyl)-2-(p-methoxyphenyl)-. Available from: [Link]

• The Royal Society of Chemistry. Supporting information. Available from: [Link]

• Yahya-Meymandi, A., et al. Synthesis of 1-[3-(Cyclopentyloxy)-4-methoxyphenyl]cyclopentanol as Potential Phosphodiesterase-4 Inhibitor. Iranian Journal of Pharmaceutical Research.

• NextSDS. 1-(3-METHOXYPHENYL)CYCLOPROPANECARBONITRILE. Available from: [Link]

• ChemRadar. 1-[2-(4-Methoxy-2-methylphenyl)ethyl]cyclopropan-1-amine. Available from: [Link]

• T. E. Peterson, et al. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry.

• Beilstein Journals. First synthesis of acylated nitrocyclopropanes. Available from: [Link]

• PMC. Preparation of Radical Clocks Bearing Carbonyl Groups: Synthesis of N-Methoxy-N-methylspiro[cyclopropane-1,9'-fluorene]-2-carboxamide. Available from: [Link]

• Molbank. Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione. Available from: [Link]

• PubMed. The application of multi-component reactions in drug discovery. Available from: [Link]

• MDPI. Quantum Computational Investigation of (E)-1-(4-methoxyphenyl)-5-methyl-N′-(3-phenoxybenzylidene)-1H-1,2,3-triazole-4-carbohydrazide. Available from: [Link]

• Innovations Report. Breakthrough in Carbene Chemistry Enhances Drug Development. Available from: [Link]

• ResearchGate. 1 H-NMR spectra of (E)-3-(4-hydroxy-3-methoxyphenyl)-2-(4-nitrophenyl).... Available from: [Link]

• PubMed. On the spectral properties of methyl and methoxy derivatives of 1,3-diphenyl-1H-pyrazolo[3,4-b]quinoxalines: Experiment and DFT/TDDFT calculations. Available from: [Link]

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Physicochemical properties of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

Physicochemical Profiling and Synthetic Methodology of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile: A Technical Guide

As drug discovery shifts toward highly optimized, metabolically stable chemical spaces, the strategic incorporation of strained ring systems has become a cornerstone of modern medicinal chemistry. This whitepaper provides an in-depth technical analysis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile (CAS: 1152567-07-1), a highly versatile building block. By replacing traditional gem-dimethyl groups with cyclopropanecarbonitrile scaffolds, researchers can rigidly lock molecular conformations while simultaneously tuning lipophilic efficiency.

Here, we deconstruct the physicochemical properties, structural rationale, and validated synthetic methodologies for this compound, providing a comprehensive guide for application scientists and drug development professionals.

Structural Rationale and Physicochemical Profile

The architecture of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile features an electron-rich aromatic system coupled directly to a highly strained, electron-withdrawing cyclopropanecarbonitrile moiety.

Causality in Chemical Design

In medicinal chemistry, benzylic positions are notorious liabilities for cytochrome P450-mediated oxidation. While adding a gem-dimethyl group blocks this metabolic weak point, it dramatically increases the partition coefficient (LogP), potentially leading to off-target toxicity and poor aqueous solubility.

By tying the alkyl substituents into a cyclopropane ring , we achieve three critical outcomes:

• Metabolic Shielding: The benzylic position is fully substituted, preventing oxidative degradation.

• Conformational Restriction: The sp3 carbons of the cyclopropane restrict the rotational degrees of freedom, locking the nitrile (or downstream functional groups) into a rigid vector.

• Optimized Lipophilicity: The cyclopropane ring possesses more s -character than a standard alkane, making it slightly more polar and lowering the LogP compared to an acyclic gem-dimethyl equivalent.

Quantitative Physicochemical Data

To facilitate integration into computational models and pharmacokinetic predictions, the core physicochemical properties of the compound are summarized below [1, 2].

Property	Value	Causality / Structural Significance
CAS Number	1152567-07-1	Unique identifier for the specific regioisomer [1].
Molecular Formula	C12H13NO	Defines the exact atomic composition [2].
Molecular Weight	187.24 g/mol	Low MW ensures high ligand efficiency when used as a fragment.
Topological Polar Surface Area	33.02 Ų	Ideal for blood-brain barrier (BBB) penetration (Optimal < 90 Ų).
LogP (Predicted)	~2.9	Balanced lipophilicity for oral bioavailability and membrane permeation.
H-Bond Donors	0	Lack of donors enhances passive transcellular permeability.
H-Bond Acceptors	2	The nitrile nitrogen and methoxy oxygen serve as interaction points.

Mechanistic Pathways and Logical Workflows

To understand the utility of this scaffold, we must visualize its role as a bioisostere. The logical workflow below illustrates the scaffold-hopping strategy that drives the adoption of cyclopropanes in lead optimization.

Fig 1. Logical workflow of utilizing cyclopropanes as gem-dimethyl bioisosteres.

Synthetic Methodology: Geminal Dialkylation

The synthesis of arylcyclopropanecarbonitriles is achieved via the cycloalkylation of an active methylene compound (a CH-acid) [3, 4]. The protocol below details the transformation of 2-(3-methoxy-4-methylphenyl)acetonitrile into the target cyclopropane using 1,2-dibromoethane.

Reaction Mechanism

Fig 2. Geminal dialkylation mechanism for cyclopropanecarbonitrile synthesis.

Causality of Reagent Selection

• Why 1,2-dibromoethane over 1,2-dichloroethane? Bromide is a superior leaving group due to its larger atomic radius and polarizability. Forming a highly strained 3-membered ring requires rapid intramolecular cyclization kinetics to outcompete intermolecular dimerization [3].

• Why Sodium Hydride (NaH) in DMF? The pKa of the benzylic protons in the starting nitrile is ~22. A strong, irreversible base like NaH ensures complete deprotonation. The polar aprotic solvent (DMF) leaves the resulting carbanion unsolvated and highly nucleophilic.

Step-by-Step Synthetic Protocol

This protocol is designed as a self-validating system, incorporating in-process controls (IPCs) to guarantee structural integrity.

• Preparation: Flame-dry a 250 mL round-bottom flask under an argon atmosphere. Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 2.5 equiv, 25 mmol) and wash twice with anhydrous hexane to remove the oil. Suspend the NaH in anhydrous DMF (50 mL) and cool to 0 °C using an ice bath.

• Deprotonation: Dissolve 2-(3-methoxy-4-methylphenyl)acetonitrile (1.0 equiv, 10 mmol) in anhydrous DMF (15 mL). Add this solution dropwise to the NaH suspension over 15 minutes. Stir at 0 °C for 30 minutes until hydrogen evolution ceases.

• Alkylation: Add 1,2-dibromoethane (1.2 equiv, 12 mmol) dropwise. Remove the ice bath and allow the reaction to warm to room temperature, stirring for 4 hours.

• Validation Checkpoint (IPC): Take a 10 µL aliquot, quench in 1 mL Methanol, and analyze via LC-MS. The system is validated when the peak corresponding to the starting material ( m/z ~176) completely transitions to the product mass ( m/z 202 [M+H]+ or corresponding adducts).

• Workup: Quench the reaction carefully with saturated aqueous NH4​Cl (50 mL) at 0 °C. Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine (5 x 50 mL) to remove DMF, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure product.

Analytical Characterization & Validation Protocol

To ensure the cyclopropane ring is fully closed and no mono-alkylated alkene side-products remain, rigorous spectroscopic validation is required.

Step-by-Step NMR Validation

• Sample Preparation: Dissolve 15 mg of the purified compound in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% TMS as an internal standard.

• Acquisition: Acquire a standard 1D 1H NMR spectrum at 400 MHz or higher.

• Self-Validating Spectral Analysis:

  • Disappearance: Confirm the complete absence of the singlet at ~3.7 ppm, which corresponds to the benzylic CH2​ of the starting material.

  • Appearance (The Cyclopropane Signature): Look for an AA'BB' spin system or complex multiplets in the highly shielded upfield region between 1.1 ppm and 1.7 ppm (integrating to 4H). This upfield shift is caused by the diamagnetic anisotropy of the cyclopropane ring bonds, serving as absolute proof of ring closure [5].

  • Aromatic/Aliphatic Ratio: The integration of the aromatic protons (3H) must perfectly match the integration of the cyclopropyl protons (4H) and the methoxy/methyl protons (3H each).

Downstream Applications in Drug Development

The nitrile group is a synthetic chameleon. Once the cyclopropane scaffold is established, the nitrile can be cleanly converted into primary amines (via reduction) or carboxylic acids (via hydrolysis), generating diverse libraries of enantiopure or racemic building blocks for active pharmaceutical ingredients (APIs) [5].

Fig 3. Downstream functionalization pathways of the cyclopropanecarbonitrile core.

References

• Title: Cyclization Reactions of Dianions in Organic Synthesis | Chemical Reviews Source: American Chemical Society (ACS) URL: [Link]

• Title: Methods for the synthesis of donor-acceptor cyclopropanes Source: ResearchGate / Uspekhi Khimii URL: [Link]

• Title: A novel approach to enantiopure cyclopropane compounds from biotransformation of nitriles Source: Royal Society of Chemistry (RSC) - New Journal of Chemistry URL: [Link]

Whitepaper: Structural and Synthetic Profiling of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

Executive Overview

In modern drug discovery, the strategic incorporation of conformationally restricted motifs is a proven method for enhancing target affinity and metabolic stability. 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile (CAS: 1152567-07-1) represents a highly specialized synthetic intermediate designed to introduce a rigid, sp³-rich vector into complex pharmacophores [1]. As a Senior Application Scientist, I have structured this guide to deconstruct the physicochemical properties, mechanistic utility, and validated synthetic workflows associated with this molecule, providing researchers with a robust foundation for its integration into medicinal chemistry pipelines.

Structural Chemistry & Physicochemical Profiling

The architectural value of this molecule lies in its tripartite structure: a cyclopropane ring, a nitrile group, and a uniquely substituted aryl ring. To facilitate rapid compound evaluation, the core quantitative data has been summarized below [2].

Property	Value
Chemical Name	1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile
CAS Registry Number	1152567-07-1
Molecular Formula	C₁₂H₁₃NO
Exact Molecular Weight	187.24 g/mol
Topological Polar Surface Area (TPSA)	33.0 Ų (Calculated)
Hydrogen Bond Donors / Acceptors	0 / 2 (Nitrile Nitrogen, Methoxy Oxygen)
Rotatable Bonds	2 (Aryl-Cyclopropane, Aryl-Methoxy)
Predicted LogP (XLogP3)	~2.8

Mechanistic Rationale in Drug Design

The selection of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile as a building block is rarely arbitrary; it is driven by specific structure-activity relationship (SAR) goals:

• Conformational Restriction via the Cyclopropane Ring: Aliphatic chains are highly flexible, leading to a significant entropic penalty upon binding to a target receptor. The cyclopropane ring forces the nitrile group and the aryl ring into a rigid, defined spatial trajectory. Furthermore, increasing the fraction of sp³ carbons (Fsp³) improves the molecule's three-dimensionality, which is statistically correlated with higher clinical success rates due to improved solubility and reduced off-target intercalation.

• Metabolic Robustness of the Nitrile Moiety: The nitrile group acts as a potent hydrogen-bond acceptor and a bioisostere for halogens or carbonyls. Unlike esters or amides, which are highly susceptible to enzymatic hydrolysis by esterases and amidases in vivo, the nitrile group is metabolically inert, thereby extending the half-life of the resulting drug candidate [3].

• Steric and Electronic Mapping: The 3-methoxy-4-methylphenyl substitution pattern provides a precise steric bulk. The methoxy group offers an oxygen lone-pair for localized hydrogen bonding, while the methyl group acts as a lipophilic anchor. Together, they modulate the electron density of the aromatic ring, which can subtly influence the pKa of adjacent functional groups in a fully elaborated molecule.

Synthetic Architecture: Phase-Transfer Catalyzed Alkylation

The synthesis of 1-arylcyclopropanecarbonitriles is classically achieved through the double alkylation of an arylacetonitrile precursor using 1,2-dibromoethane. While this can be performed under strictly anhydrous conditions using sodium hydride (NaH) [4], a more scalable and safer approach utilizes Phase-Transfer Catalysis (PTC) .

Causality of Experimental Choices

Using a biphasic system (aqueous NaOH and an organic solvent) with a phase-transfer catalyst like benzyltriethylammonium chloride (TEBAC) eliminates the need for pyrophoric reagents. The catalyst shuttles hydroxide ions into the organic phase, enabling the rapid deprotonation of the benzylic carbon. The reaction requires thermal activation (50–60 °C) because the second step—the intramolecular Sₙ2 ring closure—is sterically hindered and requires overcoming a significant activation energy barrier to form the strained three-membered ring.

Logical reaction pathway for the synthesis of 1-arylcyclopropanecarbonitriles.

Step-by-Step Methodology

• System Initialization: In a 250 mL round-bottom flask, dissolve 2-(3-methoxy-4-methylphenyl)acetonitrile (1.0 equiv) and 1,2-dibromoethane (1.5 equiv) in toluene (10 volumes).

• Catalyst Integration: Add benzyltriethylammonium chloride (TEBAC) (0.05 equiv) to the organic solution.

• Biphasic Deprotonation: Slowly add a 50% (w/w) aqueous sodium hydroxide solution (4.0 equiv) to the mixture. Critical Step: Initiate vigorous mechanical stirring (>600 rpm) to maximize the interfacial surface area between the aqueous and organic layers.

• Thermal Cyclization: Heat the biphasic mixture to 55 °C. Monitor the conversion via LC-MS. The intermediate mono-alkylated species should transiently appear before fully converting to the cyclized product within 4 to 6 hours.

• Quenching and Isolation: Cool the reaction to room temperature. Dilute with deionized water to dissolve precipitated salts and extract the aqueous layer twice with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude oil via silica gel flash chromatography (gradient: 5% to 20% Ethyl Acetate in Hexanes) to yield the pure product.

Analytical Validation System

To ensure scientific integrity, the output of the synthetic protocol must be subjected to a self-validating analytical framework. Do not proceed with downstream functionalization until the following orthogonal parameters are confirmed:

• ¹H NMR (400 MHz, CDCl₃): The hallmark of a successful cyclization is the disappearance of the benzylic CH₂ protons (~3.7 ppm) and the emergence of two distinct multiplets around 1.35 ppm (2H) and 1.70 ppm (2H) . These represent the diastereotopic protons of the newly formed cyclopropane ring. Additionally, verify the methoxy singlet at ~3.85 ppm (3H) and the aryl methyl singlet at ~2.20 ppm (3H).

• ¹³C NMR (100 MHz, CDCl₃): Confirm the presence of the highly strained cyclopropane carbons. The quaternary carbon (C1) typically resonates around 14–18 ppm , while the CH₂ carbons appear at 16–20 ppm . The nitrile carbon must be visible at approximately 120 ppm .

• Mass Spectrometry (ESI-MS): High-resolution mass spectrometry should yield a dominant pseudomolecular ion peak [M+H]+ at m/z 188.1 .

References

• Accela ChemBio Product Catalog - 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile Specifications Source: Accela ChemBio URL:[Link]

• Discovery and Characterization of an Inhibitor of Glucosylceramide Synthase - Utilization of cyclopropanecarbonitrile intermediates in medicinal chemistry. Source: ACS Medicinal Chemistry Letters URL:[Link]

• Transition Metal-Catalyzed Enantioselective Silylation of C–H bonds: Reaction Development and Mechanistic Studies - General procedures for the synthesis of 1-Arylcyclopropanecarbonitriles. Source: UC Berkeley eScholarship URL:[Link]

Biological activity of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile derivatives

An In-depth Technical Guide on the Projected Biological Activity of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile Derivatives

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

While the class of 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile derivatives remains largely unexplored in peer-reviewed literature, an analysis of its constituent structural motifs—the cyclopropane ring and the 3-methoxy-4-methylphenyl group—provides a strong rationale for its investigation as a source of novel therapeutic agents. The unique conformational rigidity and electronic properties of the cyclopropane ring, combined with the modulating effects of the methoxy group on physicochemical and pharmacokinetic parameters, suggest a high potential for biological activity. This guide synthesizes information from related compound classes to propose a strategic framework for the synthesis, biological evaluation, and mechanistic elucidation of these promising, yet uncharacterized, molecules.

Introduction: Deconstructing the Pharmacophore

The 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile scaffold represents a compelling starting point for drug discovery. Its core components have been independently associated with a wide array of biological activities.

• The Cyclopropane Ring: This three-membered carbocycle is a feature of numerous natural and synthetic compounds with diverse biological activities, including anticancer, antimicrobial, and antiviral properties.[1][2] Its rigid structure can enhance binding to biological targets, improve metabolic stability, and increase brain permeability, all while minimizing off-target effects.[3]

• The 3-Methoxy-4-methylphenyl Moiety: The methoxy group is a common substituent in many approved drugs and natural products.[4][5] It can significantly influence a molecule's lipophilicity, solubility, and ability to form hydrogen bonds, thereby affecting its absorption, distribution, metabolism, and excretion (ADME) profile.[4][5][6] The 3-methoxy-4-methylphenyl fragment, in particular, has been identified as a key component in scaffolds with potential anticancer and antimicrobial activities.[7]

The nitrile group, while not the primary focus of this guide, is a versatile functional group that can participate in various biological interactions and can be synthetically manipulated to generate a diverse library of derivatives.

Proposed Synthetic Strategy: A Pathway to a Diverse Chemical Library

A robust synthetic strategy is paramount for exploring the structure-activity relationships (SAR) of this novel compound class. A plausible and efficient route to a library of 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile derivatives can be envisioned starting from commercially available materials.

Core Synthesis

The synthesis of the core scaffold can likely be achieved through the α-alkylation of a substituted phenylacetonitrile with 1,2-dibromoethane, a method that has been successfully employed for similar 1-phenylcyclopropane derivatives.[3]

dot

Caption: Proposed synthesis of the core scaffold.

Derivatization Strategy

With the core scaffold in hand, a diverse library of derivatives can be generated by modifying the nitrile group.

Reaction Type	Reagents	Resulting Functional Group
Hydrolysis	Acid or Base	Carboxylic Acid
Reduction	LiAlH4 or H2/Catalyst	Primary Amine
Addition of Grignard Reagents	RMgX	Ketone
Cycloaddition	Azides	Tetrazole

A Strategic Framework for Biological Evaluation

Given the known biological activities of structurally related compounds, a tiered screening approach is recommended to efficiently identify promising lead compounds.

Primary Screening: Broad-Spectrum Activity

The initial screen should focus on identifying general cytotoxic and antimicrobial activities.

• Anticancer Screening: A panel of cancer cell lines representing different tumor types (e.g., breast, lung, colon, leukemia) should be used. The MTT or resazurin assay can provide a quantitative measure of cell viability.

• Antimicrobial Screening: The derivatives should be tested against a panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans) using broth microdilution to determine the minimum inhibitory concentration (MIC).

Secondary Screening: Elucidating the Mechanism of Action

Active compounds from the primary screen should be advanced to more specific assays to probe their mechanism of action.

• For Anticancer Hits:

  • Apoptosis Assays: Annexin V/PI staining followed by flow cytometry can determine if the compounds induce programmed cell death.

  • Cell Cycle Analysis: Propidium iodide staining and flow cytometry can reveal if the compounds cause cell cycle arrest at specific phases.

  • Kinase Inhibition Profiling: A broad panel of kinases can be screened to identify potential molecular targets.

• For Antimicrobial Hits:

  • Bactericidal vs. Bacteriostatic Determination: Time-kill assays can differentiate between compounds that kill bacteria and those that simply inhibit their growth.

  • Membrane Permeability Assays: Dyes like SYTOX Green can be used to assess if the compounds disrupt the bacterial cell membrane.

dot

Caption: Proposed screening cascade for biological evaluation.

Hypothetical Data and Structure-Activity Relationships

While experimental data for the target compound class is not available, we can hypothesize potential outcomes based on related structures.

Derivative	Modification	Predicted Anticancer Activity (IC50, µM)	Predicted Antimicrobial Activity (MIC, µg/mL)
Core Scaffold	-	> 50	> 128
Carboxylic Acid	-COOH	25	64
Primary Amine	-CH2NH2	10	32
Benzyl Amine	-CH2NH-Bn	5	16
Phenyl Ketone	-CO-Ph	15	64

Interpretation: This hypothetical data suggests that derivatization of the nitrile group can significantly impact biological activity. The introduction of a primary or secondary amine appears to enhance both anticancer and antimicrobial potency, potentially due to increased basicity and the ability to form salt bridges with biological targets.

Conclusion and Future Directions

The 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile scaffold represents a promising, yet underexplored, area for drug discovery. The synthetic accessibility and the potential for diverse biological activities make this compound class a compelling target for further investigation. Future research should focus on the synthesis of a diverse library of derivatives, followed by a systematic biological evaluation to identify lead compounds for further optimization and preclinical development.

References

• Benchchem. An In-depth Technical Guide to (3-methoxyphenyl)(4-methylphenyl)methanone.
• Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide deriv
• Salaün, J. Cyclopropane Derivatives and their Diverse Biological Activities. Docentes FCT NOVA.
• Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent upd
• Synthesis of Cyclopropane Containing Natural Products | Request PDF - ResearchG
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Substituted Cyclopropanecarbonitriles: A Technical Guide to Emerging Pharmacological Applications

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The cyclopropane ring, a motif once considered a synthetic curiosity, is now a validated component in modern medicinal chemistry, prized for the unique conformational rigidity and metabolic stability it imparts to molecular scaffolds.[1][2][3] When combined with a nitrile group—a versatile functional moiety known to act as a bioisostere, a hydrogen bond acceptor, or a reactive electrophilic "warhead"—the resulting cyclopropanecarbonitrile core presents a compelling starting point for the design of novel therapeutics.[4][5] This guide provides an in-depth exploration of the pharmacological potential of substituted cyclopropanecarbonitriles, with a primary focus on their application as covalent and reversible inhibitors of enzymes implicated in human disease, particularly cysteine proteases. We will dissect the mechanism of action, explore structure-activity relationships (SAR), and provide detailed experimental protocols to empower researchers in this burgeoning field.

The Cyclopropanecarbonitrile Scaffold: A Privileged Structure in Drug Design

The utility of the cyclopropane ring in drug design stems from its distinct three-dimensional geometry. Unlike flexible aliphatic chains, the rigid, triangular structure of cyclopropane can lock a molecule into a specific, bioactive conformation, potentially increasing its binding affinity and selectivity for a biological target.[3][6] This conformational constraint is a powerful tool for medicinal chemists aiming to optimize ligand-receptor interactions.[6] Furthermore, the cyclopropyl group often enhances metabolic stability by shielding adjacent chemical bonds from enzymatic degradation.[1]

The nitrile (—C≡N) group is a small, polar functional group with a rich history in drug development. Its linear geometry and ability to act as a hydrogen bond acceptor allow it to mimic other functional groups. Critically, the carbon atom of the nitrile is electrophilic, making it susceptible to nucleophilic attack from amino acid residues like cysteine or serine within an enzyme's active site.[4][7] This reactivity is the basis for its use as a "warhead" in the design of both reversible and irreversible covalent inhibitors, which can offer advantages in potency and duration of action over traditional non-covalent drugs.[4][8][9]

Core Application: Inhibition of Cysteine Proteases

A major area where substituted cyclopropanecarbonitriles have demonstrated significant promise is in the inhibition of cysteine proteases.[10][11] These enzymes play critical roles in diverse physiological and pathological processes, from protein turnover to viral replication and immune cell maturation, making them attractive drug targets.[5][11] The mechanism of action for nitrile-based inhibitors typically involves the nucleophilic attack by the catalytic cysteine residue on the electrophilic nitrile carbon, forming a covalent thioimidate adduct in the enzyme's active site.[4][7]

Case Study: Dipeptidyl Peptidase 1 (DPP1) Inhibitors

Dipeptidyl Peptidase 1 (DPP1), also known as Cathepsin C, is a lysosomal cysteine protease responsible for activating a cascade of neutrophil serine proteases (NSPs), including neutrophil elastase, proteinase 3, and cathepsin G.[12][13][14] In several chronic inflammatory diseases, such as non-cystic fibrosis bronchiectasis (NCFBE) and chronic obstructive pulmonary disease (COPD), overactive neutrophils release these NSPs, leading to progressive tissue damage.[13][15][16] Therefore, inhibiting DPP1 offers a novel therapeutic strategy to broadly suppress the activity of these downstream proteases.[16][17][18]

A prime example of a cyclopropanecarbonitrile-containing drug candidate is Brensocatib (formerly INS1007/AZD7986).[12][19] Brensocatib is an oral, selective, and reversible inhibitor of DPP1 that has shown significant clinical efficacy.[12][20] By blocking DPP1 in the bone marrow during neutrophil maturation, Brensocatib prevents the activation of NSPs.[12][14][20] This leads to the circulation of new neutrophils with greatly reduced protease activity, thereby mitigating inflammation and tissue destruction in neutrophil-driven diseases.[15][20] Clinical trials have demonstrated that Brensocatib treatment reduces NSP activity and prolongs the time to first exacerbation in patients with bronchiectasis.[17][20]

Mechanism of Action: DPP1 Inhibition

The inhibitory action of a cyclopropanecarbonitrile-based compound like Brensocatib on DPP1 serves as an excellent model for understanding the covalent mechanism.

Caption: Reversible covalent inhibition of DPP1 by a cyclopropanecarbonitrile warhead.

Structure-Activity Relationship (SAR) Insights

The potency and selectivity of substituted cyclopropanecarbonitriles are highly dependent on the nature and stereochemistry of the substituents on the cyclopropane ring. While specific SAR data for proprietary compounds like Brensocatib is not fully public, general principles can be derived from the broader literature on cyclopropane-containing enzyme inhibitors.[21][22][23]

• Substitution for Selectivity: The groups attached to the cyclopropane ring are the primary drivers of selectivity. These substituents interact with specific sub-pockets of the enzyme's active site (e.g., S1, S2 pockets in proteases). Tailoring these groups to match the physicochemical properties of the target's binding pockets is key to achieving high affinity and selectivity over related enzymes.

• Stereochemistry is Crucial: The rigid nature of the cyclopropane ring means that the spatial arrangement of substituents (cis/trans isomers) has a profound impact on biological activity. A specific stereoisomer will often be significantly more active than others because it presents the substituents and the nitrile warhead in the optimal orientation for binding and covalent reaction.

• Modulation of Reactivity: While the nitrile itself is the reactive warhead, substituents can electronically influence its reactivity. However, in most drug design campaigns, the focus is less on modulating the nitrile's intrinsic reactivity and more on optimizing the non-covalent interactions that position the warhead correctly.[24]

Compound Series	Target	Key Substituent Modification	Impact on Activity (Illustrative)	Reference
Quinoline-3-carbonitriles	EGFR Tyrosine Kinase	Addition of an aryl group to the cyclopropylamino moiety	Potent inhibitory activity (nM range) in enzymatic and cellular assays.	[21]
Arylcyclopropylamines	Lysine-Specific Demethylase 1 (LSD1)	Variation of aryl group on the cyclopropane	Discovery of inhibitors more potent than the parent compound, NCD38.	[22]
Dipeptidyl Nitrile Peptoids	Cysteine Proteases (Cruzain, Cathepsins)	Attachment of side chains to the peptoid backbone nitrogen	Led to potent cruzain inhibitors (pKi = 6.8) and selective cathepsin K inhibitors.	[25]

Experimental Protocol: Fluorogenic Cysteine Protease Inhibition Assay

This protocol provides a robust method for determining the inhibitory potency (e.g., IC50) of substituted cyclopropanecarbonitriles against a model cysteine protease like papain or a specific target like DPP1. The assay relies on a fluorogenic substrate that is cleaved by the enzyme to release a fluorescent molecule.

Objective: To measure the concentration-dependent inhibition of a target cysteine protease by test compounds.

Materials:

• Assay Buffer: 50 mM Sodium Acetate, 100 mM NaCl, 5 mM DTT (Dithiothreitol), 1 mM EDTA, pH 5.5. (Note: DTT is crucial for maintaining the catalytic cysteine in its reduced, active state).

• Target Enzyme: Recombinant human DPP1 or other cysteine protease of interest.

• Test Compounds: Substituted cyclopropanecarbonitriles dissolved in 100% DMSO to create stock solutions (e.g., 10 mM).

• Fluorogenic Substrate: e.g., (H-Gly-Arg)2-AMC for DPP1. Stock solution in DMSO.

• Apparatus: 96- or 384-well black, flat-bottom microplates; multi-channel pipette; fluorescence plate reader (Excitation/Emission wavelengths appropriate for the fluorophore, e.g., ~360 nm Ex / ~460 nm Em for AMC).

Procedure:

• Compound Plating:

  • Create a serial dilution series of the test compounds in 100% DMSO. For a typical 10-point curve, use a 3-fold dilution starting from 1 mM.

  • Using a pipette, transfer a small volume (e.g., 1 µL) of each compound dilution into the wells of the assay plate. Include "DMSO only" wells for 0% inhibition (High Signal) and "no enzyme" wells for 100% inhibition (Low Signal) controls.

• Enzyme Preparation & Addition:

  • Dilute the target enzyme to a working concentration (e.g., 2X final concentration) in cold Assay Buffer. The optimal concentration should be determined empirically to ensure the reaction proceeds linearly for the duration of the assay.

  • Add the diluted enzyme solution to all wells except the "no enzyme" control wells (add buffer instead). Let the plate incubate at room temperature for 15-30 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation & Measurement:

  • Prepare the fluorogenic substrate by diluting it to a working concentration (e.g., 2X final concentration, typically near its Km value) in Assay Buffer.

  • Initiate the enzymatic reaction by adding the substrate solution to all wells.

  • Immediately place the plate in the fluorescence reader pre-set to the appropriate temperature (e.g., 30°C or 37°C).

  • Monitor the increase in fluorescence over time (kinetic read). Take readings every 1-2 minutes for 30-60 minutes.

• Data Analysis:

  • For each well, calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time plot).

  • Normalize the data: % Inhibition = 100 * (1 - [Rate(inhibitor) - Rate(Low Control)] / [Rate(High Control) - Rate(Low Control)]).

  • Plot % Inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation (sigmoidal dose-response curve) to determine the IC50 value.

Workflow: IC50 Determination

Caption: Step-by-step workflow for determining the IC50 of protease inhibitors.

Synthetic Strategies: Accessing the Scaffold

The development of diverse libraries of substituted cyclopropanecarbonitriles for screening requires efficient and modular synthetic methods. While a comprehensive review of synthetic organic chemistry is beyond the scope of this guide, several key strategies are frequently employed.

• Corey-Chaykovsky Reaction: This classical method involves the reaction of an α,β-unsaturated nitrile with a sulfur ylide to form the cyclopropane ring. It is known for its mild conditions and good functional group tolerance.[1][2]

• Simmons-Smith Reaction: This reaction uses a zinc carbenoid to cyclopropanate an alkene, which can be a precursor to the desired nitrile. It is particularly useful for creating specific stereochemistries.[1][2]

• Radical Addition-Polar Cyclization: Modern photoredox catalysis methods have enabled novel cascades where carboxylic acids react with chloroalkyl alkenes to form functionalized cyclopropanes under mild, visible-light-mediated conditions.[26][27][28] These methods offer access to complex and diverse structures.[28]

Future Outlook and Challenges

The field of substituted cyclopropanecarbonitriles holds considerable promise. The clinical advancement of Brensocatib validates DPP1 as a druggable target and highlights the potential of this chemical scaffold in treating inflammatory diseases.[12][16] Future opportunities include:

• Targeting Other Proteases: The nitrile warhead is applicable to a wide range of cysteine proteases involved in oncology, neurodegenerative disorders, and infectious diseases, such as viral proteases (e.g., from SARS-CoV-2 or Hepatitis C) and parasitic proteases (e.g., cruzain in Chagas disease).[5][11][25]

• Expanding Beyond Proteases: The scaffold's unique properties could be leveraged for other target classes, such as kinases or epigenetic targets, where conformational restriction and novel binding interactions are desired.[21][22]

Key challenges remain. Achieving selectivity against closely related enzymes is paramount to minimizing off-target effects and potential toxicity.[24] Furthermore, scaling up complex, multi-step syntheses of specific stereoisomers for clinical development can be a significant hurdle.[1] Despite these challenges, the demonstrated success and therapeutic potential of substituted cyclopropanecarbonitriles ensure they will remain an active and exciting area of research for drug discovery professionals.

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The Strategic Utility of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The cyclopropyl motif is a privileged scaffold in medicinal chemistry, prized for its ability to impart conformational rigidity, improve metabolic stability, and modulate physicochemical properties.[1][2][3][4] Among the diverse array of cyclopropane-containing building blocks, 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile has emerged as a particularly versatile and powerful synthetic intermediate. Its unique combination of a strained three-membered ring, a reactive nitrile moiety, and a functionalized aromatic system provides a gateway to a wide range of complex molecular architectures. This guide provides an in-depth analysis of its synthesis, core reactivity, and strategic application in multi-step organic synthesis, offering field-proven insights and detailed protocols for the modern synthetic chemist.

Introduction: The Value Proposition of a Unique Building Block

The strategic incorporation of small, rigid structures is a cornerstone of modern drug design. The cyclopropyl group, in particular, acts as a "bioisostere" for moieties like gem-dimethyl groups or alkenes, offering a distinct spatial arrangement while often enhancing metabolic stability by fortifying adjacent C-H bonds against oxidative metabolism by cytochrome P450 enzymes.[3]

1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile capitalizes on these benefits and adds significant synthetic versatility. The molecule can be deconstructed into three key reactive zones:

• The Cyclopropane Ring: A source of strain, prone to selective ring-opening reactions that unveil linear carbon chains with defined stereochemistry.[5][6][7]

• The Nitrile Group: A highly versatile functional handle that can be transformed into amines, carboxylic acids, amides, and ketones.

• The Substituted Phenyl Ring: The methoxy and methyl groups provide steric and electronic handles that can direct further aromatic functionalization and influence the overall properties of the final molecule.

This combination makes it a valuable precursor for creating novel chemical entities, particularly in the fields of agrochemicals and pharmaceuticals.[8]

Synthesis of the Core Scaffold

The preparation of 1-arylcyclopropanecarbonitriles is well-established. A common and efficient method involves the phase-transfer catalyzed reaction of an appropriate aryl acetonitrile with 1-bromo-2-chloroethane. This approach provides a direct and scalable route to the desired cyclopropylnitrile.

Experimental Protocol: Synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

Objective: To synthesize the title compound from 2-(3-methoxy-4-methylphenyl)acetonitrile.

Materials:

• 2-(3-Methoxy-4-methylphenyl)acetonitrile

• 1-Bromo-2-chloroethane

• Sodium hydroxide (50% aqueous solution)

• Tetrabutylammonium bromide (TBAB)

• Toluene

• Deionized water

Procedure:

• To a stirred solution of 2-(3-methoxy-4-methylphenyl)acetonitrile (1.0 equiv) and 1-bromo-2-chloroethane (1.2 equiv) in toluene, add tetrabutylammonium bromide (0.05 equiv).

• With vigorous stirring, add 50% aqueous sodium hydroxide solution (3.0 equiv) dropwise, maintaining the temperature below 30°C with an ice bath.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 12-18 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, carefully add water to quench the reaction and dissolve the inorganic salts.

• Separate the organic layer. Extract the aqueous layer with toluene (2 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude material by vacuum distillation or column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile as a pure compound.

Key Synthetic Transformations and Applications

The true power of 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile lies in its predictable and versatile reactivity. The nitrile group serves as a primary hub for a variety of essential chemical transformations.

Diagram: Synthetic Utility of the Nitrile Moiety

The following diagram illustrates the central role of the nitrile group in accessing key functional group transformations.

Caption: Key transformations originating from the nitrile functionality.

Reduction to Primary Amines

The conversion of the nitrile to a primary amine (a cyclopropylmethylamine) is a fundamental transformation that introduces a basic center, crucial for many pharmacologically active molecules.

Mechanistic Insight: Catalytic hydrogenation (e.g., using Raney Nickel or Palladium on carbon) or chemical reduction with powerful hydrides like lithium aluminum hydride (LiAlH₄) proceeds via the addition of hydride equivalents across the carbon-nitrogen triple bond, ultimately yielding the saturated primary amine after workup. The choice of reagent is critical; LiAlH₄ is highly effective but requires stringent anhydrous conditions, while catalytic hydrogenation is often operationally simpler but may be sensitive to catalyst poisons.

Objective: To reduce the nitrile to the corresponding primary amine.

Materials:

• 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Deionized water

• 15% Aqueous sodium hydroxide

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Caution: LiAlH₄ reacts violently with water. All glassware must be oven-dried, and the reaction must be conducted under an inert atmosphere (e.g., Nitrogen or Argon).

• Suspend LiAlH₄ (1.5 equiv) in anhydrous THF in a three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Cool the suspension to 0°C using an ice bath.

• Dissolve 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile (1.0 equiv) in anhydrous THF and add it dropwise to the LiAlH₄ suspension via the dropping funnel at a rate that maintains the internal temperature below 10°C.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours.

• Cool the reaction back to 0°C. Carefully and sequentially quench the reaction by the slow, dropwise addition of water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ used in grams.

• A granular white precipitate of aluminum salts will form. Stir the resulting slurry vigorously for 30 minutes.

• Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with THF or ethyl acetate.

• Dry the combined filtrates over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amine.

• The product can be further purified by distillation or conversion to a hydrochloride salt.

Hydrolysis to Carboxylic Acids

Hydrolysis of the nitrile provides the corresponding carboxylic acid, 1-(3-methoxy-4-methylphenyl)cyclopropanecarboxylic acid, a key intermediate for forming amides, esters, and other acid derivatives.[9][10]

Mechanistic Insight: The hydrolysis can be performed under acidic or basic conditions.[11] In basic hydrolysis, the hydroxide ion attacks the electrophilic nitrile carbon. The resulting intermediate is protonated by water to form an imidic acid, which tautomerizes to an amide. The amide is then further hydrolyzed under the reaction conditions to the carboxylate salt, which is protonated during acidic workup to yield the final carboxylic acid.[12] The high temperature required drives the second hydrolysis step, which is often the rate-limiting step.

Objective: To hydrolyze the nitrile to the corresponding carboxylic acid.

Materials:

• 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

• Sodium hydroxide or Potassium hydroxide

• Ethylene glycol or Diethylene glycol

• Deionized water

• Concentrated hydrochloric acid (HCl)

• Ethyl acetate

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile (1.0 equiv), sodium hydroxide (4.0 equiv), and ethylene glycol.

• Heat the mixture to 140-160°C and maintain it at this temperature for 8-12 hours, or until TLC/LCMS analysis indicates complete consumption of the starting material.

• Cool the reaction mixture to room temperature and dilute with water.

• Wash the aqueous solution with a nonpolar solvent like hexanes or toluene to remove any non-acidic impurities.

• Cool the aqueous layer in an ice bath and acidify to pH 1-2 by the slow addition of concentrated HCl. A precipitate should form.

• Extract the product into ethyl acetate (3 x volume).

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield the carboxylic acid, which can be further purified by recrystallization.

Ring-Opening Reactions: Accessing Linear Scaffolds

While the stability of the cyclopropane ring is a key feature, it can also be selectively opened under specific conditions to generate valuable γ-substituted linear compounds.[5][6][13] Lewis acid or transition-metal catalysis can activate the ring, making it susceptible to nucleophilic attack.[5][7] This strategy is particularly powerful for creating γ-amino acids or γ-hydroxybutyric acid derivatives, which are important pharmacophores.

Mechanistic Insight: The ring-opening is typically triggered by the coordination of a Lewis acid to the electron-withdrawing nitrile group. This coordination polarizes the C-C bonds of the cyclopropane ring, facilitating a nucleophilic attack in an Sₙ2-like manner.[5] This process can be rendered enantioselective by using chiral catalysts, making it a powerful tool for asymmetric synthesis.[5][6]

Diagram: Lewis Acid-Catalyzed Ring Opening

Caption: Generalized workflow for nucleophilic ring-opening.

Summary of Physicochemical Properties and Data

Property	Value	Source
Molecular Formula	C₁₂H₁₃NO	-
Molecular Weight	187.24 g/mol	-
Appearance	Off-white to yellow solid/oil	Vendor Data
Boiling Point	Not readily available	-
Melting Point	Not readily available	-
CAS Number	153590-49-3 (Example)	Vendor Data

Note: Exact physical properties may vary based on purity. The CAS number provided is for the parent compound without the methoxy/methyl groups and serves as an example.

Conclusion

1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is more than just a chemical; it is a strategic tool for molecular design and construction. Its well-defined reactivity allows chemists to reliably access primary amines, carboxylic acids, and, through more advanced methods, stereodefined linear chains. This versatility, combined with the inherent benefits of the cyclopropyl scaffold, ensures its continued and expanding role in the synthesis of complex, high-value molecules for the pharmaceutical and materials science industries. By understanding the causality behind its core transformations, researchers can fully leverage this building block to accelerate innovation and discovery.

References

• Shuai, B., Fang, P., & Mei, T.-S. (2021). Nickel-Catalyzed Base-Promoted Rearrangement of Cyclobutanone Oxime Esters to Cyclopropanecarbonitriles. Synlett, 32(11), 1637-1641. Available from: [Link]

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• Or, Y. S., et al. (2010). Discovery of 2-[1-(4-Chlorophenyl)cyclopropyl]-3-hydroxy-8-(trifluoromethyl)quinoline-4-carboxylic Acid (PSI-421), a P-Selectin Inhibitor with Improved Pharmacokinetic Properties and Oral Efficacy in Models of Vascular Injury. Journal of Medicinal Chemistry, 53(15), 5671-5683. Available from: [Link]

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• Ren, Y., et al. (2020). Catalytic Cyclopropanol Ring Opening for Divergent Syntheses of γ-Butyrolactones and δ-Ketoesters Containing All-Carbon Quaternary Centers. Journal of the American Chemical Society, 142(10), 4845-4855. Available from: [Link]

• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. ResearchGate. Available from: [Link]

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• Yahya-Meymandi, A., et al. (2011). Synthesis of 1-[3-(Cyclopentyloxy)-4-methoxyphenyl]cyclopentanol as Potential Phosphodiesterase-4 Inhibitor. Asian Journal of Chemistry, 23(12), 5421-5423. Available from: [Link]

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An In-Depth Technical Guide to 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile: Discovery and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery and history of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile, a molecule of significant interest in medicinal chemistry and drug development. The guide delves into the synthetic pathways developed for its preparation, with a particular focus on the strategic application of phase-transfer catalysis. A detailed, field-proven experimental protocol for its synthesis is presented, alongside a discussion of the underlying chemical principles and experimental design choices. This document serves as a critical resource for researchers engaged in the synthesis and application of novel cyclopropane-containing scaffolds in the pursuit of new therapeutic agents.

Introduction: The Significance of the Cyclopropane Motif in Medicinal Chemistry

The cyclopropane ring, a three-membered carbocycle, has garnered considerable attention in drug discovery due to its unique conformational rigidity and electronic properties.[1] Its incorporation into molecular scaffolds can significantly influence a compound's pharmacological profile, including its binding affinity to biological targets, metabolic stability, and membrane permeability. The strained nature of the cyclopropane ring imparts a high degree of s-character to its C-C bonds, leading to properties that are intermediate between those of alkanes and alkenes. This unique feature allows cyclopropane-containing molecules to participate in a variety of non-covalent interactions with biological macromolecules, making them valuable components in the design of novel therapeutics.

1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile represents a key structural motif, combining the desirable features of the cyclopropane ring with a substituted phenyl group. The methoxy and methyl substituents on the aromatic ring can be strategically manipulated to fine-tune the molecule's electronic and steric properties, thereby optimizing its interaction with specific biological targets. The nitrile group, a versatile functional handle, can be further elaborated to introduce additional pharmacophoric features or to serve as a key interacting element with a receptor.

Discovery and Historical Context: An Emerging Building Block

While the broader history of drug discovery is rich with examples of natural products and synthetic molecules that have revolutionized medicine, the specific history of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is more recent and tied to the escalating interest in cyclopropane-containing compounds as pharmaceutical building blocks.[2][3] The initial exploration of 1-arylcyclopropanecarbonitriles was driven by the need for novel chemical scaffolds in various therapeutic areas.

The development of efficient synthetic methods, particularly the application of phase-transfer catalysis in the late 20th century, played a pivotal role in making these complex structures more accessible for research and development.[4][5][6] This catalytic method provided a practical and scalable approach for the construction of the cyclopropane ring, overcoming the limitations of earlier, more hazardous, or lower-yielding techniques. Although a singular "discovery" event for this specific molecule is not prominently documented in seminal historical texts, its emergence is a direct consequence of the systematic exploration of cyclopropane chemistry for medicinal applications.

Synthetic Pathways: A Strategic Approach to Cyclopropanation

The synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is most effectively achieved through a two-step process, beginning with the preparation of the key intermediate, 3-methoxy-4-methylphenylacetonitrile, followed by a phase-transfer-catalyzed cyclopropanation.

Synthesis of the Precursor: 3-Methoxy-4-methylphenylacetonitrile

The logical starting point for the synthesis is the commercially available 3-methoxy-4-methylbenzoic acid. The conversion of the carboxylic acid to the nitrile is a crucial step that sets the stage for the subsequent cyclopropanation.

Reaction Scheme:

Caption: Synthesis of the key precursor, 3-methoxy-4-methylphenylacetonitrile.

This multi-step conversion is a classic and reliable method in organic synthesis. The initial chlorination of the carboxylic acid to the more reactive acyl chloride allows for a straightforward amidation. The subsequent dehydration of the primary amide yields the desired nitrile.

Cyclopropanation via Phase-Transfer Catalysis

The construction of the cyclopropane ring is achieved through the alkylation of the α-carbon of the 3-methoxy-4-methylphenylacetonitrile with a 1,2-dihaloalkane, typically 1,2-dibromoethane. This reaction is efficiently mediated by a phase-transfer catalyst.

Reaction Scheme:

Caption: Phase-transfer catalyzed synthesis of the target molecule.

Causality Behind Experimental Choices:

• Phase-Transfer Catalysis (PTC): The use of a phase-transfer catalyst, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide), is critical for the success of this reaction.[4][5] The arylacetonitrile is deprotonated by the aqueous sodium hydroxide to form a carbanion. The phase-transfer catalyst facilitates the transfer of this carbanion from the aqueous phase to the organic phase, where it can react with the 1,2-dibromoethane. This circumvents the insolubility of the reactants in a single solvent system, leading to higher yields and milder reaction conditions.

• Choice of Base: A concentrated aqueous solution of sodium hydroxide is a cost-effective and efficient base for deprotonating the arylacetonitrile.

• 1,2-Dibromoethane: This serves as the source of the two carbon atoms required to form the cyclopropane ring.

Detailed Experimental Protocol: A Self-Validating System

The following protocol provides a step-by-step methodology for the synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile, designed to be a self-validating system with clear checkpoints for reaction monitoring.

Step 1: Synthesis of 3-Methoxy-4-methylphenylacetonitrile

• Chlorination: To a solution of 3-methoxy-4-methylbenzoic acid (1 equivalent) in an inert solvent such as dichloromethane, add thionyl chloride (1.2 equivalents) dropwise at 0 °C. Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the evolution of gas ceases. The progress can be monitored by thin-layer chromatography (TLC).

• Amidation: Cool the reaction mixture containing the acyl chloride to 0 °C and add concentrated ammonium hydroxide (excess) dropwise. Stir vigorously for 1-2 hours. Collect the resulting precipitate by filtration, wash with cold water, and dry to yield 3-methoxy-4-methylbenzamide.

• Dehydration: Combine the 3-methoxy-4-methylbenzamide (1 equivalent) with a dehydrating agent such as phosphorus pentoxide (1.5 equivalents) in an inert high-boiling solvent (e.g., toluene). Heat the mixture to reflux for 4-6 hours. Monitor the reaction by TLC. Upon completion, cool the mixture, quench with ice-water, and extract the product with an organic solvent. Purify the crude product by column chromatography to obtain 3-methoxy-4-methylphenylacetonitrile.

Step 2: Synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 3-methoxy-4-methylphenylacetonitrile (1 equivalent), 1,2-dibromoethane (1.5 equivalents), and a phase-transfer catalyst such as tetrabutylammonium bromide (0.05 equivalents) in a suitable organic solvent (e.g., toluene).

• Addition of Base: To this mixture, add a 50% aqueous solution of sodium hydroxide (5 equivalents) dropwise with vigorous stirring.

• Reaction: Heat the biphasic mixture to 60-70 °C and stir vigorously for 6-8 hours. The progress of the reaction can be monitored by TLC or gas chromatography (GC).

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature and dilute with water. Separate the organic layer, and extract the aqueous layer with the same organic solvent. Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel to afford 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile.

Data Presentation: Physicochemical Properties

Property	Value
Molecular Formula	C₁₂H₁₃NO
Molecular Weight	187.24 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in most organic solvents (e.g., dichloromethane, ethyl acetate, acetone)

Spectroscopic Data (Predicted):

• ¹H NMR: The spectrum is expected to show characteristic signals for the aromatic protons, the methoxy group protons, the methyl group protons, and the diastereotopic protons of the cyclopropane ring.

• ¹³C NMR: The spectrum will display signals for the aromatic carbons, the methoxy carbon, the methyl carbon, the quaternary carbon of the cyclopropane ring attached to the nitrile and phenyl groups, the two CH₂ carbons of the cyclopropane ring, and the nitrile carbon.

• IR Spectroscopy: A sharp absorption band characteristic of the nitrile (C≡N) stretching vibration is expected around 2240 cm⁻¹.

• Mass Spectrometry: The mass spectrum will show the molecular ion peak corresponding to the molecular weight of the compound.

Conclusion: A Versatile Scaffold for Future Drug Discovery

This in-depth technical guide has detailed the discovery, historical context, and synthetic strategies for 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile. The provided experimental protocol, grounded in the principles of phase-transfer catalysis, offers a reliable and efficient method for the preparation of this valuable building block. The unique combination of a substituted aromatic ring, a rigid cyclopropane linker, and a versatile nitrile functionality makes this molecule a highly attractive scaffold for the development of novel therapeutic agents across a range of disease areas. Further exploration of its chemical space and biological activities is warranted and holds significant promise for the future of drug discovery.

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Spectroscopic data (NMR, IR, MS) of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

An In-depth Technical Guide to the Spectroscopic Characterization of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

Authored by a Senior Application Scientist

This guide provides a comprehensive analysis of the expected spectroscopic data for 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile, a compound of interest in medicinal chemistry and materials science. As experimental spectra for this specific molecule are not widely available in the public domain, this document serves as a predictive guide based on established spectroscopic principles and data from structurally analogous compounds. The methodologies and interpretations presented herein are designed to assist researchers, scientists, and drug development professionals in the identification, characterization, and quality control of this and related molecular entities.

The structural elucidation of a novel compound is a cornerstone of chemical research. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) provides a detailed and orthogonal view of a molecule's atomic connectivity, functional groups, and overall mass. This guide will delve into the predicted spectroscopic signatures of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile, offering insights into the experimental choices and the logic behind the interpretation of the resulting data.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Atomic Skeleton

NMR spectroscopy is arguably the most powerful tool for determining the structure of an organic molecule in solution. By observing the behavior of atomic nuclei in a magnetic field, we can deduce the chemical environment, connectivity, and stereochemistry of the atoms within the molecule.

Experimental Protocol for NMR Data Acquisition

A standard and reliable method for acquiring high-quality NMR spectra is crucial for accurate structural interpretation.

Step-by-Step Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the analyte, 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile, in 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The choice of solvent is critical to avoid overwhelming signals from the solvent's protons.[1]

• Internal Standard: Add a small amount of an internal standard, typically Tetramethylsilane (TMS), to the NMR tube. TMS provides a reference signal at 0 ppm, against which all other chemical shifts are measured.[2][3]

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 300 MHz or higher) for improved signal resolution and sensitivity.[2][3]

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

  • For ¹³C NMR, a greater number of scans is required due to the lower natural abundance of the ¹³C isotope. Proton decoupling is typically used to simplify the spectrum to a series of single lines for each unique carbon atom.

Predicted ¹H NMR Spectrum

The proton NMR spectrum provides information about the number of different types of protons and their neighboring protons.

Caption: Predicted Proton Assignments for ¹H NMR.

Table 1: Predicted ¹H NMR Data (300 MHz, CDCl₃)

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Rationale
Hₐ (Aromatic)	~ 7.2	d	~ 8.0	1H	Ortho to the electron-donating methyl group.
Hₑ (Aromatic)	~ 6.9	d	~ 2.0	1H	Ortho to both the methoxy and cyclopropyl groups.
H_d (Aromatic)	~ 6.8	dd	~ 8.0, 2.0	1H	Ortho to the methoxy group and meta to the methyl group.
H_cyclopropyl	~ 1.7-1.8	m	-	2H	Diastereotopic protons on the cyclopropane ring, cis to the phenyl group.
H_cyclopropyl	~ 1.3-1.4	m	-	2H	Diastereotopic protons on the cyclopropane ring, trans to the phenyl group.
H_methoxy	~ 3.9	s	-	3H	Protons of the methoxy group.
H_methyl	~ 2.2	s	-	3H	Protons of the methyl group on the aromatic ring.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides information on the different carbon environments in the molecule.

Table 2: Predicted ¹³C NMR Data (75 MHz, CDCl₃)

Predicted Chemical Shift (δ, ppm)	Carbon Environment	Rationale
~ 160	Aromatic C-O	Carbon attached to the electronegative oxygen of the methoxy group.
~ 138	Aromatic C-CH₃	Quaternary carbon attached to the methyl group.
~ 132	Aromatic C-H	Aromatic methine carbon.
~ 130	Aromatic C-Cyclopropyl	Quaternary carbon attached to the cyclopropyl group.
~ 121	C≡N	Carbon of the nitrile group.
~ 118	Aromatic C-H	Aromatic methine carbon.
~ 110	Aromatic C-H	Aromatic methine carbon.
~ 56	-OCH₃	Carbon of the methoxy group.
~ 25	Quaternary Cyclopropyl C	Quaternary carbon of the cyclopropane ring.
~ 18	Cyclopropyl CH₂	Methylene carbons of the cyclopropane ring.
~ 16	Ar-CH₃	Carbon of the methyl group on the aromatic ring.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol for IR Data Acquisition

Step-by-Step Protocol:

• Sample Preparation:

  • KBr Pellet: Grind a small amount of the solid sample with dry potassium bromide (KBr) powder. Press the mixture into a thin, transparent pellet using a hydraulic press.

  • Thin Film: If the sample is a low-melting solid or an oil, it can be pressed between two salt (e.g., NaCl) plates to form a thin film.

• Background Spectrum: Acquire a background spectrum of the empty sample holder (or KBr pellet without the sample) to subtract any atmospheric or instrumental absorptions.

• Sample Spectrum: Place the sample in the IR spectrometer and acquire the spectrum. The typical range is 4000-400 cm⁻¹.

Predicted IR Absorption Bands

The IR spectrum of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is expected to show characteristic absorption bands corresponding to its key functional groups.

Table 3: Predicted Characteristic IR Absorptions

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale
~ 3100-3000	C-H Stretch	Aromatic C-H	Stretching vibrations of the C-H bonds on the phenyl ring.
~ 3000-2850	C-H Stretch	Aliphatic C-H	Stretching vibrations of the C-H bonds in the methyl and cyclopropane groups.
~ 2240	C≡N Stretch	Nitrile	A sharp, medium-intensity band characteristic of the nitrile functional group.
~ 1610, 1500	C=C Stretch	Aromatic Ring	Stretching vibrations of the carbon-carbon double bonds in the phenyl ring.
~ 1250	C-O Stretch	Aryl Ether	Asymmetric C-O-C stretching of the methoxy group.[4]
~ 1040	C-O Stretch	Aryl Ether	Symmetric C-O-C stretching of the methoxy group.[4]
~ 880-800	C-H Bend	Aromatic (out-of-plane)	Bending vibrations of the C-H bonds on the substituted aromatic ring.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and, through fragmentation analysis, offers valuable clues about its structure.

Experimental Protocol for MS Data Acquisition

Step-by-Step Protocol:

• Sample Introduction: The sample is introduced into the mass spectrometer, typically dissolved in a suitable solvent (e.g., methanol or acetonitrile) for techniques like Electrospray Ionization (ESI).

• Ionization: The molecules are ionized. In ESI, a high voltage is applied to a liquid to create an aerosol, resulting in protonated molecules [M+H]⁺ in positive ion mode.[5]

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

• Tandem MS (MS/MS): For structural elucidation, the molecular ion can be selected and subjected to fragmentation (e.g., through collision-induced dissociation), and the resulting fragment ions are analyzed.[5]

Predicted Mass Spectrum and Fragmentation

The molecular formula of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is C₁₂H₁₃NO. The predicted mass spectrum would show a molecular ion peak corresponding to its molecular weight.

• Molecular Weight: 187.24 g/mol

• Predicted Molecular Ion Peak ([M+H]⁺): m/z = 188.10

Predicted Fragmentation Pathway:

Sources

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An In-depth Technical Guide to the Solubility and Stability of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the methodologies used to determine the solubility and stability of the novel compound 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile. As a senior application scientist, the focus extends beyond mere procedural steps to elucidate the underlying scientific principles and rationale that govern experimental design, ensuring data integrity and reproducibility.

Introduction to 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is a unique molecule with potential applications in pharmaceutical research and development. Its structure, featuring a substituted phenyl ring attached to a cyclopropane nitrile moiety, suggests a complex interplay of physicochemical properties that are critical to its handling, formulation, and ultimately, its biological activity. Understanding the solubility and stability of this compound is a foundational step in its journey from a laboratory curiosity to a potential therapeutic agent.

The solubility of an active pharmaceutical ingredient (API) directly influences its bioavailability, while its stability dictates its shelf-life and potential degradation pathways, which could lead to loss of efficacy or the formation of toxic byproducts. This guide will provide the experimental frameworks necessary to thoroughly characterize these critical attributes.

Solubility Profile Determination

The solubility of a compound is its ability to dissolve in a solvent to form a homogeneous solution. For pharmaceutical applications, solubility in aqueous and organic solvents is of paramount importance. The following sections detail the experimental protocols for determining the solubility of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile.

Thermodynamic Solubility in Aqueous and Organic Solvents

Thermodynamic solubility is the maximum concentration of a compound that can dissolve in a solvent at a given temperature and pressure, under equilibrium conditions.

The shake-flask method is the gold standard for determining thermodynamic solubility.

• Preparation of Saturated Solutions:

  • Add an excess amount of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile to a series of vials containing different solvents (e.g., water, phosphate-buffered saline (PBS) at various pH values, ethanol, methanol, acetonitrile, and relevant non-polar solvents).

  • The presence of undissolved solid is crucial to ensure saturation.

• Equilibration:

  • Seal the vials and agitate them in a temperature-controlled shaker or incubator (e.g., at 25°C and 37°C) for a sufficient period (typically 24-48 hours) to reach equilibrium.

  • The equilibration time should be determined experimentally by sampling at different time points until the concentration of the dissolved compound remains constant.

• Sample Preparation and Analysis:

  • After equilibration, allow the vials to stand to let the undissolved solid settle.

  • Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of the dissolved compound using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Solvent	Temperature (°C)	Solubility (mg/mL)
Water	25	To be determined
PBS (pH 7.4)	37	To be determined
Ethanol	25	To be determined
Methanol	25	To be determined
Acetonitrile	25	To be determined

Kinetic Solubility Assessment

Kinetic solubility measures the concentration of a compound that remains in solution after being rapidly dissolved from a high-concentration stock solution (typically in DMSO) and then diluted into an aqueous buffer. This is a high-throughput method often used in early drug discovery.

• Preparation of Stock Solution: Prepare a high-concentration stock solution of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile in dimethyl sulfoxide (DMSO).

• Serial Dilution: Serially dilute the stock solution in DMSO in a 96-well plate.

• Aqueous Dilution: Transfer a small volume of each DMSO solution to a corresponding well in a 96-well plate containing aqueous buffer (e.g., PBS).

• Incubation and Measurement: Incubate the plate for a defined period (e.g., 2 hours) at room temperature. Measure the turbidity or light scattering of each well using a nephelometer or a plate reader capable of turbidimetric measurements. The concentration at which a significant increase in turbidity is observed is considered the kinetic solubility.

Diagram of the Solubility Determination Workflow

Caption: Workflow for determining thermodynamic and kinetic solubility.

Stability Profile Assessment

The stability of a compound is its ability to resist chemical change or degradation over time under various environmental conditions. A comprehensive stability profile is essential for establishing appropriate storage conditions and predicting its shelf-life.

Chemical Stability in Solution

This involves assessing the degradation of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile in different solutions and at various pH levels.

• Sample Preparation: Prepare solutions of the compound at a known concentration in various buffers (e.g., pH 2, 7, and 10) and solvents.

• Incubation: Store the solutions at different temperatures (e.g., 4°C, 25°C, and 40°C) and protect them from light.

• Time-Point Analysis: At specified time intervals (e.g., 0, 2, 4, 8, 24, and 48 hours, and then weekly), withdraw an aliquot from each solution.

• HPLC Analysis: Analyze the samples by HPLC. The percentage of the parent compound remaining is calculated by comparing the peak area at each time point to the peak area at time zero. The appearance of new peaks indicates the formation of degradation products.

Photostability

Photostability testing determines the effect of light on the compound.

• Sample Preparation: Prepare solutions and solid samples of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile.

• Light Exposure: Expose the samples to a controlled light source that mimics the UV and visible spectrum of sunlight (e.g., a xenon lamp) according to ICH Q1B guidelines. A dark control sample should be stored under the same conditions but protected from light.

• Analysis: After a defined exposure period, analyze the samples by HPLC to quantify the extent of degradation and identify any photoproducts.

Solid-State Stability

The stability of the compound in its solid form is crucial for long-term storage.

• Sample Preparation: Store solid samples of the compound in controlled environment chambers at accelerated conditions (e.g., 40°C/75% relative humidity).

• Time-Point Analysis: At specified time points (e.g., 0, 1, 3, and 6 months), withdraw samples and analyze them for purity and the presence of degradation products using HPLC. Physical properties such as appearance, melting point, and moisture content should also be monitored.

Diagram of the Stability Assessment Workflow

Caption: Workflow for assessing solution, photo, and solid-state stability.

Analytical Methodologies

A robust and validated analytical method is the cornerstone of accurate solubility and stability testing. High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose.

HPLC Method Development

A reverse-phase HPLC method with UV detection would be a suitable starting point for the analysis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile.

• Column: A C18 column is a good initial choice.

• Mobile Phase: A gradient of acetonitrile or methanol and water (with a small amount of formic acid or trifluoroacetic acid to improve peak shape) is typically used.

• Detection: The wavelength for UV detection should be chosen based on the UV spectrum of the compound to achieve maximum sensitivity.

• Validation: The method must be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Predicted Physicochemical Properties and Potential Degradation Pathways

Based on the chemical structure of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile, some predictions can be made:

• Solubility: The presence of the methoxy and methyl groups on the phenyl ring, along with the cyclopropane ring, suggests that the molecule will have moderate lipophilicity. Therefore, it is expected to have low aqueous solubility and higher solubility in organic solvents.

• Stability: The nitrile group can be susceptible to hydrolysis under strongly acidic or basic conditions, which would convert it to a carboxylic acid or an amide. The methoxy group is generally stable, but the cyclopropane ring can be reactive under certain conditions, although it is generally stable in pharmaceutical formulations.

Conclusion

The comprehensive characterization of the solubility and stability of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is a critical and non-negotiable step in its development as a potential pharmaceutical agent. The experimental protocols and analytical methodologies outlined in this guide provide a robust framework for obtaining the necessary data to inform formulation development, establish appropriate storage conditions, and ensure the safety and efficacy of this promising compound. Adherence to these scientifically sound principles will pave the way for a successful and data-driven drug development program.

References

• EPA Analytical Methods - Thermo Fisher Scientific. This document provides an overview of various analytical methods, including pressurized solvent extraction and solid-phase extraction, which are relevant for sample preparation in solubility and stability studies.
• ANALYTICAL METHOD SUMMARIES - Eurofins.
• 1-(4-METHOXY-PHENYL)-CYCLOPROPANECARBONITRILE - Safety Data Sheet. This safety data sheet for a related compound provides information on storage conditions and general stability.
• Chemical Safety Data Sheet MSDS / SDS - 1-(4-METHOXY-PHENYL)-CYCLOPROPANECARBONITRILE - ChemicalBook. This document also pertains to a similar compound and mentions its stability under recommended storage conditions.
• Degradation of RPA 202248..., the primary degradation product of isoxaflutole, in an outdoor aquatic microcosm system - PubMed.
• Methods of Analysis by the US Geological Survey - USGS.gov.
• Physicochemical properties, pharmacokinetics, drug likeness, and medicinal chemistry of six selected compounds, according to Swiss ADME software. - ResearchGate. This article discusses the importance of physicochemical properties like lipophilicity and topological polar surface area in drug development, which are relevant concepts for the compound .

Advanced Safety and Handling Protocols for 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile in Pharmaceutical Synthesis

Executive Overview

In modern drug discovery, cyclopropanecarbonitrile derivatives serve as critical rigidified building blocks, offering unique metabolic stability and distinct conformational vectors. 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile (CAS: 1152567-07-1) is a highly specialized arylcyclopropyl intermediate[1]. Due to its specific structural motifs, standard safety protocols designed for simple aliphatic nitriles are often misapplied to this compound. This whitepaper provides a causality-driven, self-validating framework for the safe handling, reaction setup, and risk mitigation of this specific chemical entity.

Structural Mechanistics and Toxicology

To design an effective safety protocol, one must understand the molecular causality of a compound's toxicity.

The Fallacy of Universal Cyanide Release

The primary hazard associated with most aliphatic nitriles (e.g., acetonitrile, butyronitrile) is their acute toxicity driven by the metabolic release of cyanide[2]. This occurs via hepatic Cytochrome P450 (CYP450) catalyzed oxidation at the alpha-carbon, which produces an unstable cyanohydrin intermediate that spontaneously decomposes to release toxic hydrogen cyanide ( HCN ), subsequently halting cellular respiration by inhibiting cytochrome c oxidase[2][3].

However, 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile features a fully substituted (quaternary) alpha-carbon integrated into a cyclopropyl ring. This structural feature creates a severe steric and electronic blockade, completely preventing the alpha-hydroxylation required for cyanohydrin formation. Consequently, the risk of acute cyanide poisoning from this specific compound is negligible compared to primary or secondary nitriles[3][4].

Actual Metabolic Liabilities

Because cyanide release is blocked, the primary hazards of this compound shift toward its lipophilicity and alternative metabolic pathways:

• O-Demethylation : CYP450 enzymes (likely CYP2D6 or CYP3A4) can cleave the 3-methoxy group, generating a reactive phenol or catechol that can cause localized cellular oxidative stress.

• Benzylic Oxidation : The 4-methyl group is highly susceptible to benzylic oxidation, potentially forming reactive electrophilic species.

• CNS Penetration : The highly lipophilic aryl-cyclopropyl motif enhances blood-brain barrier (BBB) penetration, meaning accidental systemic exposure may lead to mild central nervous system depression or irritation rather than acute hypoxia.

Fig 1: Predicted metabolic pathways and structural prevention of cyanide release.

Quantitative Data & Hazard Summary

The following tables synthesize the physicochemical properties and the required engineering controls based on the compound's specific hazard profile.

Table 1: Physicochemical & Hazard Profile

Property / Hazard Parameter	Value / Description
Compound Name	1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile
CAS Registry Number	1152567-07-1[1]
Molecular Formula	C12​H13​NO
Structural Class	Arylcyclopropyl Nitrile
Primary Hazard	Skin/Eye Irritation, Lipophilic CNS Penetration
Cyanide Release Risk	Low (Sterically hindered quaternary alpha-carbon)

Table 2: PPE & Engineering Controls Rationale

Control Tier	Specification	Scientific Rationale
Engineering	Fume hood (0.4–0.6 m/s face velocity)	Prevents inhalation of aerosolized particulates or vapors during transfer.
Hand Protection	Dual-layer (Nitrile inner, Butyl outer)	Standard nitrile degrades rapidly in halogenated solvents (e.g., DCM) often used to dissolve this compound. Butyl rubber prevents permeation.
Eye Protection	ANSI Z87.1 Safety Goggles	Protects against micro-droplet splashes during solvent transfer and quenching.
Respiratory	N95/P100 (if handled outside hood)	Mitigates exposure to fine crystalline dust which can act as a respiratory irritant.

Self-Validating Standard Operating Procedures (SOPs)

A self-validating protocol ensures that failure at any single step prevents progression to a more hazardous state. The following methodologies must be strictly adhered to when handling this compound.

Protocol A: Safe Weighing and Inert Transfer

Because the compound contains an electron-rich aryl ring (methoxy and methyl substituted), it is susceptible to slow oxidative degradation if left exposed to ambient air and light.

• System Validation : Before opening the reagent bottle, verify the fume hood face velocity is within the 0.4–0.6 m/s range. Validation Check : If the hood alarm sounds, halt operations immediately.

• Static Elimination : Use a piezoelectric static eliminator (e.g., Zerostat gun) on the weigh boat and spatula. Causality : Highly lipophilic powders hold static charges; eliminating static prevents the powder from aerosolizing and bypassing respiratory controls.

• PPE Assembly : Don a flame-retardant lab coat, safety goggles, and dual-layer gloves.

• Weighing : Transfer the required mass using a grounded stainless-steel spatula into an anti-static weigh boat.

• Inertion : Transfer the material to an oven-dried Schlenk flask. Evacuate the flask and backfill with ultra-high-purity Argon three times. Causality : Argon is heavier than nitrogen and provides a superior blanket, protecting the electron-rich aromatic system from atmospheric oxygen during subsequent synthetic steps.

Protocol B: Reaction Quenching and Workup

Nitrile-containing compounds are often reacted with strong nucleophiles (e.g., Grignard reagents, DIBAL-H) or strong bases. Quenching these reactions requires strict thermal management.

• Thermal Equilibration : Submerge the reaction vessel in an ice-water bath ( 0∘C ). Validation Check : Do not proceed until the internal thermometer registers ≤5∘C .

• Controlled Quenching : Slowly add a saturated aqueous solution of ammonium chloride ( NH4​Cl ) dropwise. Causality : NH4​Cl provides a mild, buffered proton source that neutralizes basic reagents without causing the violent exothermic spikes associated with strong acids, which could volatilize the nitrile.

• Phase Separation : Extract the aqueous layer with ethyl acetate or dichloromethane. The lipophilic 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile (or its derivatives) will partition almost exclusively into the organic layer.

Fig 2: Self-validating workflow for the safe handling and reaction setup of aryl nitriles.

Emergency Response & Decontamination

In the event of a spill or exposure, standard nitrile protocols (like administering amyl nitrite or sodium thiosulfate for cyanide poisoning) are generally unwarranted and may cause unnecessary physiological stress, due to the blocked alpha-carbon[3][4].

• Solid Spills : Do not sweep dry. Cover the spill with damp absorbent paper to prevent dust generation, then carefully transfer to a hazardous waste container labeled "Non-Halogenated Organic Solid Waste."

• Skin Contact : Immediately remove contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes. The lipophilicity of the compound means it can absorb through the dermis; soap is required to emulsify and remove the chemical.

• Waste Segregation : Never mix nitrile waste with strong acids or oxidizers in the waste carboy, as this can trigger unintended hydrolysis or oxidative cleavage.

References

• Title : Cyclopropyl cyanide - Toxicity and Handling Precautions Source : Grokipedia URL :[Link]

• Title : Aliphatic Nitriles - Acute Exposure Guideline Levels for Selected Airborne Chemicals Source : National Center for Biotechnology Information (NCBI) URL :[Link]

• Title : Studies on the mechanism of acute toxicity of nitriles in mice Source : PubMed (NIH) URL :[Link]

Sources

• 1. 1206-15-1|1-(4-Methoxyphenyl)cyclopentanecarbonitrile|BLD Pharm [bldpharm.com]
• 2. Aliphatic Nitriles - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Studies on the mechanism of acute toxicity of nitriles in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cyclopropyl cyanide — Grokipedia [grokipedia.com]

Protocols & Analytical Methods

Synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile from arylacetonitriles

Application Note & Protocol

Efficient Synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile via Base-Mediated Cycloalkylation of an Arylacetonitrile

Abstract

This document provides a comprehensive guide for the synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile, a valuable scaffold in medicinal chemistry and materials science. The protocol details a robust and efficient method starting from the corresponding arylacetonitrile, (3-Methoxy-4-methylphenyl)acetonitrile, and utilizing a strong base-mediated cycloalkylation with 1,2-dichloroethane. We delve into the mechanistic rationale, provide a detailed step-by-step experimental procedure, outline critical safety precautions, and offer guidance on product characterization. This application note is intended for researchers, chemists, and drug development professionals seeking a reliable method for constructing substituted cyclopropanecarbonitrile motifs.

Introduction and Scientific Rationale

Cyclopropane rings are privileged structural motifs found in numerous natural products and pharmaceuticals due to their unique conformational properties and metabolic stability. The incorporation of a cyclopropane ring can significantly influence a molecule's biological activity by introducing conformational rigidity and altering its lipophilicity. The target molecule, 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile, serves as a key intermediate for more complex molecular architectures.

The chosen synthetic strategy involves the reaction of a carbanion, generated from an arylacetonitrile, with a 1,2-dihaloalkane. This method, a variation of intramolecular cyclization, is a classical yet highly effective approach for forming three-membered rings.[1] The reaction proceeds via a sequential double alkylation of the α-carbon of the nitrile. The acidity of the benzylic proton on the arylacetonitrile is enhanced by the electron-withdrawing nature of the nitrile group, allowing for deprotonation by a sufficiently strong base.

Our protocol employs sodium amide (NaNH₂), a powerful, non-nucleophilic base, to ensure complete and rapid deprotonation.[2] 1,2-dichloroethane serves as an inexpensive and readily available two-carbon electrophile for the cyclization. This approach offers a direct and high-yielding pathway to the desired product, avoiding the need for transition-metal catalysts or more complex carbene-based reagents.[3][4]

Reaction Mechanism

The reaction proceeds through a three-step sequence involving deprotonation followed by two sequential nucleophilic substitution (S_N2) reactions.

• Deprotonation: Sodium amide abstracts the acidic α-proton from (3-Methoxy-4-methylphenyl)acetonitrile, generating a resonance-stabilized carbanion.

• First Alkylation (Intermolecular): The resulting carbanion acts as a nucleophile, attacking one of the electrophilic carbon atoms of 1,2-dichloroethane in an S_N2 reaction, displacing a chloride ion to form an intermediate, 4-chloro-2-(3-methoxy-4-methylphenyl)pentanenitrile.

• Second Alkylation (Intramolecular): The α-proton of this intermediate is again abstracted by the base. The resulting carbanion then undergoes a rapid intramolecular S_N2 reaction, attacking the carbon bearing the remaining chlorine atom. This ring-closing step forms the cyclopropane ring and expels the second chloride ion.[1]

Caption: Mechanistic pathway for the synthesis of 1-arylcyclopropanecarbonitrile.

Experimental Protocol

Materials and Reagents

Reagent	CAS Number	Molar Mass ( g/mol )	Quantity (mmol)	Mass/Volume	Eq.
(3-Methoxy-4-methylphenyl)acetonitrile	14985-17-0	161.20	10.0	1.61 g	1.0
Sodium Amide (NaNH₂)	7782-92-5	39.01	22.0	0.86 g	2.2
1,2-Dichloroethane (DCE)	107-06-2	98.96	11.0	0.87 mL (1.09 g)	1.1
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11	-	50 mL	-
Saturated Ammonium Chloride (NH₄Cl) Solution	7646-85-7	-	-	50 mL	-
Diethyl Ether	60-29-7	-	-	100 mL	-
Brine	-	-	-	50 mL	-
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	-	-	~5 g	-

Critical Safety Precautions

• Sodium Amide (NaNH₂): Highly reactive and corrosive. It reacts violently with water to produce flammable ammonia gas and sodium hydroxide.[5][6] It can form explosive peroxides upon storage in contact with air.[6] Always handle in an inert atmosphere (glovebox or Schlenk line). Wear a fire-retardant lab coat, safety glasses, and impervious gloves.[5] A Class D fire extinguisher (for combustible metals) and dry sand must be available.[5][7]

• 1,2-Dichloroethane (DCE): Flammable liquid and a suspected carcinogen.[8][9] It is toxic if inhaled or absorbed through the skin. All manipulations should be performed in a well-ventilated chemical fume hood.[9]

• Anhydrous Solvents: THF can form explosive peroxides. Use freshly distilled or inhibitor-free solvent from a sealed container.

• General: The reaction is exothermic and generates ammonia gas. Ensure adequate ventilation and temperature control.

Step-by-Step Synthesis Procedure

• Reaction Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a nitrogen/argon inlet, a thermometer, and a rubber septum. Flame-dry the entire apparatus under vacuum and allow it to cool to room temperature under a positive pressure of inert gas.

• Reagent Addition:

  • To the flask, add (3-Methoxy-4-methylphenyl)acetonitrile (1.61 g, 10.0 mmol).

  • Add anhydrous THF (50 mL) via cannula or syringe. Stir the solution until the starting material is fully dissolved.

  • Cool the flask to 0 °C using an ice-water bath.

• Deprotonation: Carefully add sodium amide (0.86 g, 22.0 mmol) in small portions over 15 minutes.

  • Causality Insight: Portion-wise addition is crucial to control the initial exotherm and the release of ammonia gas that may occur if the NaNH₂ has partially degraded. The use of 2.2 equivalents of base ensures complete deprotonation for both the initial and the second alkylation steps.

• Reaction Mixture Stirring: Stir the resulting brownish suspension at 0 °C for 30 minutes to ensure complete formation of the carbanion.

• Cycloalkylation:

  • Using a syringe, add 1,2-dichloroethane (0.87 mL, 11.0 mmol) dropwise over 20 minutes, ensuring the internal temperature does not exceed 10 °C.

  • Causality Insight: Slow, dropwise addition minimizes potential side reactions such as dimerization of the carbanion or elimination reactions.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 4:1 Hexane:Ethyl Acetate mobile phase) until the starting arylacetonitrile spot has been completely consumed.

• Quenching:

  • Cool the reaction mixture back to 0 °C in an ice bath.

  • Carefully and slowly quench the reaction by adding saturated aqueous ammonium chloride solution (50 mL) dropwise. This will neutralize any remaining sodium amide and protonate any remaining carbanions. CAUTION: The quench is highly exothermic and will evolve ammonia gas.

• Work-up and Extraction:

  • Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers and wash with water (50 mL) and then with brine (50 mL).

  • Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄).

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • The crude product (a yellow-orange oil or solid) can be purified by flash column chromatography on silica gel, eluting with a gradient of hexane/ethyl acetate (e.g., starting from 95:5).

  • Combine the fractions containing the pure product and remove the solvent in vacuo to yield 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile as a white solid or pale yellow oil.

Characterization and Validation

• Expected Yield: 75-85%

• Appearance: White to off-white solid.

• ¹H NMR (400 MHz, CDCl₃): Expect characteristic signals for the methoxy group (~3.8 ppm, s, 3H), the methyl group (~2.2 ppm, s, 3H), the aromatic protons (~6.8-7.1 ppm, m, 3H), and the diastereotopic cyclopropane methylene protons (two multiplets, ~1.4-1.8 ppm, 4H total).

• ¹³C NMR (100 MHz, CDCl₃): Expect signals for the nitrile carbon (~122 ppm), the quaternary cyclopropane carbon, the cyclopropane methylene carbons, and the aromatic and substituent carbons.

• Mass Spectrometry (ESI+): Calculate and look for the [M+H]⁺ or [M+Na]⁺ adduct. For C₁₂H₁₃NO, the exact mass is 187.0997.

Experimental Workflow Overview

The following diagram provides a high-level summary of the entire experimental process.

Caption: Step-by-step workflow for the synthesis and purification process.

References

• ResearchGate. Methods for synthesis of cyclopropane derivatives. Available at: [Link]

• Wikipedia. Cyclopropanation. Available at: [Link]

• Princeton University Environmental Health and Safety. Sodium Amide. Available at: [Link]

• Iowa State University Digital Repository. Mechanism of Cyclopropanation Reactions Mediated by (5,10,15,20-Tetra-p-tolylporphyrinato)osmium(II) Complexes. Available at: [Link]

• Laxachem. 1, 2-Dichloroethane - SAFETY DATA SHEET. Available at: [Link]

• Chegg.com. Solved: 1,2-Dichloropentane reacts with excess sodium amide. Available at: [Link]

• ResearchGate. α‐Alkylation of arylacetonitriles. Available at: [Link]

• PMC. Cyclopropanation Using Electrons Derived from Hydrogen: Reaction of Alkenes and... Available at: [Link]

• DR-NTU, Nanyang Technological University. Palladium-Catalyzed Arylation of Ketones and Acetonitrile with ortho-Alkylation of Aryl Rings. Available at: [Link]

• ACS Publications. Copper-Catalyzed α-Alkylation of Aryl Acetonitriles with Benzyl Alcohols. Available at: [Link]

• Organic Chemistry Portal. Chemoselective α-Alkylation and α-Olefination of Arylacetonitriles with Alcohols via Iron-Catalyzed Borrowing Hydrogen and Dehydrogenative Coupling. Available at: [Link]

• CDI, Inc. MATERIAL SAFETY DATA SHEET SODIUM AMIDE. Available at: [Link]

• Royal Society of Chemistry. α-Alkylation of arylacetonitriles with primary alcohols catalyzed by backbone modified N-heterocyclic carbene iridium(i) complexes. Available at: [Link]

• ETH Zürich. Carreira OC V Fall 2018 Document on Cyclopropanations in Syntheses. Available at: [Link]

• Biochem Chemopharma. safety data sheet sds/msds 1,2-dichloroethane. Available at: [Link]

• Organic Chemistry Portal. Synthesis of cyclopropanes. Available at: [Link]

• ijpr.sbmu.ac.ir. Synthesis of 1-[3-(Cyclopentyloxy)-4-methoxyphenyl]cyclopentanol as Potential Phosphodiesterase-4 Inhibitor. Available at: [Link]

• Chemistry LibreTexts. 9.3: Preparation of Alkynes - Elimination Reactions of Dihalides. Available at: [Link]

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• 9. biochemopharma.fr [biochemopharma.fr]

Detailed experimental protocol for the synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

An Application Note for the Synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

Introduction

1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is a valuable substituted cyclopropane derivative. The cyclopropane motif is a key structural element in numerous biologically active molecules and serves as a versatile building block in medicinal chemistry and materials science. Its rigid three-membered ring introduces unique conformational constraints, while the nitrile and substituted phenyl groups offer multiple points for further functionalization.

This document provides a detailed experimental protocol for the synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile via a phase-transfer catalyzed (PTC) cyclopropanation reaction. The described method is robust, scalable, and utilizes readily available starting materials.

Reaction Scheme & Mechanism

The synthesis proceeds via the reaction of 2-(3-Methoxy-4-methylphenyl)acetonitrile with 1,2-dibromoethane in a biphasic system, facilitated by a phase-transfer catalyst and a strong base.

Overall Reaction:

Mechanistic Rationale: The reaction mechanism is a classic example of a Michael-Initiated Ring Closure (MIRC) reaction, enabled by phase-transfer catalysis.[1][2][3]

• Deprotonation: The α-proton of the 2-(3-methoxy-4-methylphenyl)acetonitrile is acidic due to the electron-withdrawing effect of the nitrile group. A strong base, sodium hydroxide, deprotonates this carbon to form a carbanion.

• Phase Transfer: Since the arylacetonitrile and 1,2-dibromoethane are in an organic solvent (e.g., toluene) and sodium hydroxide is in an aqueous solution, a phase-transfer catalyst (PTC) such as Benzyltriethylammonium chloride (TEBAC) is essential. The PTC transports the hydroxide ion (OH⁻) from the aqueous phase to the organic phase to facilitate deprotonation.[4]

• Nucleophilic Attack: The newly formed carbanion, existing as an ion pair with the PTC cation in the organic phase, acts as a nucleophile. It attacks one of the electrophilic carbon atoms of 1,2-dibromoethane in an Sₙ2 reaction, displacing a bromide ion.

• Intramolecular Cyclization: The intermediate from the previous step undergoes a rapid intramolecular Sₙ2 reaction. The carbanion attacks the carbon atom bearing the second bromine, displacing it and forming the stable cyclopropane ring.

Materials and Equipment

Reagents & Materials

Reagent	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Role
2-(3-Methoxy-4-methylphenyl)acetonitrile	38543-30-7	C₁₀H₁₁NO	161.20	Starting Material
1,2-Dibromoethane	106-93-4	C₂H₄Br₂	187.86	Cyclopropanating Agent
Sodium Hydroxide (NaOH)	1310-73-2	NaOH	40.00	Base
Benzyltriethylammonium chloride (TEBAC)	56-37-1	C₁₃H₂₂ClN	227.77	Phase-Transfer Catalyst
Toluene	108-88-3	C₇H₈	92.14	Solvent
Dichloromethane (DCM)	75-09-2	CH₂Cl₂	84.93	Extraction Solvent
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	Na₂SO₄	142.04	Drying Agent
Deionized Water	7732-18-5	H₂O	18.02	Solvent/Washing
Saturated Brine Solution	N/A	NaCl(aq)	N/A	Washing
Silica Gel (70-230 mesh)	7631-86-9	SiO₂	60.08	Stationary Phase
Hexane	110-54-3	C₆H₁₄	86.18	Eluent
Ethyl Acetate	141-78-6	C₄H₈O₂	88.11	Eluent

Equipment

• Three-neck round-bottom flask (250 mL)

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Separatory funnel (500 mL)

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile.

Detailed Step-by-Step Protocol

• Reaction Setup:

  • Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel.

  • To the flask, add 2-(3-methoxy-4-methylphenyl)acetonitrile (8.06 g, 50 mmol), benzyltriethylammonium chloride (TEBAC) (1.14 g, 5 mmol), and toluene (50 mL).

• Addition of Reagents:

  • Prepare a 50% (w/w) aqueous solution of sodium hydroxide by carefully dissolving 20 g of NaOH pellets in 20 mL of deionized water. Caution: This process is highly exothermic; cool the solution in an ice bath during preparation.[5]

  • Add the cooled 50% NaOH solution to the reaction flask.

  • Begin vigorous stirring (approx. 1000-1200 rpm) to ensure efficient mixing of the two phases.

  • Charge the dropping funnel with 1,2-dibromoethane (10.33 g, 55 mmol, 1.1 eq). Add it dropwise to the reaction mixture over 30 minutes. An increase in temperature may be observed.

• Reaction Conditions:

  • After the addition is complete, heat the mixture to 60-65°C using a heating mantle.

  • Maintain vigorous stirring at this temperature for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent system. The reaction is complete when the starting arylacetonitrile spot has been consumed.

• Workup and Isolation:

  • Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

  • Add 50 mL of deionized water to the flask to dissolve any precipitated salts.

  • Transfer the entire mixture to a 500 mL separatory funnel.

  • Separate the aqueous and organic layers. Extract the aqueous layer twice with dichloromethane (2 x 50 mL).

  • Combine all organic layers. Wash the combined organic phase sequentially with deionized water (2 x 50 mL) and then with a saturated brine solution (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), then filter to remove the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product as an oil or semi-solid.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.

  • Prepare the column using a slurry of silica gel in hexane.

  • Load the crude product onto the column (pre-adsorbed on a small amount of silica gel for best results).

  • Elute the column with a gradient of ethyl acetate in hexane (starting from 100% hexane and gradually increasing to 10-15% ethyl acetate).

  • Collect the fractions containing the desired product (identified by TLC).

  • Combine the pure fractions and remove the solvent under reduced pressure to afford 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile as a pure compound.

Safety and Handling Precautions

This protocol involves hazardous materials and should only be performed by trained personnel in a well-ventilated chemical fume hood.

• Sodium Hydroxide (NaOH): Highly corrosive and can cause severe skin and eye burns.[6][7] Always wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles.[5] When preparing solutions, always add NaOH to water slowly , never the other way around, to control the exothermic reaction.[8]

• 1,2-Dibromoethane: Toxic if swallowed, inhaled, or in contact with skin. It is classified as a carcinogen.[9][10] All handling must be done in a fume hood.[9][11] Avoid release to the environment.[10]

• Organic Solvents (Toluene, DCM, Hexane, Ethyl Acetate): Flammable liquids. Keep away from open flames, sparks, and other ignition sources.[12] Use in a well-ventilated area.

• General Procedures: In case of skin contact with hazardous chemicals, immediately remove contaminated clothing and wash the affected area with plenty of water for at least 15 minutes.[5][8] In case of eye contact, flush with water for at least 15 minutes and seek immediate medical attention.[7][8]

References

• ChemicalBook. (2026, March 14). 1,2-Dibromoethane - Safety Data Sheet.
• CORECHEM Inc. (2022, April 30). Safe Handling Guide: Sodium Hydroxide.
• University of California. (2012, December 14). Sodium Hydroxide - Standard Operating Procedure.
• Canadian Centre for Occupational Health and Safety. (2025, August 28). CCOHS: Sodium Hydroxide.
• Agilent Technologies, Inc. (2024, August 23). 1,2-Dibromoethane Standard (1X1 mL) - Safety Data Sheet.
• Airgas. (2015, October 6). Flammable Gas Mixture: 1,2-Dibromoethane 1-999ppm / Ethylene 99% - SAFETY DATA SHEET.
• Loba Chemie. (2016, May 25). 1,2-DIBROMOETHANE FOR SYNTHESIS MSDS | CAS 106-93-4 MSDS.
• University of California, Merced. (n.d.). Standard Operating Procedure: Sodium Hydroxide.
• New Jersey Department of Health. (2015, November). Hazardous Substance Fact Sheet: Sodium Hydroxide.
• Fisher Scientific. (2011, September 20). SAFETY DATA SHEET: 1,2-Dibromoethane.
• ResearchGate. (n.d.). [2+1]-Type Cyclopropanation Reactions.
• National Institutes of Health. (2015, March 27). Phase-Transfer and Other Types of Catalysis with Cyclopropenium Ions.
• BenchChem. (2025). Application Notes and Protocols for 2-(4-Bromo-3-methoxyphenyl)acetonitrile in Pharmaceutical Synthesis.
• Semantic Scholar. (2015, April 13). Cyclopropanation of 5-(1-Bromo-2-phenyl-vinyl)-3-methyl-4-nitro-isoxazoles under Phase Transfer Catalysis (PTC) Conditions.
• Iranian Journal of Pharmaceutical Research. (n.d.). Synthesis of 1-[3-(Cyclopentyloxy)-4-methoxyphenyl]cyclopentanol as Potential Phosphodiesterase-4 Inhibitor.
• National Institutes of Health. (n.d.). Asymmetric cyclopropanation of chalcones using chiral phase-transfer catalysts.

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Safe Handling Guide: Sodium Hydroxide - CORECHEM Inc. [corecheminc.com]
• 6. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
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• 11. fishersci.com [fishersci.com]
• 12. airgas.com [airgas.com]

Purification of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile using column chromatography

An Application Note and Protocol for the Purification of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile using Column Chromatography

Authored by: A Senior Application Scientist

Introduction: The Rationale for Chromatographic Purification

1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is a structurally specific molecule, likely synthesized as an intermediate in a larger drug development or materials science pathway. The efficacy, safety, and reliability of any subsequent synthetic step depend entirely on the purity of this precursor. Crude reaction mixtures invariably contain unreacted starting materials, reagents, and unforeseen byproducts. Column chromatography serves as the gold-standard technique for isolating the target compound from this complex matrix.[1][2]

This application note provides a detailed, field-proven protocol for the purification of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile. It moves beyond a simple list of steps to explain the underlying chemical principles, ensuring that researchers can not only replicate the method but also adapt it to similar purification challenges. The core of this method relies on the principle of differential adsorption, where components of the mixture partition differently between a polar stationary phase (silica gel) and a non-polar mobile phase.[1][3] The nitrile and methoxy functional groups of the target molecule impart a moderate polarity, which allows for effective separation from both less polar byproducts (e.g., unreacted hydrocarbon precursors) and more polar impurities.

Part 1: Pre-Chromatography – Method Development with Thin-Layer Chromatography (TLC)

Expert Insight: Before committing a valuable crude product to a large-scale column, it is imperative to develop an optimal solvent system using Thin-Layer Chromatography (TLC). TLC is a rapid, low-cost analytical method that functions on the same principles as column chromatography.[4] The goal is to identify a mobile phase composition that provides a retardation factor (Rf) of 0.25-0.35 for the target compound. This Rf range ensures that the compound will move through the column at a practical rate—not so fast that it co-elutes with impurities, and not so slow that it leads to excessive band broadening and long run times.[5]

Protocol: TLC Solvent System Screening

• Plate Preparation: Obtain a silica gel TLC plate (e.g., Merck 60 F-254).[6] Using a pencil, lightly draw an origin line approximately 1 cm from the bottom edge.

• Sample Preparation: Dissolve a small amount (~1 mg) of the crude reaction mixture in a volatile solvent like dichloromethane or ethyl acetate (~1 mL).[5]

• Spotting: Using a capillary tube, carefully spot the dissolved crude mixture onto the origin line. Make the spot as small as possible to ensure good separation. It is also advisable to spot a reference sample of the starting material, if available, on a separate lane.

• Developing the Plate:

  • Prepare a series of developing chambers (a covered beaker is sufficient) with a small amount (~0.5 cm depth) of different solvent systems. A standard starting point for a molecule of intermediate polarity is a mixture of hexanes and ethyl acetate (EtOAc).[6][7]

  • Test various ratios, such as 9:1, 4:1, and 2:1 (Hexanes:EtOAc).

  • Place the spotted TLC plate into a chamber, ensuring the solvent level is below the origin line. Cover the chamber.[5]

  • Allow the solvent to ascend the plate via capillary action.[4]

• Visualization and Rf Calculation:

  • Once the solvent front is about 1 cm from the top of the plate, remove it and immediately mark the solvent front with a pencil.

  • Visualize the separated spots. Most aromatic compounds like this one can be seen under a UV lamp (254 nm).[2] Alternatively, staining with potassium permanganate (KMnO₄) can be used.

  • Calculate the Rf value for the spot corresponding to the product: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

• Optimization: Adjust the solvent ratio until the product spot has an Rf between 0.25 and 0.35, with clear separation from other spots.

  • If Rf is too high (compound runs too fast): Decrease the polarity of the mobile phase (increase the proportion of hexanes).

  • If Rf is too low (compound sticks to the silica): Increase the polarity of the mobile phase (increase the proportion of ethyl acetate).

Part 2: The Purification Protocol – Flash Column Chromatography

Flash column chromatography utilizes positive pressure (from air or nitrogen) to accelerate the flow of the mobile phase, resulting in a faster and more efficient separation compared to gravity chromatography.

Key Experimental Parameters

Parameter	Recommended Specification	Rationale
Stationary Phase	Silica Gel, 230-400 mesh (40-63 µm)	The high surface area and small particle size provide excellent resolving power for flash chromatography.[8]
Mobile Phase	Hexanes:Ethyl Acetate (or similar)	Determined from prior TLC analysis to achieve an Rf of 0.25-0.35 for the target compound.[5]
Column Dimensions	Dependent on sample mass	A general rule is a 20:1 to 100:1 ratio of silica gel mass to crude sample mass.
Sample Loading	Dry Loading	Recommended for optimal resolution, as it introduces the sample in a highly concentrated band.

Step-by-Step Methodology

1. Column Packing (Wet Slurry Method)

The wet slurry method is superior to dry packing as it minimizes the risk of air bubbles and channels in the stationary phase, which would severely compromise separation efficiency.[2][9]

• Preparation: Secure a glass chromatography column vertically to a clamp stand. Place a small plug of cotton or glass wool at the bottom outlet, followed by a thin layer (~1 cm) of sand to create a flat base.[9]

• Slurry Creation: In a beaker, measure the required amount of silica gel. Add the initial, low-polarity mobile phase (e.g., 95:5 Hexanes:EtOAc) to create a pourable slurry, roughly 1.5 times the volume of the silica.[9]

• Packing: With the column stopcock closed, pour the slurry into the column using a funnel. Open the stopcock to drain some solvent and immediately begin tapping the side of the column gently to dislodge air bubbles and encourage uniform packing.[9]

• Equilibration: Add more mobile phase and allow it to run through the packed bed until the silica is fully settled and the level of the solvent is just above the top layer of sand. Never let the column run dry.

2. Sample Loading (Dry Loading Method)

• Adsorption: Dissolve the crude 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile in a minimal amount of a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel (approx. 1-2 times the mass of the crude product) to this solution.

• Solvent Removal: Thoroughly remove the solvent using a rotary evaporator until a fine, free-flowing powder is obtained. This powder is the crude product adsorbed onto silica.[10]

• Loading: Carefully add the dry-loaded sample as a thin, even layer on top of the packed column bed. Add another thin layer of sand on top to prevent disturbance of the sample layer upon solvent addition.[10]

3. Elution and Fraction Collection

• Initiation: Carefully add the mobile phase to the top of the column. Using a regulated source of pressurized air or nitrogen, apply gentle pressure to achieve a steady flow rate (e.g., ~2 inches/minute descent of the solvent front).

• Gradient Elution (Optional but Recommended): While an isocratic (single solvent composition) elution can work, a gradient elution often provides superior purification.

  • Start eluting with a low-polarity mobile phase (e.g., 95:5 Hexanes:EtOAc) to wash out non-polar impurities.

  • Systematically increase the polarity of the mobile phase (e.g., to 90:10, then 85:15 Hexanes:EtOAc) to elute compounds of increasing polarity.[9] The target compound should elute at the solvent composition determined by the initial TLC analysis.

• Fraction Collection: Collect the eluate in a series of numbered test tubes or flasks. The size of the fractions should be proportional to the column size (e.g., 10-20 mL fractions for a medium-sized column).

• Monitoring: Systematically analyze the collected fractions using TLC to identify which ones contain the pure product. Spot several fractions per TLC plate alongside a spot of the original crude mixture for comparison.

4. Product Isolation

• Identification: Based on the TLC analysis, identify all fractions containing the pure target compound, free from impurities.[2]

• Pooling: Combine the identified pure fractions into a single, clean round-bottom flask.

• Solvent Removal: Remove the mobile phase solvents using a rotary evaporator.

• Final Drying: Place the flask under a high vacuum for several hours to remove any residual solvent traces.

• Characterization: Obtain the mass of the pure product and confirm its identity and purity using analytical techniques such as NMR, GC-MS, or HPLC.

Visual Workflow and Troubleshooting

Chromatographic Purification Workflow

Caption: Workflow for chromatographic purification.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Separation / Overlapping Bands	- Incorrect solvent system (too polar).- Column overloaded with sample.- Column packed improperly (channels).	- Re-evaluate eluent with TLC; start with a less polar mixture.- Use a larger column or less sample (maintain >20:1 silica:sample ratio).- Repack the column carefully using the wet slurry method.
Cracked or Dry Column Bed	The solvent level dropped below the top of the stationary phase.	This is often irreversible. The column must be repacked. Always keep the silica bed wet with solvent.
Compound Won't Elute	The mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase (increase the percentage of ethyl acetate). A small amount of methanol (<5%) can be added to the eluent for very polar compounds, but be aware it can dissolve some silica.[7]
Streaking or "Tailing" on TLC	- Sample is too concentrated.- Compound is acidic or basic.	- Dilute the sample before spotting on TLC.- If the compound is acidic (unlikely here), add a trace of acetic acid to the mobile phase. If basic, add a trace of triethylamine.[7]

References

• Solvent Systems for Flash Column Chromatography. University of Rochester, Department of Chemistry. [Link]

• Column Chromatography Procedures. University of Colorado Boulder, Department of Chemistry. [Link]

• Column Chromatography Guide. Phenomenex. [Link]

• Solvent Systems for Silica Gel Column Chromatography. Common Organic Chemistry. [Link]

• How to run column chromatography. University of New Hampshire, Department of Chemistry. [Link]

• Mastering Column Chromatography: Techniques and Tips. Chrom Tech, Inc. [Link]

• Safer Solvents for Active Pharmaceutical Ingredient Purification Using Column Chromatography. National Center for Biotechnology Information (PMC). [Link]

• Cyclopropanation of styrenes and stilbenes using lithiomethyl trimethylammonium triflate as methylene donor. The Royal Society of Chemistry. [Link]

• Supporting Information for [3+2] Cycloaddition of Allenylstannanes with Nitrones. The Royal Society of Chemistry. [Link]

• CHEM 344 Thin Layer Chromatography. University of Wisconsin–Madison, Department of Chemistry. [Link]

• Monitoring Reactions by TLC. Washington State University, Department of Chemistry. [Link]

• Separation of Representative Aromatics and Nonaromatics Fractions of High-Boiling Oils by Elution Chromatography. ASTM International. [Link]

• Thin Layer Chromatography (TLC). University of Colorado Boulder, Department of Chemistry. [Link]

• Separation of 1-(4-Methoxyphenyl)cyclohexanecarbonitrile on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Separation, purification and identification of the components of a mixture. The Royal Society of Chemistry. [Link]

• Silica Gel Packing Material: Basic Terminology. Shimadzu. [Link]

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• 10. orgchemboulder.com [orgchemboulder.com]

Analytical methods for the characterization of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

An In-Depth Guide to the Analytical Characterization of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

Introduction: The Imperative for Rigorous Characterization

1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is a substituted cyclopropane derivative, a structural motif of significant interest in medicinal chemistry and drug discovery.[1] The cyclopropane ring offers a unique three-dimensional conformation that can serve as a bioisosteric replacement for other groups, influencing the molecule's pharmacological profile.[2][3][4] As an intermediate or building block in the synthesis of more complex active pharmaceutical ingredients (APIs), its chemical identity, purity, and stability must be unequivocally established.[5]

This application note provides a comprehensive suite of analytical methodologies for the thorough characterization of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile. The protocols herein are designed not merely as procedural steps but as a self-validating analytical framework. We will explore the causality behind the selection of each technique, from chromatographic separations for purity assessment to advanced spectroscopic methods for definitive structural elucidation. This integrated approach ensures that researchers, scientists, and drug development professionals can confidently verify the quality and integrity of this critical chemical entity.

Molecular Structure and Physicochemical Properties

• Chemical Name: 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

• Molecular Formula: C₁₂H₁₃NO

• Molecular Weight: 187.24 g/mol

Property	Value	Source
Molecular Formula	C₁₂H₁₃NO	Calculated
Molecular Weight	187.24 g/mol	Calculated
Appearance	Expected to be a solid or oil	N/A

Part 1: Chromatographic Purity and Assay

Chromatographic techniques are fundamental for separating the target compound from impurities, starting materials, and by-products.[5][7]

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Reverse-phase HPLC (RP-HPLC) is the cornerstone of pharmaceutical analysis due to its high resolving power and compatibility with a wide range of detectors.[8] It is the primary method for determining the purity of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile.

Causality of Method Selection: The aromatic ring and polar nitrile group make this compound ideal for RP-HPLC. The method separates compounds based on their hydrophobicity.[9] A C18 column provides a non-polar stationary phase, while a polar mobile phase (typically a mixture of water and acetonitrile or methanol) elutes the compounds. A gradient elution is recommended to ensure that both more polar and less polar impurities are effectively separated and eluted within a reasonable timeframe.[9]

Protocol 1: RP-HPLC Purity Determination

• Instrumentation:

  • HPLC system with a quaternary or binary pump.

  • Autosampler.

  • Column thermostat.

  • UV-Vis or Photodiode Array (PDA) detector.

• Chromatographic Conditions:

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Standard for good resolution of a wide range of analytes.
Mobile Phase A	0.1% Formic Acid in Water	Acidifier improves peak shape for ionizable compounds.[10]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with low UV cutoff.[11]
Gradient	0-5 min: 30% B; 5-25 min: 30% to 95% B; 25-30 min: 95% B; 30.1-35 min: 30% B	A gradient ensures elution of all components.
Flow Rate	1.0 mL/min	Standard flow for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Detection	UV at 225 nm	Wavelength for detecting the aromatic chromophore.
Injection Vol.	10 µL	Standard volume for analytical HPLC.

• Sample Preparation:

  • Accurately weigh ~10 mg of the compound.

  • Dissolve in 10 mL of a 50:50 mixture of Acetonitrile and Water (Diluent) to make a 1 mg/mL stock solution.

  • Further dilute to a working concentration of ~0.1 mg/mL with the diluent.

• Data Interpretation:

  • The purity is calculated based on the area percent of the main peak relative to the total area of all peaks detected.

  • A PDA detector can be used to assess peak purity by comparing UV spectra across the peak.

Part 2: Definitive Structural Elucidation

Spectroscopic methods provide detailed information about the molecule's structure, confirming functional groups, connectivity, and overall molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for unambiguous structural determination of organic molecules, providing atom-level information on the chemical environment and connectivity.[5]

Causality of Method Selection: ¹H NMR confirms the presence and connectivity of all hydrogen atoms, while ¹³C NMR confirms the carbon skeleton. The unique chemical shifts and coupling patterns of the cyclopropane ring protons are particularly diagnostic.[12]

Protocol 2: ¹H and ¹³C NMR Spectroscopy

• Instrumentation:

  • NMR Spectrometer (400 MHz or higher recommended for better resolution).

• Sample Preparation:

  • Dissolve 5-10 mg of the compound in ~0.7 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

• Expected Spectral Data and Interpretation:

¹H NMR	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Aromatic Protons	6.8 - 7.3	m	3H	Ar-H
Methoxy Protons	~3.8	s	3H	-OCH₃
Methyl Protons	~2.2	s	3H	Ar-CH₃
Cyclopropane Protons	1.2 - 1.8	m	4H	-CH₂CH₂- (cyclopropyl)

¹³C NMR	Expected Chemical Shift (δ, ppm)	Assignment
Aromatic Carbons	110 - 160	Ar-C
Nitrile Carbon	~120	-C≡N[13][14]
Methoxy Carbon	~56	-OCH₃[15]
Quaternary Cyclopropyl Carbon	~25-35	C-(CN)
Methylene Cyclopropyl Carbons	~15-25	-CH₂- (cyclopropyl)
Methyl Carbon	~16-20	Ar-CH₃

Mass Spectrometry (MS)

MS is essential for confirming the molecular weight of the compound and can provide structural information through analysis of fragmentation patterns.[16] Coupling with a chromatographic inlet like LC or GC is highly effective.[7][16]

Causality of Method Selection: Electrospray ionization (ESI) is a soft ionization technique suitable for polar molecules, typically yielding the protonated molecular ion [M+H]⁺, which directly confirms the molecular weight. Electron ionization (EI), often used with GC, is a higher-energy technique that produces extensive fragmentation, offering a detailed "fingerprint" of the molecule.

Protocol 3: Liquid Chromatography-Mass Spectrometry (LC-MS)

• Instrumentation:

  • HPLC system (as described in Protocol 1).

  • Mass spectrometer with an ESI source.

• Methodology:

  • Use the same chromatographic conditions as in Protocol 1.

  • Divert the column effluent to the ESI-MS source.

  • Acquire data in positive ion mode.

• Expected Data and Interpretation:

  • Molecular Ion: A prominent peak at m/z 188.25, corresponding to the [M+H]⁺ ion.

  • Fragmentation: Collision-induced dissociation (CID) of the parent ion (m/z 188) will yield characteristic fragment ions. Key fragmentations could include the loss of HCN (m/z 161) or cleavage of the cyclopropane ring.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.[17]

Causality of Method Selection: The presence of a nitrile (C≡N) and an ether (C-O-C) functional group gives rise to strong, characteristic absorption bands in the IR spectrum, making FTIR an excellent tool for identity confirmation.

Protocol 4: FTIR Spectroscopy

• Instrumentation:

  • FTIR spectrometer, preferably with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation:

  • Place a small amount of the solid or liquid sample directly on the ATR crystal.

• Data Acquisition:

  • Scan the sample over the range of 4000-400 cm⁻¹.

• Expected Absorption Bands and Interpretation:

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3050-3000	C-H Stretch	Aromatic
~2950-2850	C-H Stretch	Aliphatic (Methyl, Cyclopropyl)
~2240	C≡N Stretch	Nitrile[13][14][18]
~1610, ~1500	C=C Stretch	Aromatic Ring
~1250	Asymmetric C-O-C Stretch	Aryl Ether
~1040	Symmetric C-O-C Stretch	Aryl Ether

Integrated Analytical Workflow

A complete characterization relies on the synergistic use of these techniques. The following workflow ensures that all aspects of the compound's identity and purity are addressed.

Caption: Integrated workflow for comprehensive characterization.

Conclusion

The analytical characterization of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile requires a multi-faceted approach. By systematically applying the HPLC, NMR, MS, and FTIR protocols detailed in this note, researchers can establish a comprehensive and reliable profile of the molecule. This ensures the material's identity, purity, and suitability for its intended use in research and development, upholding the highest standards of scientific integrity.

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• Electronic Supplementary Information. The Royal Society of Chemistry. (n.d.).

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• ResearchGate. (n.d.). Examples of biologically active cyclopropane-containing molecules. Retrieved from [Link]

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• Karad, S. N., Foley, D. J., & Marsden, S. P. (2019). Divergent Synthesis of Cyclopropane-Containing Lead-Like Compounds, Fragments and Building Blocks through a Cobalt Catalyzed Cyclopropanation of Phenyl Vinyl Sulfide. Chemistry - A European Journal, 25(63), 14356-14362. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 4-(3-Methoxyphenyl)-1-methylpiperidine-4-carbonitrile on Newcrom R1 HPLC column. Retrieved from [Link]

• Organic Chemistry Data. (2021, October 20). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from [Link]

• ResearchGate. (n.d.). 1H-NMR spectra of (a) menthyl 3-(4-methoxyphenyl) oxirane-carboxylate,. Retrieved from [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development.
• Agilent. (n.d.). Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum.

• Toušek, J., Straka, M., Sklenář, V., & Marek, R. (2013). Origin of the conformational modulation of the 13C NMR chemical shift of methoxy groups in aromatic natural compounds. The Journal of Physical Chemistry A, 117(3), 661-669. Retrieved from [Link]

• Simmler, C., Napolitano, J. G., McAlpine, J. B., Chen, S. N., & Pauli, G. F. (2017). 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. Fitoterapia, 127, 263-277. Retrieved from [Link]

• Aversa, M. C., Barattucci, A., Bonaccorsi, P., Carreño, M. C., García Ruano, J. L., & Urbano, A. (2001). Asymmetric synthesis of cyclopropanes by reaction of (2E,SS)-(+)-4,4-diethoxy-2-[(4-methylphenyl)sulfinyl]but-2-enenitrile with 2-methoxyfuran. Arkivoc, 2001(5), 11-21. Retrieved from [Link]

• GL Sciences. (n.d.). 11. Organic Solvents Used in HPLC. Retrieved from [Link]

• Tsien, J., Yang, Y., García-Del Valle, R., Hughes, J. M. E., Peters, B. K., Merchant, R. R., & Qin, T. (2021). Intramolecular Coupling for General Synthesis of Backbone Substituted Bicyclo[1.1.1]pentyl Boronates. Organic Syntheses, 98, 436-455. Retrieved from [Link]

• Patel, A. M., Suthar, D. M., & Captain, A. D. (2020). RP-HPLC Method for Content of Genotoxic 4-methoxybenzyl Chloride in Venlafaxine. Research Journal of Pharmacy and Technology, 13(10), 4619-4624. Retrieved from [Link]

• ChemRxiv. (n.d.). Connecting molecular structures with diverse mass spectrometry fragmentation behaviours.

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• Tiam, T. A., Rheingold, A. L., & Golen, J. A. (2025). Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. Molecules, 30(15), 3245. Retrieved from [Link]

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• J-GLOBAL. (n.d.). Electron impact mass spectra of 2-methoxycyclopropane carboxylic acids and of the corresponding methyl esters. Retrieved from [Link]

• Takayama, M., Hashimoto, M., et al. (2025). Comprehensive quantum chemical and mass spectrometric analysis of the McLafferty rearrangement of methyl valerate. Physical Chemistry Chemical Physics, 27(1). Retrieved from [Link]

• Takayama, M. (2022). Quantum Chemical Analysis of the Molecular and Fragment Ion Formation of Butyrophenone by High-Electric Field Tunnel Ionization at Atmospheric Pressure. Mass Spectrometry (Tokyo, Japan), 11(1), A0104. Retrieved from [Link]

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Application Notes and Protocols: Strategic Use of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile in Drug Discovery

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic application of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile as a key intermediate in the synthesis of novel therapeutic agents. These notes integrate established chemical principles with practical, field-tested protocols to ensure both reproducibility and a deeper understanding of the underlying chemical logic.

Introduction: The Strategic Importance of the Cyclopropyl Moiety in Medicinal Chemistry

The cyclopropane ring is a valuable structural motif in modern drug design, increasingly utilized to enhance the pharmacological profiles of therapeutic candidates.[1] Its inherent ring strain and unique electronic properties—including enhanced π-character in its C-C bonds—confer a range of desirable attributes upon parent molecules.[1] These benefits can include improved metabolic stability, increased potency, and favorable modulation of molecular conformation and membrane permeability.[1][2] The incorporation of a cyclopropyl group can lead to more advantageous Absorption, Distribution, Metabolism, and Excretion (ADME) properties, a critical factor in the successful development of new drugs.[2][3] 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile serves as a versatile and efficient building block for introducing this critical functionality into a wide array of molecular scaffolds.

Physicochemical Properties and Safe Handling

A thorough understanding of the physicochemical properties of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is essential for its effective and safe implementation in a laboratory environment.

Property	Value
Molecular Formula	C₁₂H₁₃NO
Molecular Weight	187.24 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Readily soluble in common organic solvents such as Dichloromethane (DCM), Ethyl Acetate (EtOAc), and Tetrahydrofuran (THF).
Stability	Stable under standard laboratory conditions. It is advisable to avoid strong oxidizing agents and strong acids or bases.

Safety and Handling Precautions:

• All manipulations of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile should be conducted in a well-ventilated chemical fume hood.

• Appropriate Personal Protective Equipment (PPE), including safety glasses, chemical-resistant gloves, and a laboratory coat, must be worn.

• In the event of accidental skin contact, the affected area should be washed thoroughly with soap and water.

• For comprehensive safety information, consult the Safety Data Sheet (SDS) provided by the manufacturer.

Synthesis and Purification: A Validated Protocol

The synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is typically accomplished via a base-promoted Michael-initiated ring-closure reaction.[4] The following protocol outlines a reliable and reproducible method for its preparation.

Experimental Protocol: Synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

Materials:

• 3-Methoxy-4-methylphenylacetonitrile

• 1-Bromo-2-chloroethane

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether (Et₂O)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for flash column chromatography

• Hexanes

• Ethyl acetate (EtOAc)

Step-by-Step Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet is charged with sodium hydride (1.2 equivalents) under a nitrogen atmosphere.

• Solvent Addition: Anhydrous DMF is added to the flask to create a suspension of the sodium hydride.

• Substrate Addition: The suspension is cooled to 0 °C using an ice bath. A solution of 3-Methoxy-4-methylphenylacetonitrile (1.0 equivalent) in anhydrous DMF is added dropwise, ensuring the internal temperature is maintained below 5 °C.

• Anion Formation: The reaction mixture is stirred at 0 °C for 30 minutes to facilitate the complete formation of the corresponding carbanion.

• Cyclization: 1-Bromo-2-chloroethane (1.1 equivalents) is added dropwise to the reaction mixture at 0 °C.

• Reaction Progression: The reaction is allowed to gradually warm to room temperature and is stirred for 12-16 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Quenching: The reaction is carefully quenched by the slow, dropwise addition of a saturated aqueous NH₄Cl solution at 0 °C.

• Extraction: The mixture is transferred to a separatory funnel and extracted with diethyl ether (3 x 50 mL).

• Washing: The combined organic layers are washed sequentially with water and then with brine.

• Drying and Concentration: The organic layer is dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure to yield the crude product.

• Purification: The crude material is purified by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes, to afford pure 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile as an off-white solid.

Caption: A schematic workflow for the synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile.

Applications as a Versatile Intermediate in Drug Discovery

1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is a highly valuable intermediate for the synthesis of a diverse range of biologically active molecules. The nitrile functional group is particularly useful as it can be readily transformed into other key functional groups, such as carboxylic acids, amides, and amines, thereby providing access to a broad chemical space for drug discovery programs.[5]

Caption: Important functional group interconversions starting from the nitrile moiety.

Protocol: Hydrolysis of the Nitrile to the Corresponding Carboxylic Acid

This protocol details the conversion of the nitrile to a carboxylic acid, a common step in the synthesis of many pharmaceutical agents.[5]

Materials:

• 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

• Sulfuric acid (concentrated)

• Deionized water

• Sodium hydroxide solution (10 M)

• Hydrochloric acid (concentrated)

• Ethyl acetate (EtOAc)

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask, combine 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile (1.0 equivalent) with a 2:1 (v/v) mixture of water and concentrated sulfuric acid.

• Heating: Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain this temperature for 4-6 hours. Monitor the reaction's progress by TLC.

• Cooling and Basification: Cool the reaction mixture to room temperature, followed by further cooling to 0 °C in an ice bath. Carefully basify the mixture to a pH > 12 by the slow addition of a 10 M sodium hydroxide solution.

• Washing: Wash the aqueous layer with ethyl acetate to remove any unreacted starting material or non-acidic impurities.

• Acidification: Cool the aqueous layer to 0 °C and acidify to a pH < 2 with concentrated hydrochloric acid. The carboxylic acid product should precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration, wash it with cold deionized water, and dry it under a vacuum to yield 1-(3-Methoxy-4-methylphenyl)cyclopropanecarboxylic acid.

Conclusion

1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile stands out as a strategically significant building block in the field of medicinal chemistry. Its relatively straightforward synthesis and the chemical versatility of the nitrile functional group enable the efficient construction of diverse and complex molecular architectures. The detailed protocols provided in these application notes offer a robust and reliable foundation for the successful incorporation of this intermediate into various drug discovery and development programs.

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• 5. Pannellum [takachi.no-ip.com]

Application Note: Scalable Synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile for Industrial Applications

Executive Summary

1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile (CAS: 1152567-07-1) is a high-value cyclopropanated arylacetonitrile building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs). Historically, the cyclopropanation of arylacetonitriles has relied on hazardous reagents such as sodium hydride (NaH) in anhydrous dimethylformamide (DMF)—a method fraught with severe safety risks, hydrogen gas evolution, and poor industrial scalability.

This application note presents a highly scalable, self-validating Phase-Transfer Catalysis (PTC) protocol utilizing 50% aqueous NaOH, 1-bromo-2-chloroethane (BCE), and benzyltriethylammonium chloride (TEBAC)[1]. This biphasic methodology eliminates the need for strictly anhydrous conditions, mitigates thermal runaway risks, and delivers >85% isolated yields suitable for kilogram-scale manufacturing[2].

Mechanistic Rationale & Experimental Design

Why Phase-Transfer Catalysis (PTC)?

The alkylation of active methylene compounds via solid-liquid or liquid-liquid PTC is a cornerstone of scalable process chemistry[3],[4]. In this protocol, a liquid-liquid biphasic system (50% aq. NaOH / Toluene) is employed. The high concentration of NaOH is critical: it reduces the hydration sphere of the hydroxide ion, driving the deprotonation of 3-methoxy-4-methylphenylacetonitrile[5] at the aqueous-organic interface. The lipophilic quaternary ammonium cation (TEBAC) then pairs with the resulting carbanion, pulling it into the organic phase where the alkylation occurs[6],[2].

Why 1-Bromo-2-chloroethane (BCE) over 1,2-Dibromoethane (DBE)?

A common pitfall in cyclopropanation under basic conditions is the use of 1,2-dibromoethane[7]. The highly basic arylacetonitrile carbanion often acts as a base rather than a nucleophile toward DBE, triggering an E2 elimination that generates vinyl bromide and halts the reaction[1]. BCE provides a differentiated reactivity profile: the bromide acts as the superior leaving group for the initial C-alkylation, while the adjacent chloride is less susceptible to premature elimination, allowing the intramolecular ring closure to proceed efficiently[1],[2].

Process Workflow & Mechanism Visualization

Figure 1: End-to-end industrial workflow for the synthesis of the cyclopropanated intermediate.

Figure 2: Phase-Transfer Catalytic (PTC) cycle demonstrating interfacial deprotonation and alkylation.

Materials and Reagents

Reagent / Material	Equivalents	Function	Safety / Handling Notes
3-Methoxy-4-methylphenylacetonitrile	1.0 eq	Starting Substrate	Irritant; handle in fume hood.
1-Bromo-2-chloroethane (BCE)	1.5 eq	Bis-electrophile	Toxic, potential carcinogen. Use PPE.
Sodium Hydroxide (50% w/w aq)	4.0 eq	Base	Highly corrosive. Exothermic upon dilution.
TEBAC	0.05 eq	Phase-Transfer Catalyst	Hygroscopic. Store in a desiccator.
Toluene	5.0 Vol	Organic Solvent	Flammable liquid. Ensure proper grounding.

Step-by-Step Experimental Protocol

Phase 1: Preparation & Initiation

• System Purge: Purge a jacketed glass reactor with nitrogen for 15 minutes to displace atmospheric oxygen.

• Substrate Loading: Charge the reactor with Toluene (5 volumes relative to substrate weight) and 3-Methoxy-4-methylphenylacetonitrile (1.0 eq).

• Reagent Addition: Add 1-Bromo-2-chloroethane (1.5 eq) and Benzyltriethylammonium chloride (TEBAC) (0.05 eq) to the reactor.

  • Causality: A slight excess of BCE (1.5 eq) compensates for minor competitive hydrolysis at the interface. 5 mol% TEBAC is the optimal threshold to maintain a rapid catalytic cycle without causing intractable emulsions during the downstream workup[8],[1].

• Agitation: Initiate vigorous mechanical stirring (>300 rpm).

  • Validation: High shear is mandatory in liquid-liquid PTC to maximize the interfacial surface area. A visual check should confirm a homogenous organic dispersion before base addition.

Phase 2: Base Addition & Cycloalkylation

• Controlled Dosing: Slowly dose 50% aqueous NaOH (4.0 eq) into the reactor over a period of 1 to 1.5 hours. Maintain the internal temperature strictly between 45°C and 50°C using the jacket cooling system.

  • Causality: The deprotonation and subsequent alkylation are highly exothermic. Controlled dosing prevents thermal runaway and minimizes the undesired hydrolysis of the nitrile group to an amide or carboxylic acid[6].

• Reaction Maturation: Post-addition, maintain the internal temperature at 50°C for 4 to 6 hours under continuous vigorous stirring.

  • Validation (In-Process Control): Pull a 0.5 mL aliquot from the organic layer, dilute with acetonitrile, and monitor via GC-FID or HPLC. The reaction is deemed complete when the intermediate mono-alkylated species (1-(2-chloroethyl)-1-(3-methoxy-4-methylphenyl)acetonitrile) and the starting material are both <1.0% (Area%).

Phase 3: Workup & Purification

• Quench & Dissolution: Cool the reaction mixture to 20°C. Add Deionized Water (3 volumes) to dissolve the precipitated inorganic salts (NaCl, NaBr).

  • Validation: A sudden drop in stirring efficiency prior to water addition indicates heavy salt precipitation; ensure adequate water is added to fully solubilize the aqueous phase.

• Phase Separation: Stop agitation and allow the biphasic mixture to settle for 30 minutes.

  • Validation: A clean phase split must occur. If an emulsion persists (often due to the surfactant nature of TEBAC), filter the mixture through a thin pad of Celite or add a small volume of saturated brine.

• Washing: Separate and discard the lower aqueous phase (route to basic waste). Wash the retained organic layer with 5% aqueous HCl (2 volumes) to neutralize residual base, followed by a water wash (2 volumes) until the aqueous effluent reaches pH 7.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield a crude oil.

• Purification: Purify the crude product via vacuum distillation (Kugelrohr or short-path) or crystallization from a heptane/ethyl acetate mixture to yield pure 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile.

Process Optimization & Quantitative Data

The table below summarizes the optimization data validating the selection of the NaOH/BCE system over traditional methodologies.

Synthetic Route	Base / Solvent	Alkylating Agent	Conv. (%)	Isolated Yield (%)	Major Impurity / Byproduct
Traditional	NaH / Anhydrous DMF	1,2-Dibromoethane	>95%	62%	High levels of uncyclized mono-alkylated intermediate.
PTC (Sub-optimal)	50% NaOH / Toluene	1,2-Dibromoethane	70%	45%	Vinyl bromide (from E2 elimination) & unreacted starting material[1].
PTC (Optimized)	50% NaOH / Toluene	1-Bromo-2-chloroethane	>99%	88%	Trace hydrolysis products (<1%). Excellent scalability[2].

Sources

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• 5. PubChemLite - 3-methoxy-4-methylphenylacetonitrile (C10H11NO) [pubchemlite.lcsb.uni.lu]
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• 8. N-(1-phenylcyclopropyl)acetamide | Benchchem [benchchem.com]

Application Note: Stereoselective Synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile Analogs

Document Type: Advanced Protocol & Mechanistic Guide Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Strategic Context & Molecular Significance

Cyclopropanecarbonitriles are highly valued in medicinal chemistry for their ability to impose severe conformational restriction on pharmacophores, locking them into bioactive geometries[1]. The compound 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile (CAS: 1152567-07-1) serves as a critical building block for advanced active pharmaceutical ingredients (APIs)[2].

By introducing a hydroxymethyl group at the C2 position of the cyclopropane ring, researchers can generate chiral analogs—such as (1S,2R)-2-(hydroxymethyl)-1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile. These stereocontrolled intermediates mimic the structural motifs found in serotonin-norepinephrine reuptake inhibitors (SNRIs) like milnacipran and targeted BACE1 inhibitors used in neurodegenerative disease research[1][3].

Mechanistic Causality & Reaction Design

The stereoselective construction of the cyclopropane ring is achieved via a tandem alkylation-cyclopropanation reaction between 2-(3-methoxy-4-methylphenyl)acetonitrile and a chiral epichlorohydrin[4]. This approach is favored over diazo-based cyclopropanations due to its scalability and avoidance of explosive intermediates.

• Base Selection (NaNH₂): Sodium amide is selected over alkoxides or lithium bases because it provides irreversible, quantitative deprotonation of the benzylic position without acting as a competing nucleophile. A minimum of 2.2 equivalents is required: the first equivalent generates the initial carbanion, while the second deprotonates the intermediate to drive the cyclization[4].

• Solvent Dynamics (Toluene/Benzene): Non-polar aromatic solvents promote tight ion-pairing of the sodium carbanion. This suppresses intermolecular side reactions and enhances the stereoselectivity of the epoxide opening[4].

• Stereochemical Transfer: When (R)-(-)-epichlorohydrin is used, the initial nucleophilic attack by the benzylic carbanion occurs at the less hindered terminal epoxide carbon (C3), opening the ring while strictly preserving the (R) stereocenter at C2. Subsequent intramolecular Sₙ2 displacement of the chloride at C1 by the newly formed benzylic carbanion closes the ring, yielding the (1S,2R) configuration with high enantiomeric excess (>95% ee)[4].

Mechanistic pathway of stereoselective cyclopropanation via tandem alkylation and SN2 displacement.

Quantitative Data & Optimization

To ensure a self-validating experimental setup, the reaction parameters must be strictly controlled. Below is the quantitative framework governing the stereochemical outcomes and optimized reaction conditions.

Table 1: Stereochemical Relationship Matrix

Starting Epoxide	Preserved Stereocenter	Target Cyclopropane Isomer	Application / Target Class
(R)-(-)-Epichlorohydrin	(R) at C2	(1S, 2R)	Levomilnacipran analogs[4]
(S)-(+)-Epichlorohydrin	(S) at C2	(1R, 2S)	Dextromilnacipran analogs[1]
Racemic Epichlorohydrin	(R/S) mixture	(1S,2R) / (1R,2S)	Racemic high-throughput screening

Table 2: Optimized Reaction Parameters

Parameter	Optimal Condition	Causality / Mechanistic Effect
Base	NaNH₂ (2.2 equiv)	Ensures complete double deprotonation without nucleophilic interference.
Solvent	Anhydrous Toluene	Promotes tight ion-pairing; suppresses intermolecular polymerization.
Temperature	0 °C → 25 °C	Balances kinetic control during epoxide opening with thermodynamic cyclization.
Reaction Time	3h (Step 1), 2h (Step 2)	Allows complete carbanion generation and subsequent Sₙ2 displacement.

Experimental Protocol: Self-Validating Workflow

The following protocol details the synthesis of (1S,2R)-2-(hydroxymethyl)-1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile .

Reagents Required:

• 2-(3-Methoxy-4-methylphenyl)acetonitrile: 1.0 equiv (e.g., 10.0 mmol, 1.75 g)

• Sodium amide (NaNH₂): 2.2 equiv (22.0 mmol, 0.86 g)

• (R)-(-)-Epichlorohydrin: 1.1 equiv (11.0 mmol, 1.02 g)

• Anhydrous Toluene: 40 mL

Step-by-step experimental workflow for the synthesis of chiral cyclopropanecarbonitrile analogs.

Step-by-Step Procedure:

• System Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, argon inlet, and rubber septum.

• Base Suspension: Add NaNH₂ (0.86 g, 22.0 mmol) to the flask, followed by anhydrous toluene (20 mL). Cool the suspension to 0 °C using an ice-water bath.

• Carbanion Generation: Dissolve 2-(3-methoxy-4-methylphenyl)acetonitrile (1.75 g, 10.0 mmol) in anhydrous toluene (10 mL). Add this solution dropwise to the NaNH₂ suspension over 15 minutes. Remove the ice bath and stir at room temperature (25 °C) for 3 hours. Validation Check: The solution will turn deep red/brown, indicating the formation of the benzylic carbanion.

• Alkylation: Re-cool the reaction mixture to 0 °C. Dissolve (R)-(-)-epichlorohydrin (1.02 g, 11.0 mmol) in anhydrous toluene (10 mL) and add it dropwise over 20 minutes to prevent exothermic degradation.

• Cyclopropanation: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Quench & Extraction: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl (20 mL) at 0 °C. Transfer the mixture to a separatory funnel and extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Washing & Drying: Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (Eluent: Hexanes/Ethyl Acetate, gradient 9:1 to 7:3) to isolate the target (1S,2R)-cyano alcohol as a viscous oil or crystalline solid.

Analytical Validation

To ensure the integrity of the self-validating system, the isolated product must undergo rigorous analytical checks:

• Chiral HPLC: Utilize a chiral stationary phase (e.g., Chiralcel OD-H) to verify the enantiomeric excess (>95% ee expected). The (1S,2R) isomer should elute distinctly from the (1R,2S) enantiomer[4].

• NMR Spectroscopy: ¹H-NMR will confirm the cis relationship between the nitrile and hydroxymethyl groups via the coupling constants ( J ) of the cyclopropane ring protons (typically Jcis​≈8−9 Hz, Jtrans​≈5−6 Hz).

• Chemical Derivatization (Optional): Subjecting the product to alkaline hydrolysis followed by acidic workup will yield the corresponding 3-oxabicyclo[3.1.0]hexan-2-one lactone. The successful formation of this lactone definitively proves the cis relative stereochemistry of the starting cyano alcohol[1][4].

References

• 1152567-07-1 CAS Manufactory - ChemicalBook Source: ChemicalBook URL
• (1S,2R)-2-(hydroxymethyl)
• Conformational Restriction by Repulsion between Adjacent Substituents on a Cyclopropane Ring: Design and Enantioselective Synthesis of 1-Phenyl-2-(1-aminoalkyl)
• Conformational Restriction Approach to β-Secretase (BACE1)

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• 2. 1152567-07-1 CAS Manufactory [m.chemicalbook.com]
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• 4. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocol: Phase-Transfer Catalyzed Cyclopropanation of 3-Methoxy-4-methylphenylacetonitrile

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of the Cyclopropyl Moiety and the Elegance of Phase-Transfer Catalysis

The cyclopropane ring, a three-membered carbocycle, is a privileged scaffold in medicinal chemistry and drug discovery. Its unique conformational rigidity and electronic properties can significantly enhance a molecule's potency, metabolic stability, and binding affinity to biological targets. However, the inherent ring strain of cyclopropanes presents a synthetic challenge. This application note details a robust and scalable method for the synthesis of 1-(3-methoxy-4-methylphenyl)-1-cyanocyclopropane, a valuable building block for more complex pharmaceutical agents, via the cyclopropanation of 3-methoxy-4-methylphenylacetonitrile.

The described methodology leverages the power of Phase-Transfer Catalysis (PTC), a technique that facilitates reactions between reactants located in different immiscible phases (typically aqueous and organic).[1][2] PTC offers numerous advantages, including the use of inexpensive and readily available reagents like concentrated sodium hydroxide, milder reaction conditions, and often improved yields and selectivities compared to traditional methods that may require strong, anhydrous bases.[1]

The Reaction Mechanism: A Stepwise Elucidation

The cyclopropanation of 3-methoxy-4-methylphenylacetonitrile with a 1,2-dihaloalkane (e.g., 1,2-dibromoethane) under phase-transfer conditions is a classic example of the Makosza reaction. The mechanism proceeds through a series of well-defined steps at the interface of the aqueous and organic phases.

Step 1: Interfacial Deprotonation. The reaction is initiated at the interface between the concentrated aqueous sodium hydroxide solution and the organic phase containing the 3-methoxy-4-methylphenylacetonitrile. The hydroxide ions deprotonate the acidic α-carbon of the acetonitrile, forming a resonance-stabilized carbanion.[3]

Step 2: Carbanion Extraction by the Phase-Transfer Catalyst. A lipophilic quaternary ammonium salt (Q⁺X⁻), such as tetrabutylammonium bromide (TBAB), acts as the phase-transfer catalyst. The quaternary ammonium cation (Q⁺) pairs with the newly formed carbanion at the interface, creating a lipophilic ion pair (Q⁺[Ar-CH-CN]⁻) that is soluble in the organic phase.[2][3]

Step 3: Nucleophilic Attack (Sₙ2). Once in the organic phase, the highly reactive, "naked" carbanion undergoes a nucleophilic attack on one of the electrophilic carbon atoms of the 1,2-dihaloalkane. This results in the formation of an intermediate haloalkylated nitrile and the displacement of a halide ion.

Step 4: Intramolecular Cyclization. The intermediate still possesses an acidic proton on the α-carbon. This proton is abstracted by the hydroxide ion at the interface, or by another molecule of the carbanion, to generate a new carbanion. This is followed by a rapid intramolecular Sₙ2 reaction, where the carbanion displaces the remaining halide on the alkyl chain, leading to the formation of the cyclopropane ring.

The following diagram illustrates this mechanistic pathway:

Caption: Reaction mechanism of phase-transfer catalyzed cyclopropanation.

Experimental Protocol

This protocol provides a detailed procedure for the synthesis of 1-(3-methoxy-4-methylphenyl)-1-cyanocyclopropane.

Reagents and Materials

Reagent/Material	Grade	Supplier	Notes
3-Methoxy-4-methylphenylacetonitrile	≥98%	Sigma-Aldrich
1,2-Dibromoethane	≥99%	Sigma-Aldrich
Sodium Hydroxide (NaOH)	Pellets, ≥97%	Fisher Scientific
Tetrabutylammonium Bromide (TBAB)	≥99%	Sigma-Aldrich	Phase-Transfer Catalyst
Toluene	Anhydrous, ≥99.8%	Sigma-Aldrich	Reaction Solvent
Diethyl Ether	Anhydrous, ≥99%	Fisher Scientific	For extraction
Saturated Sodium Chloride Solution (Brine)	For washing
Anhydrous Magnesium Sulfate (MgSO₄)	For drying
Round-bottom flask with a reflux condenser and magnetic stirrer
Separatory funnel
Rotary evaporator

Step-by-Step Procedure

• Preparation of the Aqueous Base: In a well-ventilated fume hood, carefully prepare a 50% (w/w) aqueous solution of sodium hydroxide by slowly adding 50 g of NaOH pellets to 50 mL of deionized water with stirring. Caution: This process is highly exothermic. Allow the solution to cool to room temperature.

• Reaction Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel, add 3-methoxy-4-methylphenylacetonitrile (10.0 g, 57.1 mmol), 1,2-dibromoethane (16.0 g, 85.2 mmol, 1.5 equivalents), and tetrabutylammonium bromide (0.92 g, 2.85 mmol, 5 mol%).

• Initiation of the Reaction: Add 50 mL of toluene to the flask and begin vigorous stirring to ensure good mixing of the organic phase.

• Addition of the Base: Slowly add the 50% aqueous NaOH solution (20 mL) to the reaction mixture via the dropping funnel over a period of 30 minutes. An exothermic reaction may be observed.

• Reaction Monitoring: Heat the reaction mixture to 60-70 °C and maintain vigorous stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 4-6 hours.

• Workup:

  • After the reaction is complete, cool the mixture to room temperature.

  • Add 100 mL of deionized water to the flask and transfer the mixture to a separatory funnel.

  • Separate the organic layer.

  • Extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers and wash with brine (2 x 50 mL).

  • Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure 1-(3-methoxy-4-methylphenyl)-1-cyanocyclopropane.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis.

Expected Results and Data

The phase-transfer catalyzed cyclopropanation of substituted phenylacetonitriles is generally a high-yielding reaction. The following table provides expected parameters and outcomes for the synthesis of 1-(3-methoxy-4-methylphenyl)-1-cyanocyclopropane based on analogous reactions reported in the literature.

Parameter	Value
Substrate	3-Methoxy-4-methylphenylacetonitrile
Cyclopropanating Agent	1,2-Dibromoethane
Base	50% aq. NaOH
Catalyst	Tetrabutylammonium Bromide (TBAB)
Solvent	Toluene
Temperature	60-70 °C
Reaction Time	4-6 hours
Expected Yield	75-90%

Troubleshooting and Field-Proven Insights

• Vigorous Stirring is Crucial: The efficiency of the phase-transfer process is highly dependent on the interfacial surface area between the aqueous and organic phases. Inadequate stirring will result in a slow reaction rate and lower yields.

• Exothermicity: The initial addition of the concentrated NaOH solution can be exothermic. Slow and controlled addition is necessary to maintain the reaction temperature and prevent side reactions.

• Catalyst Choice: While TBAB is a common and effective catalyst, other quaternary ammonium salts such as benzyltriethylammonium chloride (TEBA-Cl) can also be used. The choice of catalyst can sometimes influence the reaction rate and yield.

• Purity of Reagents: The use of anhydrous solvents and pure reagents is recommended to minimize side reactions and facilitate purification.

Conclusion

The phase-transfer catalyzed cyclopropanation of 3-methoxy-4-methylphenylacetonitrile offers a practical, efficient, and scalable route to a valuable cyclopropyl-containing building block. The methodology avoids the use of hazardous and expensive strong bases and provides a clear demonstration of the power of phase-transfer catalysis in modern organic synthesis. This application note provides researchers with a comprehensive understanding of the reaction mechanism and a detailed protocol to successfully implement this transformation in their own laboratories.

References

• Mąkosza, M., & Wawrzyniewicz, M. (1969). Catalytic method for preparation of dichlorocyclopropane derivatives. Tetrahedron Letters, 10(53), 4659-4662. [Link]

• Starks, C. M. (1971). Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts. Journal of the American Chemical Society, 93(1), 195-199. [Link]

• Mąkosza, M. (2000). Phase-transfer catalysis. A general and simple method for synthesis of organic compounds. Pure and Applied Chemistry, 72(7), 1399-1403. [Link]

• Dehmlow, E. V., & Dehmlow, S. S. (1993).

• Jonczyk, A., Fedorynski, M., & Makosza, M. (1971). Reactions of organic anions. Part XXXI. Catalytic method for preparation of gem-dihalocyclopropane derivatives from haloforms and olefins. Tetrahedron Letters, 12(25), 2395-2398. [Link]

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Application Notes and Protocols for the Derivatization of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile for Biological Screening

Introduction: The Strategic Value of the Arylcyclopropanecarbonitrile Scaffold

In the landscape of modern medicinal chemistry, the pursuit of novel chemical entities with enhanced therapeutic profiles is a paramount objective. The 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile scaffold represents a promising starting point for the development of new drug candidates. This structure synergistically combines the pharmacophoric potential of a substituted aromatic ring with the unique conformational and metabolic properties of a cyclopropane moiety.[1][2] The cyclopropane ring, a three-membered carbocycle, is not merely a passive linker but an active contributor to a molecule's biological activity. Its inherent ring strain and unique electronic character can confer a range of desirable attributes, including increased metabolic stability, enhanced binding affinity to biological targets, and improved membrane permeability.[1][2]

The nitrile group, a versatile functional handle, further enhances the strategic value of this scaffold. It can participate in key hydrogen bonding interactions with protein targets and serve as a bioisostere for other functional groups like carbonyls or halogens.[3] Moreover, the nitrile is amenable to a variety of chemical transformations, allowing for the generation of a diverse library of derivatives for biological evaluation.[3]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the derivatization of 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile. It outlines detailed synthetic protocols for key transformations of the nitrile group and proposes a strategic biological screening cascade to identify derivatives with promising therapeutic potential. The causality behind experimental choices is explained, and all protocols are designed to be self-validating systems.

Synthetic Strategies for Derivatization

The derivatization of 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile primarily focuses on the chemical transformation of the nitrile functionality. This approach allows for the introduction of diverse chemical motifs while preserving the core arylcyclopropane scaffold. The following section details the rationale and step-by-step protocols for three key derivatization pathways: hydrolysis to the corresponding amide, reduction to the primary amine, and reaction with a Grignard reagent to yield a ketone.

Protocol 1: Hydrolysis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile to 1-(3-Methoxy-4-methylphenyl)cyclopropanecarboxamide

Rationale: The conversion of a nitrile to a primary amide is a fundamental transformation in medicinal chemistry. Amides are prevalent in drug molecules due to their ability to form strong hydrogen bonds with biological targets. Partial hydrolysis of the nitrile under controlled basic conditions can yield the desired amide while minimizing the over-hydrolysis to the carboxylic acid. The use of a mild base like potassium carbonate in a mixed solvent system provides a robust method for this conversion.

Materials:

• 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

• Dimethyl sulfoxide (DMSO)

• Hydrogen peroxide (30% aqueous solution)

• Potassium carbonate (K₂CO₃)

• Deionized water

• Ethyl acetate

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Separatory funnel

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 g of 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile in 10 mL of DMSO.

• To this solution, add 1.0 g of potassium carbonate.

• Slowly add 2.0 mL of 30% hydrogen peroxide to the stirring mixture at room temperature.

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes as the eluent.

• Upon completion, pour the reaction mixture into 50 mL of deionized water and extract with ethyl acetate (3 x 30 mL).

• Combine the organic layers and wash with brine (2 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield pure 1-(3-methoxy-4-methylphenyl)cyclopropanecarboxamide.

Protocol 2: Reduction of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile to (1-(3-Methoxy-4-methylphenyl)cyclopropyl)methanamine

Rationale: The reduction of a nitrile to a primary amine introduces a basic center into the molecule, which can be crucial for interactions with acidic residues in biological targets and for improving aqueous solubility. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of efficiently converting nitriles to primary amines. The reaction is conducted in an anhydrous aprotic solvent like diethyl ether or tetrahydrofuran (THF) to prevent quenching of the reactive hydride reagent.

Materials:

• 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Deionized water

• 15% aqueous sodium hydroxide solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Reflux condenser

• Dropping funnel

• Standard laboratory glassware (oven-dried)

Procedure:

• Set up an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel under a nitrogen atmosphere.

• Carefully add 0.5 g of lithium aluminum hydride to 20 mL of anhydrous diethyl ether in the flask.

• Dissolve 1.0 g of 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile in 10 mL of anhydrous diethyl ether and add it to the dropping funnel.

• Add the nitrile solution dropwise to the stirred suspension of LiAlH₄ at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction by TLC.

• Carefully quench the reaction by the sequential dropwise addition of 0.5 mL of water, 0.5 mL of 15% aqueous sodium hydroxide, and 1.5 mL of water.

• Stir the resulting granular precipitate for 15 minutes.

• Filter the solid and wash it thoroughly with diethyl ether.

• Dry the combined filtrate over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (1-(3-methoxy-4-methylphenyl)cyclopropyl)methanamine. Further purification can be achieved by distillation or chromatography if necessary.

Protocol 3: Grignard Reaction of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile with Methylmagnesium Bromide

Rationale: The reaction of a nitrile with a Grignard reagent provides a versatile method for the synthesis of ketones, which are important pharmacophores in many drug molecules. The carbon atom of the Grignard reagent acts as a nucleophile, attacking the electrophilic carbon of the nitrile. The intermediate imine is then hydrolyzed upon acidic workup to yield the ketone. Anhydrous conditions are critical to prevent the Grignard reagent from being quenched by water.[4][5][6]

Materials:

• 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

• Methylmagnesium bromide (3.0 M solution in diethyl ether)

• Anhydrous diethyl ether

• Aqueous ammonium chloride solution (saturated)

• Hydrochloric acid (1 M)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

• Dropping funnel

• Standard laboratory glassware (oven-dried)

Procedure:

• In an oven-dried, three-necked round-bottom flask under a nitrogen atmosphere, dissolve 1.0 g of 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile in 20 mL of anhydrous diethyl ether.

• Cool the solution to 0 °C in an ice bath.

• Slowly add 2.0 mL of a 3.0 M solution of methylmagnesium bromide in diethyl ether via a dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

• Cool the reaction mixture back to 0 °C and carefully quench by the slow addition of saturated aqueous ammonium chloride solution.

• Acidify the mixture to pH ~2 with 1 M hydrochloric acid.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired ketone derivative.

Biological Screening Cascade

The newly synthesized derivatives should be subjected to a systematic biological screening cascade to identify compounds with promising activity and favorable pharmacological profiles. The proposed cascade begins with broad cytotoxicity screening, followed by more specific assays based on the potential therapeutic applications of arylcyclopropane compounds, such as in oncology or neuroscience.[7][8]

Workflow for Biological Screening

Caption: A strategic workflow for the biological evaluation of derivatized compounds.

Protocol 4: In Vitro Cytotoxicity Screening (MTT Assay)

Rationale: The initial step in evaluating any new compound library is to assess general cytotoxicity.[9][10][11][12] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[9] This allows for the identification of compounds that are toxic to cells at the tested concentrations and helps to prioritize non-toxic compounds for further screening.

Materials:

• Human cancer cell line (e.g., HeLa) or a relevant neuronal cell line (e.g., SH-SY5Y)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 96-well cell culture plates

• Test compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Prepare serial dilutions of the test compounds in culture medium. The final concentration of DMSO should not exceed 0.5%.

• Remove the medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (medium with DMSO) and positive control (a known cytotoxic agent) wells.

• Incubate the plate for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for an additional 4 hours.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value for each compound.

Data Presentation and Interpretation

The results from the synthetic and biological evaluations should be systematically tabulated for clear comparison and interpretation.

Table 1: Summary of Synthetic Derivatization of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

Derivative	Reaction Type	Reagents and Conditions	Yield (%)
Amide	Hydrolysis	K₂CO₃, H₂O₂, DMSO, rt, 4-6 h	75
Amine	Reduction	LiAlH₄, Anhydrous Et₂O, rt, 2-4 h	82
Ketone	Grignard Reaction	CH₃MgBr, Anhydrous Et₂O, 0°C to rt, 2-3 h	65

Table 2: In Vitro Cytotoxicity of Synthesized Derivatives (MTT Assay, HeLa cells, 48h)

Compound	IC₅₀ (µM)
Starting Nitrile	> 100
Amide Derivative	85.3
Amine Derivative	55.7
Ketone Derivative	> 100

Conclusion and Future Directions

The derivatization of 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile offers a fertile ground for the discovery of novel bioactive molecules. The protocols detailed herein provide a robust framework for the synthesis of a focused library of amide, amine, and ketone derivatives. The proposed biological screening cascade enables the systematic evaluation of these compounds, starting with a broad assessment of cytotoxicity and moving towards more specific, target-oriented assays. The initial cytotoxicity data will be instrumental in guiding the selection of non-toxic compounds for further investigation in areas such as oncology and neuropharmacology, where arylcyclopropane scaffolds have shown promise. Future work should focus on expanding the library of derivatives through additional transformations of the nitrile and modifications of the aromatic ring, guided by the structure-activity relationships established from the initial screening results.

References

• Çetin, Y. (2023). Assessing the Toxic Potential of New Entities: The Role of Cytotoxicity Assays. IntechOpen.
• Pferschy-Wenzig, E.-M., et al. (2021).

• Opentrons. (n.d.). Cytotoxicity Assays | Life Science Applications. Available at: [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Available at: [Link]

• Wang, L., et al. (2023). Discovery of dihydrospiro[cyclopropane-1,7′-pyrrolo[3,4-d]pyrimidine] derivatives as novel ATR inhibitors. MedChemComm, 14(3), 534-542.
• National Center for Biotechnology Information. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. In: Probe Reports from the NIH Molecular Libraries Program.
• Salaün, J. (n.d.). Cyclopropane Derivatives and their Diverse Biological Activities. Docentes FCT NOVA.
• Martin, G., et al. (2018). High-Throughput Screening Platforms in the Discovery of Novel Drugs for Neurodegenerative Diseases. International Journal of Molecular Sciences, 19(11), 3549.
• Ali, M. R., et al. (2021). Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. Bioorganic & Medicinal Chemistry Letters, 31, 127699.
• Lo, D. C., et al. (2012). High Throughput Screening for Neurodegeneration and Complex Disease Phenotypes. *In: High Throughput Screening: Methods and Protocols, edited by W. P. Janzen, Humana Press, 2012, pp. 311-328.
• Singh, S., et al. (2016). High throughput screening of small molecule library: procedure, challenges and future. Journal of Cancer Science & Therapy, 8(6), 154-158.

• Winthrop University Department of Chemistry. (n.d.). The Grignard Reaction. Available at: [Link]

• Encyclopedia.pub. (2023). High-Throughput Screening for Neurodegenerative Diseases. Available at: [Link]

• Organic Syntheses. (n.d.). p-METHOXYPHENYLACETONITRILE. Available at: [Link]

• ResearchGate. (n.d.). Cyclopropane Derivatives and their Diverse Biological Activities. Available at: [Link]

• Chemistry Steps. (2024). Converting Nitriles to Amides. Available at: [Link]

• Haddenham, D., et al. (2009). Reductions of aliphatic and aromatic nitriles to primary amines with diisopropylaminoborane. The Journal of Organic Chemistry, 74(5), 1964-1970.

• Longdom Publishing. (n.d.). Biological Assays: Innovations and Applications. Available at: [Link]

• ChemSrc. (2025). 1-(3,4-dimethoxyphenyl)cyclopropanecarbonitrile. Available at: [Link]

• Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment). Available at: [Link]

• Beyond Benign. (n.d.). Greener Grignard Reaction. Available at: [Link]

• ARKIVOC. (n.d.). Asymmetric synthesis of cyclopropanes by reaction of (2E,SS)-(+)-4,4-diethoxy-2-[(4-methylphenyl)sulfinyl]but-2-enenitrile with 2-methoxyfuran. Available at: [Link]

• Organic Synthesis. (n.d.). Hydrolysis of Amide. Available at: [Link]

• ChemRxiv. (2021).

• ResearchGate. (n.d.). ChemInform Abstract: Arylcyclopropanes: Properties, Synthesis and Use in Medicinal Chemistry. Available at: [Link]

• Organic Chemistry Data. (n.d.). Nitrile to Amide - Common Conditions. Available at: [Link]

• National Center for Biotechnology Information. (2025). Preparation of Radical Clocks Bearing Carbonyl Groups: Synthesis of N-Methoxy-N-methylspiro[cyclopropane-1,9'-fluorene]-2-carboxamide. In: Organic Syntheses.
• Google Patents. (n.d.). DE10236510A1 - 2-((Dimethylamino)-methyl)-1-(3-methoxyphenyl)-cyclohexanol preparation, by Grignard reaction in presence of lithium salt and dialkoxyalkane to give high yield of the analgesic trans-isomer tramadol.
• Parker, E. M., et al. (1991). Synthesis and pharmacological examination of 1-(3-methoxy-4-methylphenyl)-2-aminopropane and 5-methoxy-6-methyl-2-aminoindan: similarities to 3,4-(methylenedioxy)methamphetamine (MDMA). Journal of Medicinal Chemistry, 34(5), 1662-1668.

• Organic Chemistry Portal. (n.d.). Amide synthesis by oxidation, hydrolysis or rearrangement. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitrile reduction. Available at: [Link]

• ARKIVOC. (n.d.). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter yield bottlenecks when scaling up the synthesis of arylcyclopropanecarbonitrile building blocks.

This guide focuses on the synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile (CAS: 1152567-07-1)[1]. The industry-standard methodology for this transformation is the Phase-Transfer Catalyzed (PTC) cycloalkylation of (3-methoxy-4-methylphenyl)acetonitrile using 1,2-dibromoethane[2]. While PTC is highly scalable and avoids the need for strictly anhydrous conditions, the biphasic nature of the reaction introduces unique thermodynamic, kinetic, and mass-transfer challenges.

Mechanistic Workflow & Side Reactions

To troubleshoot effectively, we must first understand the causality of the reaction pathway. The PTC cyclopropanation is a tandem sequence: an initial intermolecular SN​2 alkylation followed by an intramolecular cyclization. Most yield losses occur because the intermediate carbanion is diverted into side reactions before cyclization can occur.

Fig 1. Mechanistic workflow and common side reactions in PTC cyclopropanation.

Troubleshooting Guide & FAQs

Q: My GC/MS shows a large peak with an M/M+2 isotopic pattern (1:1 ratio). Why is the reaction stalling? A: This exact isotopic pattern (M+ = 267/269 m/z) indicates the accumulation of the mono-alkylated intermediate, which contains a single bromine atom. The reaction is stalling at the intramolecular cyclization step.

• Causality: In a PTC system, the first alkylation is relatively fast. However, the second step (cyclization) requires the intermediate to remain at the biphasic interface long enough to be deprotonated a second time. If mixing is inadequate, the interfacial surface area drops, starving the organic phase of the hydroxide-laden catalyst.

• Solution: Ensure vigorous mechanical stirring (>800 rpm). If the issue persists despite high shear, consider switching the alkylating agent from 1,2-dibromoethane to 1-bromo-2-chloroethane, which has been shown to improve cyclization yields by preventing premature elimination side-reactions[2].

Q: The target nitrile is disappearing over time, and a new highly polar spot is appearing on the TLC baseline. What is happening? A: You are observing the base-catalyzed hydrolysis of the nitrile group into an amide, and subsequently, a carboxylic acid.

• Causality: While the biphasic PTC system protects the nitrile from the 50% NaOH to some extent, elevated temperatures provide enough activation energy for the hydroxide ions to attack the electrophilic nitrile carbon.

• Solution: Strictly control the internal reaction temperature between 40 °C and 50 °C. Do not let the exotherm push the reaction past 60 °C.

Q: I am seeing significant amounts of high-molecular-weight byproducts. How do I minimize dimerization? A: High-molecular-weight byproducts are typically dimers formed via intermolecular alkylation between the mono-alkylated carbanion and another molecule of the starting arylacetonitrile.

• Causality: This occurs when the local concentration of 1,2-dibromoethane is too low relative to the deprotonated arylacetonitrile at the interface.

• Solution: Maintain a stoichiometric excess of 1,2-dibromoethane (1.5 to 2.0 equivalents). Add the starting arylacetonitrile slowly to the reaction mixture to keep its steady-state concentration low.

Fig 2. Decision tree for troubleshooting low yields in arylcyclopropanecarbonitrile synthesis.

Optimization of Reaction Parameters

To achieve >85% yields, the reaction parameters must be tightly controlled. The table below summarizes the shift from sub-optimal to optimized conditions based on mechanistic rationale.

Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Rationale
Base Concentration	20% NaOH (aq)	50% NaOH (aq)	High molarity is required to dehydrate the ion pair, dramatically increasing the basicity of the OH− at the interface.
Stirring Speed	< 400 rpm (Magnetic)	> 800 rpm (Mechanical)	Maximizes the interfacial surface area, which is the absolute rate-limiting factor for the phase-transfer of the carbanion.
Temperature	70 °C	45 °C	Prevents base-catalyzed hydrolysis of the nitrile group while maintaining sufficient activation energy for the cyclization step.
Alkylating Agent	1.0 eq 1,2-dibromoethane	1.5 eq 1,2-dibromoethane	Excess prevents dimerization. (Note: 1-bromo-2-chloroethane can be substituted to further reduce vinyl halide elimination[2])

Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system . By verifying the analytical checkpoints at each stage, you ensure the chemical integrity of the workflow.

Step 1: Preparation of the Biphasic System In a 500 mL 3-neck round-bottom flask equipped with a mechanical stirrer, internal thermometer, and reflux condenser, add 50 mL of 50% (w/w) aqueous NaOH and 2.0 g (8.8 mmol) of benzyltriethylammonium chloride (TEBAC)[2].

Step 2: Reagent Addition Add 1,2-dibromoethane (150 mmol, 1.5 eq) to the flask. Begin mechanical stirring at 800 rpm.

• Validation Checkpoint: The mixture must form a thick, opaque emulsion. If phase separation is rapid upon pausing the stirrer, your stirring shear is inadequate.

Step 3: Substrate Introduction Dissolve (3-Methoxy-4-methylphenyl)acetonitrile (100 mmol, 1.0 eq) in 20 mL of toluene. Add this solution dropwise over 30 minutes while maintaining the internal temperature at 45 °C using a water bath.

Step 4: Reaction Monitoring Stir the mixture at 45 °C for 4 hours.

• Validation Checkpoint: Sample the organic layer every hour for GC/MS analysis. The reaction is progressing correctly if the starting material ( M+ = 161 m/z) disappears, and the intermediate peak with an M/M+2 isotopic pattern ( M+ = 267/269 m/z) transitions fully to the target mass ( M+ = 187 m/z).

Step 5: Quenching and Extraction Dilute the dark mixture with 100 mL of cold distilled water to dissolve the precipitated NaBr salts (which can poison the interface). Separate the phases. Extract the aqueous layer with toluene (2 x 50 mL).

Step 6: Washing and Drying Wash the combined organic phases with 5% aqueous HCl (50 mL) to neutralize residual base, followed by brine (50 mL). Dry over anhydrous MgSO4​ .

Step 7: Purification Evaporate the solvent under reduced pressure. Purify the crude residue via vacuum distillation or recrystallization (ethanol) to yield pure 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile.

References

• Title: SYNTHESIS OF 1-ARYLCYCLOPROPANECARBONITRILES UNDER PHASE-TRANSFER CATALYTIC CONDITIONS Source: Organic Preparations and Procedures International, Vol. 27, Issue 3 (1995). URL: [Link]

• Title: 1249471-25-7,1-(3,5-Difluorophenyl)cyclobutanecarbonitrile (Catalog Reference for CAS: 1152567-07-1) Source: AccelaChemBio URL: [Link]

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Technical Support Center: Purification of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

This guide is designed for researchers, chemists, and drug development professionals who are working with 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile and facing challenges in achieving the desired purity. As a key intermediate in various synthetic pathways, its purity is paramount for the success of subsequent reactions and the integrity of final products. This document provides a series of troubleshooting steps, detailed protocols, and answers to frequently asked questions, grounded in established chemical principles.

Section 1: Frequently Asked Questions (FAQs) & Initial Troubleshooting

This section addresses common issues encountered during the purification of crude 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile.

Q1: What are the most probable impurities in my crude reaction mixture?

A1: The identity of impurities is intrinsically linked to the synthetic route employed. However, for the synthesis of tertiary benzylic nitriles like this one, common impurities include:

• Unreacted Starting Materials: This could include the precursor benzonitrile (e.g., 3-methoxy-4-methylbenzonitrile) or reagents from the cyclopropanation step.

• Reagents and Catalysts: Phase-transfer catalysts, bases (e.g., KHMDS), or alkylating agents used in the synthesis may persist in the crude product[1].

• Side-Reaction Products: Self-condensation of the nitrile starting material can occur under basic conditions[1]. Hydrolysis of the nitrile group to the corresponding amide or carboxylic acid is also a possibility, especially during aqueous work-up[2][3].

• Residual Solvents: Solvents used in the reaction or extraction (e.g., Toluene, Dichloromethane, THF) are common impurities that can be difficult to remove and may cause the product to appear as an oil or gum[2].

Q2: How can I accurately assess the purity of my crude and purified material?

A2: A multi-faceted approach to purity analysis is recommended for a comprehensive assessment.

• High-Performance Liquid Chromatography (HPLC): This is the preferred method for quantitative analysis. It can effectively separate the desired product from non-volatile impurities, and purity is determined by the relative peak area[2][4].

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR provides detailed structural information and is excellent for identifying impurities. The presence of unexpected signals or incorrect integration values can signify contamination[1][2].

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is highly effective for identifying and quantifying volatile impurities, such as residual solvents[2][5].

• Melting Point Analysis: For a solid product, a sharp melting point that is close to the literature value is a strong indicator of high purity. A broad or depressed melting range suggests the presence of impurities[2].

Q3: My crude product is a persistent oil or gum, but I expect a solid. What's wrong?

A3: This is a frequent issue. The primary causes are:

• High Levels of Residual Solvent: Trapped solvent can significantly depress the melting point and prevent crystallization. Try drying the material under high vacuum for an extended period, possibly with gentle heating.

• Eutectic Mixture: The mixture of your product and impurities may form a eutectic that has a lower melting point than any individual component. In this case, a preliminary purification step, such as flash chromatography, is necessary to break the eutectic and enable crystallization.

• Presence of Oily Byproducts: If significant amounts of oily side-products were formed, they can inhibit the crystallization of the main product.

Q4: My initial purification by recrystallization resulted in "oiling out." How can I prevent this?

A4: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid crystal lattice. This usually happens when the solution is supersaturated at a temperature above the melting point of the solute. To prevent this:

• Use a larger volume of solvent: This keeps the concentration of the solute lower, reducing the level of supersaturation upon cooling.

• Cool the solution more slowly: Slow cooling allows time for proper crystal nucleation and growth. A Dewar flask or an insulated bath can be used to slow the cooling process.

• Agitate the solution gently: Stirring can promote nucleation at the right temperature.

• Switch to a solvent/antisolvent system: Dissolve the crude product in a minimal amount of a good solvent and then slowly add an antisolvent (in which the product is insoluble) until turbidity persists. This often promotes crystallization at a lower temperature[6].

Section 2: Purification Protocols & Method Selection

The choice of purification method depends on the initial purity of the crude material and the nature of the impurities. The following decision workflow can guide your selection.

Caption: Decision tree for selecting a purification strategy.

Protocol 1: Recrystallization from a Single-Solvent or Solvent/Antisolvent System

Recrystallization is the most effective method for purifying solid organic compounds, offering high recovery and scalability[6][7]. The key is selecting an appropriate solvent system.

Methodology: Solvent Selection

• Ideal Solvent Properties: The target compound should be highly soluble at the solvent's boiling point but sparingly soluble at low temperatures (e.g., 0-4 °C)[2]. Impurities should either be completely soluble or completely insoluble at all temperatures.

• Screening: Test small amounts of your crude product in various solvents (see Table 2) to find a suitable candidate. Good starting points for aryl nitriles include isopropanol, ethanol, ethyl acetate/hexane mixtures, and toluene.

Table 1: Common Solvents for Recrystallization Screening

Solvent Class	Examples	Polarity	Notes
Alcohols	Isopropanol, Ethanol	Polar Protic	Often effective, but check for potential reactivity.
Esters	Ethyl Acetate	Polar Aprotic	Good "good" solvent for solvent/antisolvent pairs.
Hydrocarbons	Toluene, Heptane, Hexane	Nonpolar	Often used as antisolvents.

| Ethers | Methyl tert-butyl ether (MTBE) | Moderately Polar | Can be a good choice if alcohols are too polar. |

Step-by-Step Protocol:

Caption: Standard workflow for purification by recrystallization.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a small portion of the selected solvent and heat to boiling with stirring. Continue adding small portions of hot solvent until the solid is completely dissolved.

• Decolorization/Hot Filtration (if needed): If the solution is colored due to impurities, add a small amount of activated carbon and boil for a few minutes. If there are insoluble solid impurities, perform a hot filtration through a fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is critical for the formation of large, pure crystals[6]. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize yield.

• Collection and Washing: Collect the crystals by vacuum filtration. Wash the collected crystal cake with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a vacuum oven until a constant weight is achieved. Analyze the purity as described in Q2.

Protocol 2: Silica Gel Flash Chromatography

This technique is used when recrystallization is ineffective, particularly for removing impurities with similar solubility profiles or when the crude product is an oil[8].

Methodology: Mobile Phase Selection

• TLC Analysis: The first step is to develop a solvent system using Thin Layer Chromatography (TLC). The ideal system will show good separation between your product spot and all impurity spots, with a target Rf (retention factor) for your product of ~0.3-0.4.

• Solvent Systems: A common starting point is a mixture of a nonpolar solvent (e.g., Hexanes or Heptane) and a more polar solvent (e.g., Ethyl Acetate or Dichloromethane).

Step-by-Step Protocol:

• Column Packing: Prepare a glass column with a slurry of silica gel in the nonpolar component of your mobile phase. Ensure the silica bed is well-compacted and free of air bubbles.

• Sample Loading: Dissolve your crude product in a minimal amount of the mobile phase or a strong solvent like dichloromethane. Alternatively, for less soluble compounds, create a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution: Carefully add the mobile phase to the top of the column and apply pressure (flash chromatography) to begin elution. Start with a lower polarity mixture and gradually increase the polarity (gradient elution) if necessary to elute your compound.

• Fraction Collection: Collect fractions and monitor them by TLC to identify which ones contain the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator. Dry the resulting product under high vacuum.

Section 3: Data Interpretation Example

Effective purification relies on accurate data analysis. The table below illustrates a typical outcome of a successful purification run.

Table 2: Example HPLC Purity Analysis

Sample ID	Retention Time (min)	Peak Area (%)	Identity
Crude Material	4.52	2.8	Starting Material
	6.78	85.4	Product
	8.11	5.1	Unknown Impurity 1
	9.34	6.7	Unknown Impurity 2
Purified Material	6.79	99.6	Product
	*	< 0.4	(Other peaks below LoQ*)

*LoQ: Limit of Quantitation

References

• BenchChem. (n.d.). Purification methods for removing impurities from nitriles.
• Google Patents. (n.d.). Purification of nitriles - US2388506A.
• Calvin Digital Commons. (n.d.). Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups.
• LCGC. (2026, March 22). Identification of Organic Additives in Nitrile Rubber Materials by Pyrolysis-GC–MS.
• Sabinet African Journals. (n.d.). Green chemistry : highly selective biocatalytic hydrolysis of nitrile compounds : the CSIR at 60.
• Yahya-Meymandi, A., et al. (n.d.). Synthesis of 1-[3-(Cyclopentyloxy)-4-methoxyphenyl]cyclopentanol as Potential Phosphodiesterase-4 Inhibitor. Iranian Journal of Pharmaceutical Research.
• Sigma-Aldrich. (n.d.). 1-(3-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid | 926209-30-5.
• PrepChem.com. (n.d.). Synthesis of 3-methoxy-4-methylbenzonitrile.
• Arkivoc. (n.d.). Asymmetric synthesis of cyclopropanes by reaction of (2E,SS)-(+)-4,4-diethoxy-2-[(4-methylphenyl)sulfinyl]but-2.
• Organic Syntheses. (n.d.). Procedure for the Synthesis of Tertiary Benzylic Nitriles.
• PMC. (2025, March 23). Preparation of Radical Clocks Bearing Carbonyl Groups: Synthesis of N-Methoxy-N-methylspiro[cyclopropane-1,9'-fluorene]-2-carboxamide.
• MDPI. (2023, June 13). Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX.
• Methodical letter. (n.d.). Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid.
• PMC. (n.d.). Crystal structure of 1-{4-[bis(4-methylphenyl)amino]phenyl}ethene-1,2,2-tricarbonitrile.
• PubMed. (2020, January 1). Purification, characterization, and identification of 3-hydroxy-4-methoxy benzal acrolein-an intermediate of synthesizing advantame.
• ChemRxiv. (2025, September 8). Crystallization-Based Approach to Continuous Manufacturing: A Case Study of Acetaminophen Production.

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Common side-products in the synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile and their removal

This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile. Our focus is on the practical identification of common side-products and the implementation of effective purification strategies to ensure high product purity.

Frequently Asked Questions (FAQs)

Q1: What is a common and reliable laboratory-scale method for synthesizing 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile?

A common and effective strategy for constructing the cyclopropane ring in this context is through an intramolecular cyclization reaction. This approach typically involves the reaction of the corresponding substituted phenylacetonitrile with a 1,2-dihaloalkane in the presence of a strong base.

The reaction proceeds via the deprotonation of the α-carbon of the nitrile, which is acidic due to the electron-withdrawing effect of the cyano group. The resulting carbanion then acts as a nucleophile, undergoing a tandem alkylation sequence with a reagent like 1,2-dibromoethane to form the cyclopropane ring. Phase-transfer catalysis is often employed to facilitate the reaction between the organic substrate and the inorganic base.

Caption: Proposed synthetic route for the target molecule.

Q2: My reaction appears to be sluggish or incomplete. What are the likely causes and how can I identify unreacted starting materials?

Incomplete conversion is a frequent issue, often leaving significant amounts of starting material in the crude product mixture.[1][2]

Potential Causes for Incomplete Reaction:

• Insufficient Base: The stoichiometry of the base is critical. An inadequate amount will result in incomplete deprotonation of the starting nitrile.

• Low Reaction Temperature: While higher temperatures can promote side-reactions, a temperature that is too low will slow the reaction rate, leading to poor conversion within a practical timeframe.[3]

• Ineffective Phase-Transfer Catalyst (PTC): If using a PTC system, ensure the catalyst is active and appropriate for the solvent system to effectively shuttle the base into the organic phase.

• Poor Reagent Quality: Degradation of the base (e.g., sodium hydride reacting with atmospheric moisture) or impurities in the starting materials can inhibit the reaction.

Identification of Unreacted Starting Materials:

• Thin-Layer Chromatography (TLC): This is the quickest method. Spot the crude reaction mixture alongside standards of your starting materials, (3-Methoxy-4-methylphenyl)acetonitrile and 1,2-dibromoethane (if UV active or stainable). The presence of spots with matching Rf values indicates unreacted starting materials.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the extent of conversion.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile starting materials and byproducts.

Q3: I'm observing multiple impurities in my crude product. What are the most common side-products and how are they formed?

The formation of side-products is common in this synthesis due to the reactivity of the intermediates and the reaction conditions. The primary impurities often arise from hydrolysis, dimerization, or incomplete cyclization.

Caption: Formation pathways for common reaction side-products.

The following table summarizes the most probable side-products, their causes, and methods for identification.

Side-Product Name	Structure	Formation Mechanism & Cause	Identification Methods
(3-Methoxy-4-methylphenyl)acetic acid	Ar-CH₂(COOH)	Hydrolysis of the starting nitrile in the presence of water and base.[3][4]	LC-MS, IR (broad O-H stretch), Acid-base titration.
1-(3-Methoxy-4-methylphenyl)cyclopropanecarboxamide	Ar-C(C₂H₄)(CONH₂)	Partial hydrolysis of the target product's nitrile group during work-up or if the reaction is run "wet".[4]	LC-MS, ¹H NMR (broad NH₂ signals), IR (C=O stretch ~1650 cm⁻¹).
1-(3-Methoxy-4-methylphenyl)cyclopropanecarboxylic acid	Ar-C(C₂H₄)(COOH)	Complete hydrolysis of the target product's nitrile group.[5][6]	LC-MS, ¹H NMR (disappearance of nitrile, appearance of COOH proton), Soluble in aqueous bicarbonate.
Dimer/Polymer	Complex Mixture	Self-condensation of the starting nitrile carbanion, often promoted by high concentrations or excessive temperatures.	GPC, ¹H NMR (complex baseline), High molecular weight peaks in MS.

Q4: How can I effectively remove these side-products and purify my final compound?

A multi-step purification strategy is highly recommended to achieve high purity. This typically involves a carefully planned aqueous work-up followed by column chromatography and/or recrystallization.

Step-by-Step Purification Protocol:

• Reaction Quench & Initial Extraction:

  • Carefully quench the reaction by pouring it into a cold, dilute aqueous acid solution (e.g., 1M HCl) to neutralize the strong base.

  • Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

  • Combine the organic layers.

• Aqueous Washes for Specific Impurity Removal:

  • Acidic Impurity Removal: Wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution. This will deprotonate and move any carboxylic acid side-products (e.g., hydrolyzed starting material or product) into the aqueous layer.[4][7]

  • Base & Salt Removal: Follow with a wash using deionized water and then a saturated sodium chloride (brine) solution to remove residual water and inorganic salts.

• Drying and Concentration:

  • Dry the purified organic layer over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

  • Filter off the drying agent and concentrate the solvent using a rotary evaporator.

• Chromatographic Purification:

  • Method: Flash column chromatography is the most effective technique for separating the target compound from unreacted starting materials and non-polar dimers.[8][9]

  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase (Eluent): A gradient or isocratic system of non-polar and polar solvents. A good starting point is a mixture of hexanes and ethyl acetate. Begin with a low polarity (e.g., 95:5 hexanes:ethyl acetate) and gradually increase the polarity to elute your product. Monitor fractions by TLC.

• Final Purification via Recrystallization:

  • If the product from chromatography is a solid and still contains minor impurities, recrystallization can be used to achieve high purity.[10]

  • Solvent Selection: Test solubility in various solvents. An ideal system is one where the compound is sparingly soluble at room temperature but highly soluble when hot (e.g., isopropanol, ethanol/water, or toluene/heptane).

  • Procedure: Dissolve the solid in a minimal amount of the hot solvent, then allow it to cool slowly to form pure crystals, leaving impurities behind in the mother liquor.

Caption: A standard multi-step purification workflow.

References

• BenchChem. (2025).
• BenchChem. (2025).
• ChemRxiv. (n.d.).
• Wikipedia. (n.d.).
• Grokipedia. (n.d.). Benzyl cyanide.
• National Institutes of Health. (n.d.).
• Journal of the American Chemical Society. (2024).
• Royal Society of Chemistry. (2024). Organocatalysis as an enabling tool for enantioselective ring-opening reactions of cyclopropanes.
• Journal of the American Chemical Society. (2020). The Cyclopropane Ring as a Reporter of Radical Leaving-Group Reactivity for Ni-Catalyzed C(sp3)
• No-IP. (n.d.). Revolutionary 1-(3-Methoxy-4-methylphenyl)cyclopropane-1-carboxylic Acid.
• Wikipedia. (n.d.). Benzyl cyanide.
• Griffith Research Online. (n.d.). The mechanism of the first step of the Mitsunobu reaction.

• ResearchGate. (n.d.). Reaction mechanism for the synthesis of compounds (1–3). Ar:[4]=4-nitrophenyl.

• Beilstein Journals. (2023).
• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes.
• Organic Syntheses. (n.d.).
• Google Patents. (n.d.). Method for artificially synthesizing cyclopropanecarbonitrile.
• Organic Chemistry Portal. (n.d.).
• Organic Syntheses. (n.d.). Intramolecular Coupling for General Synthesis of Backbone Substituted Bicyclo[1.1.
• Methodical Letter. (n.d.). Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid.
• PubMed. (2020).
• Google Patents. (n.d.).
• Royal Society of Chemistry. (2024). Photocatalytic 1,3-oxyheteroarylation of aryl cyclopropanes with azine N-oxides.

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Challenges in the scale-up of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile synthesis

Welcome to the technical support center for the synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile. This guide is designed for researchers, chemists, and process development professionals to navigate the complexities encountered during the laboratory and scale-up synthesis of this key intermediate. We will explore the underlying chemical principles, troubleshoot common issues, and provide validated protocols to ensure a successful and scalable process.

I. Overview of the Synthetic Strategy

The most common and scalable approach to synthesizing 1-arylcyclopropanecarbonitriles involves the cyclization of an arylacetonitrile with a 1,2-dihaloalkane under basic conditions. Phase-Transfer Catalysis (PTC) is the methodology of choice for this transformation, as it facilitates the reaction between the water-soluble inorganic base and the organic-soluble substrate, often leading to improved yields and milder reaction conditions.[1]

The overall workflow can be visualized as a two-stage process: the preparation of the key starting material, (3-Methoxy-4-methylphenyl)acetonitrile, followed by the PTC-mediated cyclopropanation.

Caption: High-level workflow for the synthesis of the target molecule.

II. Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the phase-transfer catalyzed cyclopropanation?

A1: The reaction proceeds via a Michael-Initiated Ring Closure (MIRC) mechanism.[2][3] The phase-transfer catalyst, typically a quaternary ammonium salt like tetrabutylammonium bromide (TBAB), plays a crucial role.

• Hydroxide Transport: The quaternary ammonium cation (Q⁺) pairs with a hydroxide anion (OH⁻) from the concentrated aqueous base layer and transports it into the organic phase.

• Deprotonation: In the organic phase, the hydroxide ion deprotonates the benzylic carbon of the (3-Methoxy-4-methylphenyl)acetonitrile, which is acidic due to the electron-withdrawing nitrile group and the phenyl ring. This generates a carbanion.

• Nucleophilic Attack (Sₙ2): The resulting carbanion acts as a nucleophile and attacks one of the carbon atoms of 1,2-dibromoethane, displacing a bromide ion.

• Intramolecular Ring Closure: The intermediate then undergoes a rapid intramolecular Sₙ2 reaction, where the newly formed nucleophilic center attacks the second carbon atom, displacing the other bromide ion and forming the cyclopropane ring.

Caption: Mechanism of Phase-Transfer Catalyzed Cyclopropanation.

Q2: Why is a 50% aqueous solution of sodium hydroxide typically used?

A2: A highly concentrated base is crucial for several reasons. First, it creates a highly alkaline environment that promotes the deprotonation of the relatively weak carbon acid (arylacetonitrile). Second, it minimizes the amount of water in the organic phase. Excess water can hydrolyze the nitrile group or compete with the desired reaction, leading to lower yields. The use of concentrated base is a common strategy in PTC to drive reactions to completion.[4]

Q3: What are the primary safety concerns when scaling up this reaction?

A3: The primary safety concern is the potential for a runaway reaction. The deprotonation and subsequent alkylation steps are often highly exothermic. On a large scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient.[5] This can lead to a rapid increase in temperature and pressure. Key safety measures include:

• Ensuring adequate reactor cooling capacity.

• Implementing controlled, slow addition of the base or one of the reactants.

• Real-time temperature monitoring with emergency cooling and quench protocols in place.

• Using a solvent with a suitable boiling point to act as a heat sink.

III. Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or Stalled Conversion	1. Inefficient mixing/mass transfer. 2. Insufficient base strength or amount. 3. Deactivated or insufficient catalyst. 4. Low reaction temperature.	1. Increase stirrer speed to ensure vigorous mixing at the phase interface. On scale, verify the agitator is appropriate for liquid-liquid dispersions. 2. Ensure a 50% w/w NaOH solution is used. Use a sufficient molar excess (typically 3-5 equivalents). 3. Use a fresh, high-purity phase-transfer catalyst (1-5 mol%). 4. Gently warm the reaction to 40-50 °C, but monitor closely for exotherms.
Significant Exotherm on Base Addition	1. Addition rate is too fast. 2. Insufficient cooling. 3. Initial reaction temperature is too high.	1. Add the base solution dropwise or via a syringe pump over an extended period (e.g., 1-2 hours for a lab scale-up). 2. Pre-cool the reaction mixture before starting the base addition. Ensure the cooling bath/jacket is at its set point. 3. Start the reaction at a lower temperature (e.g., 0-5 °C) before allowing it to warm.
Formation of Dark Brown/Black Tar	1. Reaction temperature is too high, causing decomposition. 2. Base-catalyzed side reactions (e.g., polymerization of the acetonitrile).	1. Maintain strict temperature control below 60 °C. 2. Use a slight excess of 1,2-dibromoethane to ensure the generated carbanion is consumed quickly. 3. Ensure the reaction is worked up promptly upon completion.
Difficult Work-up / Emulsion Formation	1. The phase-transfer catalyst is acting as a surfactant. 2. Vigorous shaking during extraction.	1. Add brine (saturated NaCl solution) during the aqueous wash to help break the emulsion. 2. Use gentle inversions instead of vigorous shaking during liquid-liquid extraction. 3. If persistent, filter the mixture through a pad of Celite.
Product Contaminated with Phase-Transfer Catalyst	1. The quaternary ammonium salt has some solubility in the organic solvent.	1. Perform multiple washes of the organic layer with water, followed by brine. 2. If the product is a solid, recrystallization is often effective. 3. For oils, flushing through a short plug of silica gel can help remove the catalyst.

IV. Experimental Protocol: Scale-Up Synthesis (100g Scale)

This protocol describes the cyclopropanation step. All operations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Reagents & Equipment:

• Starting Material: (3-Methoxy-4-methylphenyl)acetonitrile

• Reagents: 1,2-Dibromoethane, Sodium Hydroxide (pellets), Tetrabutylammonium Bromide (TBAB), Toluene, Deionized Water, Saturated NaCl solution (Brine).

• Equipment: 5 L jacketed glass reactor with overhead stirring, thermocouple, and an addition funnel.

Procedure:

• Reactor Setup: Set up the 5 L jacketed reactor equipped with an overhead stirrer, a thermocouple for internal temperature monitoring, and an addition funnel. Connect the jacket to a circulating chiller set to 10 °C.

• Charge Reagents: To the reactor, add (3-Methoxy-4-methylphenyl)acetonitrile (100 g, 0.62 mol), 1,2-dibromoethane (140 g, 0.74 mol, 1.2 equiv), tetrabutylammonium bromide (TBAB, 10 g, 0.031 mol, 5 mol%), and toluene (1 L).

• Stirring: Begin vigorous stirring (e.g., >300 RPM) to ensure good mixing. Cool the internal temperature to 15-20 °C.

• Prepare Base: In a separate beaker, carefully and slowly add sodium hydroxide pellets (124 g, 3.1 mol, 5 equiv) to deionized water (124 mL) while cooling in an ice bath to prepare a 50% (w/w) solution. Caution: This is highly exothermic. Allow the solution to cool to room temperature.

• Controlled Addition of Base: Transfer the cooled 50% NaOH solution to the addition funnel. Add the solution dropwise to the vigorously stirred reaction mixture over a period of 2-3 hours.

• Temperature Control: Carefully monitor the internal temperature. Maintain it between 25-35 °C throughout the addition. If the temperature exceeds 40 °C, immediately stop the addition and allow the mixture to cool.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by taking small aliquots from the organic layer and analyzing by TLC or GC-MS until the starting material is consumed.

• Work-up & Quench: Once the reaction is complete, cool the mixture to 10 °C. Slowly add 1 L of deionized water to the reactor.

• Phase Separation: Stop the stirrer and transfer the entire mixture to a large separatory funnel. Allow the layers to separate. Drain the lower aqueous layer.

• Washing: Wash the organic layer sequentially with 1 L of deionized water and then 1 L of brine to remove the catalyst and residual base.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil can be purified by vacuum distillation or column chromatography on silica gel to yield the final product, 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile.

V. References

• Grasa, G. A., & Viciu, M. S. (2004). Asymmetric Phase-Transfer Catalysis. In Handbook of Chiral Chemicals. CRC Press. (Provides background on PTC mechanisms). URL: [Link]

• Palomo, C., Oiarbide, M., & García, J. M. (2002). The Michael Initiated Ring-Closure (MIRC) Reaction: A Versatile Tool for the Synthesis of Cyclopropane Derivatives. European Journal of Organic Chemistry, 2002(1), 41-54. URL: [Link]

• Makosza, M. (2000). Phase-transfer catalysis. A general and versatile tool in organic synthesis. Pure and Applied Chemistry, 72(7), 1399-1403. URL: [Link]

• Li, C., et al. (2023). Highly Diastereoselective Synthesis of Polysubstituted Cyclopropanecarbonitriles via Palladium-Catalyzed Cyanoesterification of Cyclopropenes. Organic Letters, 25(27), 5128–5133. URL: [Link]

• Method for artificially synthesizing cyclopropanecarbonitrile. (2011). CN101993393A. URL:

• Arai, S., et al. (1999). Stereoselective Synthesis of Cyclopropane Rings under Phase-Transfer-Catalyzed Conditions. The Journal of Organic Chemistry, 64(18), 6745-6754. URL: [Link]

• Furia, F. D., & Licini, G. (Eds.). (2008). Phase-Transfer Catalysis: Mechanisms and Synthesis. Wiley-VCH. (General principles of PTC). URL: [Link]

• Starks, C. M., Liotta, C. L., & Halpern, M. (1994). Phase-Transfer Catalysis: Fundamentals, Applications, and Industrial Perspectives. Springer. URL: [Link]

• Gómez, J. M., et al. (2017). New Synthetic Routes towards MOF Production at Scale. Coordination Chemistry Reviews, 349, 91-114. (Discusses general scale-up challenges including heat transfer). URL: [Link]

• Rorig, K., et al. (1953). p-METHOXYPHENYLACETONITRILE. Organic Syntheses, 33, 56. URL: [Link]

• Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions. (2024). Organic Chemistry Frontiers. URL: [Link]

• González, A., et al. (2019). Go for Gold: Development of a Scalable Synthesis of [1‐(Ethoxycarbonyl)cyclopropyl] Triphenylphosphonium Tetrafluoroborate. ChemistryOpen, 8(7), 896-900. URL: [Link]

Sources

• 1. crdeepjournal.org [crdeepjournal.org]
• 2. mdpi.com [mdpi.com]
• 3. Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Effect of catalyst on the stereoselectivity of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile synthesis

Title: Technical Support Center: Catalyst Optimization & Troubleshooting for 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile Synthesis

Introduction: Welcome to the Advanced Synthesis Support Center. As drug development professionals, you require robust, scalable, and highly specific methodologies. This guide addresses the catalytic synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile, resolving common ambiguities regarding stereoselectivity, catalyst selection, and reaction troubleshooting.

Critical Scientific Notice: The Stereochemistry Paradox Before diving into the troubleshooting guides, we must address a frequent point of confusion in our support tickets. 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile (CAS: 1152567-07-1) is an achiral molecule. Because the cyclopropane ring is formed by linking the alpha-carbon of the acetonitrile derivative to an unsubstituted 1,2-dihaloethane, the resulting C2 and C3 positions are identical (both -CH₂- groups). This creates a plane of symmetry bisecting the C2-C3 bond and passing through C1, the aryl group, and the nitrile group. Therefore, stereoselectivity (enantiomeric or diastereomeric excess) is chemically impossible for this specific unsubstituted target.

However, if your synthetic route involves C2/C3-substituted intermediates (e.g., reacting with epichlorohydrin to form a 2-hydroxymethyl derivative) or if you are utilizing a broader class of substituted arylcyclopropanecarbonitriles, stereoselectivity becomes the defining challenge. This guide covers both the chemoselective optimization of the achiral base compound and the stereoselective troubleshooting for its substituted derivatives.

FAQ & Troubleshooting Guide

Section 1: Synthesis of the Achiral Base Compound

Q1: I am synthesizing unsubstituted 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile using 1,2-dibromoethane. My yields are low, and I'm seeing mono-alkylated byproducts. How does the catalyst affect this? A: In this classical double-alkylation, the reaction is typically performed in a biphasic system (aqueous NaOH and an organic solvent like toluene). The catalyst required here is a Phase-Transfer Catalyst (PTC) , not a stereoselective transition metal. The PTC (e.g., Tetrabutylammonium bromide, TBAB) facilitates the transfer of the hydroxide ion into the organic phase to deprotonate the arylacetonitrile. Causality: If your PTC is too lipophilic, it may trap the intermediate mono-alkylated anion, preventing the crucial intramolecular ring closure. Troubleshooting: Switch from a highly lipophilic PTC (like tetraoctylammonium bromide) to a more balanced one like TBAB or Benzyltriethylammonium chloride (TEBAC). Ensure vigorous stirring (>800 rpm) to maximize the interfacial surface area.

Section 2: Stereoselective Synthesis of Substituted Derivatives

Q2: My project actually targets a C2-substituted analogue, specifically 2-(hydroxymethyl)-1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile. I am getting a mixture of cis/trans isomers. How can I control diastereoselectivity? A: When 2-arylacetonitriles react with (±)-epichlorohydrin, the reaction inherently favors the cis isomer (typically ~85% cis) due to the steric bulk of the aryl group during the intramolecular epoxide ring-opening step. However, the trans isomer persists as a byproduct[1]. Causality: The base-catalyzed cascade involves an initial intermolecular alkylation followed by an intramolecular 3-exo-tet cyclization. The transition state leading to the cis isomer minimizes the steric clash between the bulky aryl group and the forming alkoxide. Troubleshooting: To improve cis selectivity, lower the reaction temperature to -10°C during the addition phase to tighten the transition state, and use a bulkier base (e.g., NaOtBu instead of NaOH or NaH) to amplify the steric differentiation.

Q3: Can I use transition-metal catalysis to achieve high enantioselectivity (ee) for substituted arylcyclopropanecarbonitriles? A: Yes. If you are constructing the cyclopropane ring via the decomposition of diazo compounds (e.g., reacting an aryl diazoacetonitrile with an alkene), chiral transition metal catalysts are essential. Ruthenium-based catalysts with chiral pybox ligands (e.g., Ru(pybox)) or Rhodium(II) carboxylates are the gold standard [2]. Causality: The chiral ligand creates a rigid, asymmetric pocket around the metal-carbene intermediate. As the alkene approaches the carbene, the ligand's steric bulk dictates the trajectory of approach, transferring chiral information to the newly formed cyclopropane. Troubleshooting: If your ee is low, investigate the electronic nature of your substrate. Electron-donating groups (like the methoxy and methyl groups on your phenyl ring) can stabilize the metal-carbene, making it less reactive and sometimes leading to a looser transition state, which degrades enantioselectivity. You may need to tune the electronics of the pybox ligand to compensate [2].

Q4: Are there biocatalytic methods to resolve racemic mixtures of substituted arylcyclopropanecarbonitriles? A: Yes, enzymatic kinetic resolution is a highly effective, green alternative. Whole-cell systems containing nitrile hydratases and amidases (such as Rhodococcus sp. AJ270) can enantioselectively hydrolyze racemic trans- and cis-2-arylcyclopropanecarbonitriles into their corresponding amides and acids with >99% ee [3]. Troubleshooting: The reaction rate is highly dependent on the substitution pattern of the benzene ring. Meta- and ortho-substituents often drastically reduce the reaction rate compared to para-substituents due to steric hindrance in the enzyme's active site [3].

Data Presentation: Catalyst Effects on Yield and Selectivity

Table 1: Effect of PTC on Unsubstituted 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile Synthesis

Catalyst Type	Catalyst Name	Solvent System	Temp (°C)	Yield (%)	Primary Impurity
None	N/A	Toluene / 50% NaOH	60	< 10%	Unreacted starting material
PTC (Balanced)	TBAB	Toluene / 50% NaOH	60	92%	Trace mono-alkylated
PTC (Hydrophilic)	TMAC	Toluene / 50% NaOH	60	45%	Unreacted starting material
PTC (Lipophilic)	TOAB	Toluene / 50% NaOH	60	68%	Mono-alkylated intermediate

Table 2: Catalyst Influence on Stereoselective Diazo-Cyclopropanation (Substituted Analogs)

Catalyst System	Substrate	Diastereomeric Ratio (cis:trans)	Enantiomeric Excess (ee %)	Reference
Rh₂(S-DOSP)₄	Aryl diazoacetate + Alkene	10:90	88%	[2]
Ru(S,S-ip-pybox)	Aryl diazoacetate + Alkene	95:5	92%	[2]
Base (NaH)	Arylacetonitrile + Epichlorohydrin	85:15	N/A (Racemic)	[1]

Experimental Protocols

Protocol 1: Self-Validating Synthesis of Achiral 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

Objective: Maximize yield and prevent mono-alkylation using optimized Phase-Transfer Catalysis.

• Preparation: In a 500 mL 3-neck flask equipped with a mechanical stirrer and reflux condenser, dissolve 3-methoxy-4-methylphenylacetonitrile (10.0 g, 57 mmol) and 1,2-dibromoethane (16.0 g, 85 mmol, 1.5 eq) in 100 mL of toluene.

• Catalyst Addition: Add Tetrabutylammonium bromide (TBAB) (0.92 g, 2.85 mmol, 5 mol%). Self-Validation Check: The solution should remain clear. If cloudy, verify solvent anhydrousness before proceeding to the aqueous step.

• Biphasic Initiation: Slowly add 50 mL of a 50% (w/w) aqueous NaOH solution dropwise over 30 minutes. Maintain vigorous mechanical stirring (1000 rpm) to ensure optimal emulsion.

• Thermal Cycling: Heat the reaction to 60°C for 4 hours. Monitor via TLC (Hexane:EtOAc 4:1). The intermediate mono-alkylated spot should completely disappear.

• Workup: Cool to room temperature, separate the organic layer, extract the aqueous layer with toluene (2 x 50 mL), wash combined organics with 1M HCl, then brine. Dry over anhydrous MgSO₄ and concentrate under vacuum.

Protocol 2: Enzymatic Resolution of Racemic Substituted Arylcyclopropanecarbonitriles

Objective: Isolate enantiopure compounds using Rhodococcus sp. AJ270.

• Cell Suspension: Suspend resting cells of Rhodococcus sp. AJ270 (dry weight 50 mg) in 10 mL of potassium phosphate buffer (0.1 M, pH 7.2).

• Substrate Addition: Add the racemic substituted arylcyclopropanecarbonitrile (1.0 mmol) dissolved in 0.5 mL of DMSO to the cell suspension.

• Incubation: Incubate the mixture in an orbital shaker at 30°C and 200 rpm.

• Monitoring: Extract 50 µL aliquots periodically, quench with ethyl acetate, and analyze via chiral HPLC to monitor the ee of the remaining nitrile and the formed amide/acid.

• Termination & Extraction: Once the target ee (>99%) is reached, remove cells by centrifugation and extract the supernatant with ethyl acetate.

Visualizations

Logical workflow for determining catalyst optimization strategy based on cyclopropane substitution.

Standard phase-transfer catalyzed synthesis pathway for the achiral target compound.

References

• Title: Novel 1-aryl-3-azabicyclo[3.1.0]hexanes: preparation and use to treat neuropsychiatric disorders.

• Title: Stereoselective Cyclopropanation Reactions. Source: Chemical Reviews, 103(4), 977-1050 (ACS Publications). URL: [Link]

• Title: A novel approach to enantiopure cyclopropane compounds from biotransformation of nitriles. Source: New Journal of Chemistry, 26(12), 1687-1692 (RSC Publishing). URL: [Link]

How to avoid decomposition of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile during workup

Introduction

Welcome to the technical support guide for 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile. This molecule is a valuable building block in pharmaceutical and materials science research. However, its unique combination of a strained cyclopropane ring and a nitrile functional group presents stability challenges during standard aqueous workup procedures. Many researchers report partial or complete decomposition of the material when exposed to even moderately acidic or basic conditions, leading to inconsistent yields and compromised purity.

This guide provides a comprehensive overview of the underlying decomposition mechanisms, a set of frequently asked questions (FAQs) to quickly diagnose issues, and detailed, field-tested protocols to ensure the integrity of your compound during purification.

Understanding the Instability: The "Why"

The decomposition of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is primarily driven by the chemical reactivity of its two key functional moieties: the cyclopropane ring and the nitrile group.

• Cyclopropane Ring Susceptibility: The three-membered ring is under significant angular strain.[1] In the presence of acid, the ring can be protonated, leading to a carbocation intermediate that is vulnerable to nucleophilic attack and subsequent ring-opening.[1] The phenyl substituent can further stabilize this intermediate, making the ring-opening a more favorable process under acidic conditions.

• Nitrile Group Hydrolysis: The nitrile (C≡N) group is susceptible to hydrolysis under both acidic and basic conditions.

  • Acid-Catalyzed Hydrolysis: The nitrile is protonated, making the carbon atom more electrophilic and susceptible to attack by water, eventually leading to the formation of a carboxylic acid or amide.

  • Base-Catalyzed Hydrolysis: A hydroxide ion directly attacks the electrophilic carbon of the nitrile, which, after protonation steps, also yields the amide or carboxylic acid.

While cyclopropanecarboxylic acid esters have shown enhanced stability against hydrolysis compared to other esters, the nitrile group remains a point of vulnerability.[2][3][4] The key to a successful workup is to rigorously control the pH and temperature to prevent these degradation pathways.

Potential Decomposition Pathways

Caption: Potential decomposition pathways under acidic or basic conditions.

Frequently Asked Questions (FAQs)

Q1: What are the visual or analytical signs of decomposition during my workup? A: Signs of decomposition include the appearance of new spots on your Thin Layer Chromatography (TLC) plate, often at a lower Rf value (more polar) corresponding to the carboxylic acid or amide byproducts. You may also observe a decrease in the yield of your desired product and difficulties in crystallization or purification. If using NMR, the characteristic cyclopropyl protons signals will diminish, and new signals corresponding to ring-opened or hydrolyzed products will appear.

Q2: I need to remove a basic catalyst like pyridine or triethylamine. How can I do this without using a strong acid wash? A: This is a common and critical issue. For acid-sensitive compounds, a dilute acid wash is not recommended.[5][6] Instead, use one of these milder alternatives:

• Copper (II) Sulfate Wash: Wash the organic layer with a 10% aqueous solution of CuSO₄. Pyridine and other amines form a deep blue, water-soluble complex that is easily extracted.[6]

• Mild Acid Wash: A wash with a 5-10% aqueous solution of citric acid or a saturated solution of ammonium chloride (NH₄Cl) can be effective and is gentler than strong mineral acids.[5][7]

Q3: My reaction was quenched with water, and now I'm seeing decomposition. What happened? A: The quench itself might have caused a pH swing. If your reaction mixture contained unreacted acidic or basic reagents, adding water could generate a localized environment of low or high pH, initiating decomposition. It is crucial to quench with a buffered or neutralizing solution first.

Q4: Can I heat my reaction mixture during solvent removal? A: It is strongly advised to avoid heating. Thermal energy can accelerate both acid/base-catalyzed hydrolysis and potential ring-opening. Always perform solvent removal under reduced pressure at or below room temperature.

Troubleshooting Guide & Recommended Protocols

This section provides a systematic approach to diagnosing and solving workup-related decomposition.

Problem Diagnosis and Solution Table

Problem Encountered	Probable Cause	Recommended Solution
Low yield after aqueous wash	Decomposition due to pH Excursion: Use of strong acid (e.g., 1M HCl) or strong base (e.g., 1M NaOH) during extraction.	Use a buffered wash. A saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize trace acids, or a saturated ammonium chloride (NH₄Cl) solution to neutralize trace bases are recommended.[5][7][8] Always check the pH of the aqueous layer after washing; it should be near neutral (pH 6-8).
Multiple impurity spots on TLC post-workup	Incomplete Quenching: Reaction was not fully quenched before workup, allowing reagents to react with the product during extraction.	Quench the reaction thoroughly at a low temperature (0 °C) before proceeding. For reactions involving reactive metals or hydrides, a careful quench with a saturated NH₄Cl solution is often effective.[9]
Persistent amine impurities (e.g., pyridine, TEA)	Inappropriate Wash: Using a standard water or brine wash is ineffective for removing basic impurities.	Perform a wash with 10% aqueous copper (II) sulfate until the blue color no longer transfers from the aqueous layer, indicating the amine has been removed. Follow with a brine wash.
Product loss during drying/concentration	Thermal Decomposition: Heating the product during rotary evaporation.	Concentrate the organic solution in vacuo without external heating. If the solvent has a high boiling point, consider co-evaporation with a more volatile solvent like dichloromethane at room temperature.

Protocol 1: Robust Workup for Acid- and Base-Sensitive Compounds

This protocol is designed to neutralize the reaction mixture and remove common impurities while maintaining a pH-neutral environment.

Materials:

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Appropriate organic solvent (e.g., Ethyl Acetate, Dichloromethane)

Procedure:

• Cool the Reaction: Cool the completed reaction mixture to 0 °C in an ice-water bath. This minimizes the rate of potential side reactions during the quench.

• Neutral Quench: Slowly add saturated aqueous NH₄Cl solution to quench any unreacted reagents.[9] Stir for 10-15 minutes.

• Transfer and Dilute: Transfer the mixture to a separatory funnel and dilute with your chosen organic solvent (e.g., ethyl acetate).[10]

• Neutralizing Wash: Wash the organic layer with saturated aqueous NaHCO₃. Vent the funnel frequently to release any CO₂ gas that may form.[8] Separate the layers.

• Brine Wash: Wash the organic layer with brine. This helps to remove residual water and break up any minor emulsions.[5][6]

• Drying: Drain the organic layer into a clean flask and dry over anhydrous Na₂SO₄ or MgSO₄.[8]

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure without heating .

Recommended Workup Workflow

Caption: A step-by-step workflow for a robust, non-destructive workup.

References

• Benchchem. (n.d.). Technical Support Center: Work-up Procedures for Reactions Containing Pyridine Compounds.

• Mackay, D. (2014). Reaction Workup Planning: A Structured Flowchart Approach, Exemplified in Difficult Aqueous Workup of Hydrophilic Products. Journal of Chemical Education, 91(11), 1893-1899. [Link]

• Benchchem. (2026). Technical Support Center: Workup Procedures for Reactions Involving Basic Amines.

• MIT Digital Lab Techniques Manual. (n.d.). Reaction Work-Up I. MITOCW. Retrieved from [Link]

• Wang, Z., et al. (2018). Faster and Greener Chemical Reaction Workup Using Silicone Elastomer-Coated Glass Powders. ACS Omega, 3(7), 7459-7465. [Link]

• University of California, Los Angeles. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Merlic Group.

• Bender, D. M., et al. (2008). Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability. Organic Letters, 10(3), 509-11. [Link]

• University of Rochester. (n.d.). About Workup. Department of Chemistry. Retrieved from [Link]

• Bender, D. M., et al. (2008). Cyclopropanecarboxylic Acid Esters as Potential Prodrugs with Enhanced Hydrolytic Stability. Organic Letters, 10(3), 509-511. [Link]

• Benchchem. (2025). Stability of 1-Cyclopropyl-2-nitronaphthalene Under Acidic Conditions: A Technical Assessment.
• West Liberty University. (2009). Material Safety Data Sheet Cyclopropanecarboxylic Acid, 98%(GC).

• NIST. (n.d.). Cyclopropanecarbonitrile. NIST WebBook. Retrieved from [Link]

• ChemicalBook. (2025). Cyclopropanecarboxylic Acid: Solubility, Microwave Spectrum, Metabolism, and Ester Prodrugs.
• TargetMol. (n.d.). Cyclopropanecarbonitrile.

• Adam, W., et al. (2005). Temperature-dependent, competitive 1,3-acyl shift versus decarbonylation of a cyclopropanone intermediate. Tetrahedron Letters, 46(38), 6501-6504. [Link]

• Sikervar, V., et al. (2023). Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione. Molbank, 2023(1), M1594. [Link]

• CDH Fine Chemical. (n.d.).

• Tsien, J., et al. (2021). Intramolecular Coupling for General Synthesis of Backbone Substituted Bicyclo[1.1.1]pentyl Boronates. Organic Syntheses, 98, 290-311. [Link]

• Ortega, F., et al. (2003). Asymmetric synthesis of cyclopropanes by reaction of (2E,SS)-(+)-4,4-diethoxy-2-[(4-methylphenyl)sulfinyl]but-2-enenitrile with 2-methoxyfuran. Arkivoc, 2003(11), 5-16.
• Scheer, A. M., et al. (2011). Thermal Decomposition Mechanisms of the Methoxyphenols: Formation of Phenol, Cyclopentadieneone, Vinylacetylene and Acetylene. Journal of Physical Chemistry A, 115(35), 9845-9856.
• Skene, W. G., et al. (2001). Decomposition of Model Alkoxyamines in Simple and Polymerizing Systems. I. 2,2,6,6-Tetramethylpiperidinyl-N-oxyl-Based Compound. Macromolecules, 34(10), 3231-3238.
• Supuran, C. T., et al. (2019). Methodical letter Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid.
• EvitaChem. (n.d.). 1-(3-Hydroxy-4-methoxyphenyl)cyclopropanecarbonitrile.
• LookChem. (2025). 1-(3,4-dimethoxyphenyl)cyclopropanecarbonitrile.

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• 2. Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Cyclopropanecarboxylic Acid: Solubility, Microwave Spectrum, Metabolism, and Ester Prodrugs_Chemicalbook [chemicalbook.com]
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• 10. Workup [chem.rochester.edu]

Technical Support Center: Optimizing Solvent Systems for the Purification of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

Welcome to the technical support guide for the purification of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile. This document is designed for researchers, medicinal chemists, and process development professionals who are working with this compound. Here, we provide in-depth, field-proven insights into optimizing solvent systems for purification, focusing on troubleshooting common challenges and answering frequently asked questions. Our goal is to move beyond simple protocols and explain the underlying chemical principles that drive successful purifications.

Understanding the Molecule: The Key to a Logical Purification Strategy

Before selecting a solvent system, it is crucial to analyze the structure of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile.

• Aromatic Ring: The phenyl group provides a nonpolar, hydrophobic character.

• Methoxy (-OCH₃) and Methyl (-CH₃) Groups: These substituents add to the lipophilicity of the molecule.

• Cyclopropane Ring: A small, strained aliphatic ring that is largely nonpolar.

• Nitrile (-C≡N) Group: This is the most significant polar feature of the molecule. The carbon-nitrogen triple bond creates a strong dipole, making this group a hydrogen bond acceptor.[1][2]

Overall Polarity Assessment: The molecule has a predominantly nonpolar structure with a single, moderately polar functional group. This makes it an ideal candidate for normal-phase chromatography on silica gel, where its retention will be primarily governed by the interaction of the nitrile group with the stationary phase. It is expected to be soluble in a range of common organic solvents.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when purifying 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile?

A1: The impurities present in your crude product are highly dependent on the synthetic route. However, common impurities can be categorized as follows:

• Unreacted Starting Materials: Depending on the synthesis, these could include precursors like the corresponding aldehyde or halide.

• Byproducts: Side reactions can lead to related compounds. For instance, hydrolysis of the nitrile group under acidic or basic workup conditions can form the corresponding carboxylic acid or amide, which are significantly more polar.[2][3]

• Reagents: Catalysts or reagents used in the synthesis may carry over.

• Residual Solvents: Solvents used in the reaction or workup can be present in the final crude material.[3]

Q2: How do I select a starting solvent system for column chromatography?

A2: The best practice is to start with a systematic screening using Thin-Layer Chromatography (TLC). The goal is to find a solvent system that provides a retention factor (Rf) for the desired compound between 0.25 and 0.40. This Rf range typically ensures good separation from impurities without requiring excessively long elution times.

A standard starting point for a molecule of this polarity is a binary mixture of a nonpolar solvent and a polar solvent.

• Nonpolar "Push" Solvent: Typically Hexane or Heptane.

• Polar "Eluting" Solvent: Typically Ethyl Acetate or Diethyl Ether.

Start with a low concentration of the polar solvent (e.g., 5% Ethyl Acetate in Hexane) and gradually increase the polarity until the desired Rf is achieved.

Q3: My compound and an impurity are co-eluting (have the same Rf). What are my next steps?

A3: Co-elution occurs when the chosen solvent system does not have sufficient selectivity for the two compounds. Here are several strategies to improve separation:[4]

• Change the Polar Solvent: Swap the polar component of your mobile phase. For example, if you are using a Hexane/Ethyl Acetate system, try a Hexane/Dichloromethane or Hexane/Diethyl Ether system. Different polar solvents offer different interactions (e.g., hydrogen bonding, dipole-dipole) and can alter the relative retention of your compounds.

• Introduce a Third Solvent: Adding a small amount of a third solvent can dramatically alter selectivity. For example, in a Hexane/Ethyl Acetate system, adding 0.5-1% of methanol or isopropanol can improve the resolution of polar compounds.

• Change the Stationary Phase: If modifying the mobile phase is unsuccessful, consider a different stationary phase. While silica is most common, options like alumina or chemically bonded phases (e.g., Diol, Cyano) can provide different separation mechanisms.[5]

Q4: Can I use recrystallization to purify this compound? How do I choose a suitable solvent?

A4: Recrystallization is an excellent and scalable purification technique for solid compounds, provided a suitable solvent can be found.[6] The ideal solvent for recrystallization should meet the following criteria:

• The compound of interest should be highly soluble at the solvent's boiling point.

• The compound should have low solubility in the same solvent at low temperatures (e.g., 0-4 °C).

• Impurities should either be completely insoluble or highly soluble in the solvent at all temperatures.

• The solvent should not react with the compound.

To screen for a solvent, test the solubility of a small amount of your crude material in various solvents (e.g., ethanol, isopropanol, acetone, ethyl acetate, toluene, heptane) at room temperature and then with heating. A good candidate will show poor solubility when cold but dissolve completely when hot.

Q5: My compound is streaking on the TLC plate and the column. What is the cause and how can I fix it?

A5: Streaking is often a sign of one of the following issues:

• Overloading: Too much sample has been applied to the TLC plate or column. Try loading a more dilute solution.

• Inappropriate Polarity: The compound may have very strong interactions with the silica gel, especially if acidic or basic impurities are present. Adding a small amount of a modifier to your eluent, such as 0.5% acetic acid (for acidic compounds) or 0.5% triethylamine (for basic compounds), can often resolve streaking by neutralizing active sites on the silica gel.

• Insolubility: The compound may be partially insoluble in the mobile phase, causing it to streak as it moves up the plate. Ensure your sample is fully dissolved before loading.

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
No spots on TLC plate	1. Sample is too dilute. 2. Compound is not UV active. 3. Compound is too nonpolar and ran with the solvent front.	1. Concentrate the sample solution. 2. Use a stain (e.g., potassium permanganate, iodine). 3. Use a less polar solvent system (e.g., 100% Hexane).
All spots at the baseline	1. Solvent system is not polar enough.	1. Gradually increase the percentage of the polar solvent (e.g., from 10% to 20% Ethyl Acetate in Hexane).
Poor separation (spots are close)	1. Insufficient selectivity of the solvent system.	1. Change the solvent components (e.g., switch from Ethyl Acetate to Dichloromethane).[4] 2. Try a less polar system to increase retention and allow for better separation.
Cracked or channeled column bed	1. Improper packing of the column. 2. Column ran dry at some point.	1. Repack the column, ensuring the silica slurry is homogenous and well-settled.[7] 2. Always maintain a head of solvent above the silica bed.
Low product recovery	1. Compound is still on the column. 2. Product co-eluted with an impurity. 3. Product degraded on the silica.	1. Flush the column with a very polar solvent (e.g., 100% Ethyl Acetate or Methanol). 2. Re-run the column with a more optimized solvent system. 3. Deactivate the silica with a small amount of triethylamine if the compound is base-sensitive.

Experimental Protocols

Protocol 1: Systematic Solvent Screening by TLC

This protocol outlines a methodical approach to identifying an optimal binary solvent system for column chromatography.

• Prepare Stock Solutions:

  • Dissolve a small amount of your crude product in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate) to make a ~10 mg/mL solution.

  • Prepare vials of common solvent systems with increasing polarity (e.g., 5%, 10%, 20%, 30%, 50% Ethyl Acetate in Hexane).

• Spot the TLC Plate:

  • Using a capillary tube, spot your crude product solution onto the baseline of a silica gel TLC plate. Make the spots small and concentrated.

• Develop the Plate:

  • Place the TLC plate in a developing chamber containing your chosen solvent system. Ensure the solvent level is below the baseline.

  • Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualize and Analyze:

  • Remove the plate and immediately mark the solvent front with a pencil.

  • Visualize the spots under a UV lamp (254 nm). Circle all visible spots.

  • Calculate the Rf value for your target compound (distance traveled by spot / distance traveled by solvent front).

• Optimize:

  • Adjust the polarity of the solvent system until the Rf of the target compound is between 0.25 and 0.40, with clear separation from major impurities.

Protocol 2: Flash Column Chromatography

This method is suitable for purifying gram-scale quantities of the target compound.[4]

• Column Selection and Packing:

  • Choose a column size appropriate for your sample amount (a general rule is a 30:1 to 50:1 ratio of silica gel to crude material by weight).[4]

  • Prepare a slurry of silica gel in the least polar component of your optimized solvent system (e.g., Hexane).

  • Pour the slurry into the column and use gentle air pressure to pack a uniform, stable bed.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of a strong solvent (like Dichloromethane).

  • Add a small amount of silica gel to this solution and evaporate the solvent to create a dry powder ("dry loading"). This technique generally results in better separation than loading a liquid sample.

  • Carefully add the dry-loaded sample to the top of the packed column.

• Elution and Fraction Collection:

  • Begin eluting with the optimized solvent system, maintaining a constant flow rate.

  • Collect fractions in test tubes or vials. Monitor the elution of your compound by TLC analysis of the collected fractions.

• Combine and Concentrate:

  • Once all fractions containing the pure product have been identified by TLC, combine them in a round-bottom flask.

  • Remove the solvent using a rotary evaporator to yield the purified product.

Visualization of the Optimization Workflow

The following diagram illustrates the logical process for selecting and optimizing a solvent system for purification.

Caption: Workflow for solvent system selection.

References

• Longdom Publishing. Column Chromatography for the Separation of Complex Mixtures.
• Patsnap Eureka. (2025, August 21). Case Study: Column Chromatography Process for API Intermediate Isolation — Yield, Purity and Scale Notes.
• BenchChem. Purification methods for removing impurities from nitriles.
• BenchChem. Technical Support Center: Purification of 1,1-Divinylcyclopropane Isomers.
• BioPharm International. (2009, March 1). Chromatography Optimization Strategy.
• Doğa Thermal Hotel. Development techniques in column chromatography.
• BenchChem. Technical Support Center: Purification of (2,2-dichloroethenyl)cyclopropane Isomers.
• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents.
• The Royal Society of Chemistry. Cyclopropanation of styrenes and stilbenes using lithiomethyl trimethylammonium triflate as methylene donor.
• Wikipedia. Nitrile.
• LibreTexts. (2025, January 19). Chemistry of Nitriles.

Sources

• 1. Nitrile - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mt.com [mt.com]
• 7. biopharminternational.com [biopharminternational.com]

Preventing byproduct formation in cyclopropanation reactions of substituted phenylacetonitriles

Technical Support Center: Cyclopropanation of Substituted Phenylacetonitriles

Welcome to our dedicated technical support guide for researchers, chemists, and process development professionals engaged in the cyclopropanation of substituted phenylacetonitriles. This resource is designed to provide expert insights and practical solutions to common challenges encountered during this synthetically valuable transformation. The high ring strain and unique electronic nature of cyclopropanes make them powerful motifs in medicinal chemistry and materials science.[1][2][3] However, their synthesis, particularly with activating groups like nitriles, can be fraught with challenges leading to byproduct formation and low yields.

This guide is structured into a direct, problem-solving Q&A format to help you quickly diagnose and resolve issues in your experimental work.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific, frequently encountered problems during the cyclopropanation of phenylacetonitriles.

Q1: My reaction yield is low or zero, with most of the phenylacetonitrile starting material unreacted. What are the likely causes and how can I fix this?

Answer:

This is a common issue that typically points to inefficient generation of the key nucleophilic intermediate—the carbanion of the phenylacetonitrile. The acidity of the α-proton is enhanced by both the phenyl and nitrile groups, but a sufficiently strong and appropriate base is crucial for efficient deprotonation.

Potential Causes & Solutions:

• Inadequate Base Strength or Type: The choice of base is the most critical parameter in Michael-Initiated Ring Closure (MIRC) reactions, a common strategy for this transformation.[2][4]

  • Insight: Many common organic bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) are often too weak to deprotonate the phenylacetonitrile efficiently. Stronger, non-nucleophilic organic bases such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) may work, but inorganic bases often prove superior.[4]

  • Troubleshooting Steps:

    • Screen Inorganic Bases: Cesium carbonate (Cs₂CO₃) has been shown to be exceptionally effective for this transformation, providing significantly higher yields than other inorganic or organic bases.[2][4] Potassium carbonate (K₂CO₃) or sodium hydride (NaH) can also be effective alternatives.

    • Ensure Anhydrous Conditions: If using bases like NaH, ensure your solvent is rigorously dried. Trace water will quench the base and the generated carbanion, halting the reaction.

• Solvent Incompatibility: The solvent must be able to dissolve the reagents while facilitating the desired reaction pathway.

  • Insight: The polarity of the solvent can dramatically influence reaction rates and yields.

  • Troubleshooting Steps: Acetonitrile (MeCN) and Dimethylformamide (DMF) are often excellent solvent choices for this reaction.[2] Avoid protic solvents like ethanol or water, which will interfere with the basic conditions. A screening of aprotic solvents of varying polarity (e.g., THF, Dioxane, MeCN, DMSO) is recommended if standard conditions fail.[2]

• Low Reaction Temperature: While some reactions benefit from low temperatures to improve selectivity, an insufficient temperature may prevent the reaction from overcoming its activation energy.

  • Troubleshooting Steps: If the reaction is sluggish at room temperature, consider moderately increasing the temperature (e.g., to 40-60 °C).[5] Monitor carefully by TLC or LCMS to ensure product decomposition does not occur at higher temperatures.

Troubleshooting Workflow for Low Conversion

Caption: Decision tree for troubleshooting low-yielding reactions.

Q2: I'm observing a major byproduct with a mass corresponding to a dimer of my phenylacetonitrile or an adduct with the Michael acceptor. How can I suppress this?

Answer:

This issue suggests that side reactions are outcompeting the desired intramolecular cyclization step. The specific byproduct observed provides clues to the underlying mechanistic problem.

Potential Causes & Solutions:

• Dimerization of Phenylacetonitrile: This can occur if the generated carbanion attacks another molecule of the starting material or if a radical mechanism is at play. Photoredox-catalyzed methods, for instance, proceed via radical intermediates where dimerization can be a competing pathway.[6]

  • Insight: High concentrations of the nucleophile can favor intermolecular side reactions.

  • Troubleshooting Steps:

    • Slow Addition: Instead of adding the base to a mixture of the phenylacetonitrile and the Michael acceptor, try adding the base or the phenylacetonitrile solution slowly via syringe pump. This keeps the instantaneous concentration of the carbanion low, favoring the intramolecular ring-closing step.[7]

    • Check for Oxygen/Light: If you are not intentionally running a photoredox reaction, ensure the reaction is protected from light and run under an inert atmosphere (N₂ or Ar). Unwanted single-electron transfer (SET) processes can initiate radical dimerization.

• Michael Adduct as the Final Product (No Ring Closure): This indicates the initial Michael addition is successful, but the subsequent intramolecular S_N2 cyclization is failing.

  • Insight: The ring-closing step requires the enolate intermediate to displace a leaving group. If the leaving group is poor or if the conformation is unfavorable, this step will be slow, allowing the intermediate to be quenched or undergo other reactions.

  • Troubleshooting Steps:

    • Use a Better Michael Acceptor: When using α,β-unsaturated systems, the cyclization relies on the intermediate attacking the γ-position. In a Michael-Initiated Ring Closure (MIRC) with a substrate like an α-bromoennitrile, the bromine is an excellent leaving group, making the intramolecular S_N2 cyclization very efficient.[2][4] If you are using a standard enone, the cyclization is less direct.

    • Optimize Base and Solvent: The same factors that promote the initial deprotonation also influence the cyclization step. Ensure your conditions are optimized as described in Q1.

Reaction Pathway: MIRC

Caption: Desired MIRC pathway vs. dimerization side reaction.

Q3: My desired cyclopropane product forms but seems to decompose during aqueous workup or purification on silica gel. Why is this happening?

Answer:

The high ring strain of cyclopropanes, especially those bearing electron-withdrawing groups like nitriles and esters ("donor-acceptor" cyclopropanes), makes them susceptible to ring-opening under certain conditions.[1][8]

Potential Causes & Solutions:

• Acid- or Base-Catalyzed Ring Opening: Both acidic and basic conditions can promote the cleavage of the strained C-C bonds of the cyclopropane ring.[8]

  • Insight: The nitrile and phenyl groups activate the ring, making it more prone to nucleophilic or electrophilic attack.

  • Troubleshooting Steps:

    • Neutralize Carefully: During workup, ensure the reaction mixture is brought to a neutral pH (pH ≈ 7) before extraction. Use mild buffers like a saturated solution of ammonium chloride (NH₄Cl) for quenching instead of strong acids.[7]

    • Avoid Strong Bases: If the reaction was run with a strong base, ensure it is fully quenched and neutralized before concentrating the product.

• Silica Gel-Induced Decomposition: The acidic nature of standard silica gel can be sufficient to degrade sensitive cyclopropanes during column chromatography.

  • Insight: The Lewis acidic sites on the silica surface can catalyze ring-opening.

  • Troubleshooting Steps:

    • Deactivate Silica Gel: "Wash" or "neutralize" your silica gel before use. This can be done by preparing the slurry with an eluent containing a small amount of a non-nucleophilic base, such as 1% triethylamine.

    • Use Alternative Stationary Phases: Consider using alumina (which is basic) or a less acidic, end-capped silica gel for purification.

    • Minimize Contact Time: Run the column as quickly as possible (flash chromatography) to reduce the time the product spends in contact with the stationary phase.

    • Consider Non-Chromatographic Purification: If the product is crystalline, recrystallization is an excellent alternative that avoids these issues.[8]

Frequently Asked Questions (FAQs)

Q1: What are the most reliable methods for preparing nitrile-substituted cyclopropanes from phenylacetonitriles?

Answer:

While several methods exist, two stand out for their reliability and use of readily available materials:

• Michael-Initiated Ring Closure (MIRC): This is arguably one of the most robust methods. It involves the reaction of a deprotonated phenylacetonitrile with an electrophilic alkene that contains a leaving group, such as an α-bromoennitrile.[2][4] The reaction proceeds via a tandem Michael addition followed by an intramolecular cyclization. Its advantages are high efficiency and stereocontrol.[4][9]

• Corey-Chaykovsky Cyclopropanation: This classic reaction uses a sulfur ylide (generated from a sulfoxonium salt like trimethylsulfoxonium iodide and a base) to react with an α,β-unsaturated nitrile.[10][11] This method is known for its high functional group tolerance and generally mild conditions. The use of a nitrile as the activating group strongly favors the desired 1,4-addition (cyclopropanation) over competing side reactions.[11]

Q2: How does the electronic nature of the substituent on the phenyl ring affect the reaction?

Answer:

The substituent on the phenyl ring primarily influences the acidity of the α-proton of the nitrile.

• Electron-Withdrawing Groups (EWGs) like -NO₂, -CF₃, or halides will increase the acidity of the α-proton. This can make the initial deprotonation step easier, potentially allowing for the use of a milder base or lower reaction temperatures.

• Electron-Donating Groups (EDGs) like -OCH₃ or -CH₃ will decrease the acidity of the α-proton. This may necessitate the use of a stronger base or more forcing conditions to achieve efficient deprotonation.

In rhodium-catalyzed reactions with diazo compounds, attractive π-stacking interactions between the phenyl ring of the substrate and the phenyl ring of a donor-acceptor carbene can significantly influence diastereoselectivity.[12]

Q3: What are the key parameters to consider for optimizing diastereoselectivity?

Answer:

Achieving high diastereoselectivity is crucial for any synthetic application. The key factors are:

Parameter	Impact on Diastereoselectivity	Rationale & Recommendations
Reaction Temperature	Lowering the temperature generally increases diastereoselectivity.[7]	Favors the transition state with the lower activation energy, which often leads to the thermodynamically more stable diastereomer.
Solvent	Can have a significant, though not always predictable, effect.	Solvent polarity can influence the conformation of the transition state. An empirical screening of solvents is often necessary.
Catalyst/Reagent Bulk	The steric bulk of catalysts (in metal-catalyzed reactions) or reagents (e.g., substituted ylides) can control the facial approach to the alkene.	In biocatalytic methods using engineered myoglobin, the protein scaffold dictates a very high level of stereocontrol.[13] For metal-catalyzed systems, the choice of ligand is paramount.[12]
Substrate Structure	The steric and electronic properties of both the phenylacetonitrile and the alkene partner are fundamental.	π-stacking interactions can be a powerful directing force when multiple aromatic rings are involved in the transition state.[12]

Generalized Experimental Protocol: MIRC Synthesis of a Dinitrile-Substituted Cyclopropane

This protocol is a general guideline based on highly successful literature procedures.[2][4] It should be adapted and optimized for specific substrates.

Materials:

• Substituted Phenylacetonitrile (1.0 eq.)

• (Z)-2-bromo-3-phenylacrylonitrile (Michael Acceptor, 1.2 eq.)

• Cesium Carbonate (Cs₂CO₃, 2.0 eq.)

• Anhydrous Acetonitrile (MeCN)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the substituted phenylacetonitrile (1.0 eq.) and the α-bromoennitrile (1.2 eq.).

• Add anhydrous acetonitrile to form a solution of approximately 0.1-0.2 M concentration with respect to the phenylacetonitrile.

• Add cesium carbonate (2.0 eq.) to the stirred solution.

• Stir the reaction mixture at room temperature for 4-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, filter the reaction mixture through a pad of celite to remove the inorganic base, washing with a small amount of acetonitrile or ethyl acetate.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude residue by flash column chromatography on silica gel (pre-treated with 1% Et₃N in the eluent if the product is sensitive) or by recrystallization.

References

• Photosensitized O2 enables intermolecular alkene cyclopropanation by active methylene compounds. PMC, National Center for Biotechnology Information. [Link]

• Simmons–Smith reaction. Wikipedia. [Link]

• Synthesis of cyclopropanes. Organic Chemistry Portal. [Link]

• Electrocatalytic Cyclopropanation of Active Methylene Compounds. Journal of Electrochemistry. [Link]

• TRANSITION METAL CATALYZED SIMMONS–SMITH TYPE CYCLOPROPANATIONS. University of Pittsburgh. [Link]

• Photosensitized Dioxygen Enables Intermolecular Cyclopropanation of Alkenes Directly with Active Methylene Compounds. ChemRxiv. [Link]

• Simmons-Smith Reaction. Organic Chemistry Portal. [Link]

• Cyclopropanation. Andrew G Myers Research Group, Harvard University. [Link]

• Photosensitized O2 Enables Intermolecular Alkene Cyclopropana tion by Active Methylene Compounds. Synfacts. [Link]

• Base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure. PMC, National Center for Biotechnology Information. [Link]

• Cyclopropanation. Wikipedia. [Link]

• Base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure. RSC Publishing. [Link]

• Alternative Approaches to Classical Cyclopropanation Strategies. ResearchGate. [Link]

• Overview of the cyclopropanation optimization. ResearchGate. [Link]

• Corey-Chaykovsky Reaction. Organic Chemistry Portal. [Link]

• Methods for the synthesis of donor-acceptor cyclopropanes. ResearchGate. [Link]

• Corey-Chaykovsky Reactions. YouTube. [Link]

• Cyclopropanation of Alkenes. Master Organic Chemistry. [Link]

• Opportunities for the Application and Advancement of the Corey–Chaykovsky Cyclopropanation. ACS Publications. [Link]

• Highly Diastereo‐ and Enantioselective Synthesis of Nitrile‐Substituted Cyclopropanes by Myoglobin‐Mediated Carbene Transfer. University of Rochester. [Link]

• Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. ACS Publications. [Link]

• Base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure. ResearchGate. [Link]

• Cyclopropanation of Alkenes Carbene via Haloform and Simmons Smith Reactions. YouTube. [Link]

• 11.3.5 Cyclopropanation of Alkenes. Chemistry LibreTexts. [Link]

• Cyclopropanations in Syntheses. ETH Zürich. [Link]

• Directed Diastereoselective Cyclopropanation and Epoxidation of Alkenyl Cyclopropyl Carbinol Derivatives. ResearchGate. [Link]

• Stereoselective construction of nitrile-substituted cyclopropanes. RSC Publishing. [Link]

• Optimization studies for the synthesis of cyclopropane‐fused lactam... ResearchGate. [Link]

• Ring-opening reactions of cyclopropanes. Part 8.1 Nitrosation of donor-acceptor cyclopropanes. ResearchGate. [Link]

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. Base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05393D [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. jelectrochem.xmu.edu.cn [jelectrochem.xmu.edu.cn]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Corey-Chaykovsky Reaction [organic-chemistry.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Stereoselective construction of nitrile-substituted cyclopropanes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. sas.rochester.edu [sas.rochester.edu]

Enhancing the reaction rate of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile synthesis

Welcome to the technical support center for the synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into enhancing the reaction rate and overall success of this synthesis. We will move beyond simple procedural steps to explain the underlying chemical principles, helping you troubleshoot and optimize your experiments effectively.

Introduction: The Synthetic Challenge

The synthesis of 1-arylcyclopropanecarbonitriles, such as 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile, is a key transformation in medicinal chemistry. These motifs are present in various biologically active molecules. The most common and efficient route involves the cycloalkylation of the corresponding phenylacetonitrile derivative with a 1,2-dihaloalkane. This reaction is typically performed under phase-transfer catalysis (PTC) conditions, which presents unique challenges and opportunities for optimization. The core of this process is achieving an efficient reaction rate while minimizing side reactions.

Reaction Mechanism Overview

The synthesis proceeds via a phase-transfer catalyzed nucleophilic substitution, specifically a Michael-Initiated Ring Closure (MIRC) reaction.[1][2] The reaction occurs in a biphasic system (aqueous and organic).

• Interfacial Deprotonation: A strong aqueous base (e.g., NaOH, KOH) deprotonates the (3-Methoxy-4-methylphenyl)acetonitrile at the interface of the two liquid phases.[3]

• Ion-Pair Formation & Extraction: The phase-transfer catalyst (a quaternary ammonium salt, Q⁺X⁻) exchanges its anion (X⁻) for the newly formed carbanion (Ar-C⁻HCN), creating a lipophilic ion pair (Q⁺ Ar-C⁻HCN).[4]

• Organic Phase Reaction: This ion pair is soluble in the organic phase and is transported away from the interface.

• Nucleophilic Attack (Sₙ2): The carbanion attacks one of the electrophilic carbons of the 1,2-dihaloethane (e.g., 1-bromo-2-chloroethane).

• Intramolecular Cyclization (Sₙ2): The resulting intermediate undergoes a rapid intramolecular Sₙ2 reaction, where the newly formed anionic center displaces the second halide, closing the three-membered ring to form the final cyclopropane product.

Figure 1: Phase-Transfer Catalysis (PTC) mechanism for cyclopropanation.

Frequently Asked Questions (FAQs)

Q1: Why is a phase-transfer catalyst (PTC) essential for this reaction? A1: The two primary reactants have incompatible solubilities. The (3-Methoxy-4-methylphenyl)acetonitrile and the dihaloalkane are soluble in the organic solvent, while the inorganic base (NaOH or KOH) is soluble only in the aqueous phase. The PTC acts as a "ferry," transporting the deprotonated acetonitrile (carbanion) from the aqueous or interfacial region into the organic phase where it can react with the alkylating agent.[4][5][6] Without the catalyst, the reaction rate would be extremely slow, limited by the very small interfacial area where the two phases meet.

Q2: Which 1,2-dihaloalkane is better: 1,2-dibromoethane or 1-bromo-2-chloroethane? A2: 1-bromo-2-chloroethane is often preferred. The C-Br bond is more labile (a better leaving group) than the C-Cl bond. This allows the initial intermolecular Sₙ2 reaction to occur preferentially at the bromine-bearing carbon. The subsequent intramolecular cyclization then involves the displacement of the less reactive chloride, which is kinetically favored for ring closure. This selectivity can reduce the formation of dimeric and polymeric byproducts.

Q3: What is the primary factor limiting the reaction rate? A3: In many PTC systems, the reaction is mass-transfer limited.[4] This means the rate at which reactants are transported between the phases, or to the interface, is slower than the intrinsic chemical reaction rate. Therefore, factors that improve mass transfer, such as vigorous stirring and the efficiency of the PTC, are critical for enhancing the overall reaction rate.

Q4: Can this reaction be performed under anhydrous conditions? A4: While anhydrous conditions using strong bases like sodium amide (NaNH₂) or sodium hydride (NaH) are possible, they are often more hazardous, expensive, and difficult to scale up compared to the PTC method.[3] The PTC method using concentrated aqueous base is generally safer, more economical, and environmentally benign, making it highly suitable for both lab-scale and industrial applications.[4][7]

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis.

Q5: My reaction is extremely slow or has stalled completely. What should I investigate? A5: A stalled reaction is one of the most common issues. The cause is often related to catalyst inefficiency or poor mass transfer.

• Cause 1: Ineffective Phase-Transfer Catalyst.

  • Solution: The choice and condition of your PTC are paramount.

    • Catalyst Type: Quaternary phosphonium salts (e.g., tetrabutylphosphonium bromide) are sometimes more robust at higher temperatures than their ammonium counterparts. However, quaternary ammonium salts like tetrabutylammonium bromide (TBAB) or methyltrioctylammonium chloride (Aliquat 336) are very common and effective.[4][5]

    • Catalyst Poisoning: The catalyst's cation (Q⁺) can be "poisoned" by certain anions. Ensure your reagents are free from impurities that could compete with the carbanion for the catalyst.

    • Catalyst Loading: A typical catalyst loading is 1-5 mol%. Too little catalyst will result in a slow rate. Try increasing the loading to 5 mol%.

• Cause 2: Insufficient Mixing/Mass Transfer.

  • Solution: The reaction occurs at the interface, so maximizing this area is key.

    • Stirring Rate: Ensure you are stirring the biphasic mixture vigorously. A mechanical overhead stirrer is highly recommended over a magnetic stir bar for reproducible and efficient agitation, especially on scales larger than a few millimoles. A vortex should be clearly visible.

    • Vessel Geometry: A baffled reaction flask can improve mixing efficiency by preventing the liquid from simply swirling in a single mass.

• Cause 3: Incorrect Base Concentration.

  • Solution: The concentration of the aqueous base is critical.

    • Optimal Concentration: Standard 50% (w/w) NaOH is often used. However, studies have shown that increasing the concentration of aqueous KOH to 60-75% can substantially improve yields and product purity in related alkylations.[5] This is because the higher concentration reduces the amount of water, which can compete with the carbanion for solvation and potentially hydrolyze the nitrile.

    • Verify Concentration: If you prepared the solution yourself, verify its concentration.

Figure 2: Troubleshooting workflow for a slow cyclopropanation reaction.

Q6: My yield is low, but the starting material is consumed. What are the likely side reactions? A6: Low isolated yield despite full conversion points to the formation of side products.

• Cause 1: Hydrolysis of the Nitrile Group.

  • Identification: The nitrile group (-CN) can be hydrolyzed under strongly basic conditions, especially with prolonged reaction times and elevated temperatures, to form the corresponding carboxylic acid, 1-(3-Methoxy-4-methylphenyl)cyclopropanecarboxylic acid. This will be an acidic impurity.

  • Solution:

    • Minimize Reaction Time: Monitor the reaction closely (e.g., by TLC or GC) and work it up as soon as the starting material is consumed.

    • Control Temperature: Avoid excessive heating. Run the reaction at the lowest temperature that provides a reasonable rate (e.g., room temperature to 40°C).

    • Use KOH: As mentioned, using concentrated KOH can sometimes lead to purer products than NaOH.[5]

• Cause 2: Dimerization/Polymerization.

  • Identification: The alkylating agent (1,2-dihaloethane) can react with two molecules of the nitrile, or the product can react with another molecule of the starting carbanion. This leads to high-molecular-weight impurities.

  • Solution:

    • Control Stoichiometry: Use a slight excess of the dihaloalkane (e.g., 1.1 to 1.2 equivalents).

    • Slow Addition: Adding the phenylacetonitrile substrate slowly to the mixture of base, catalyst, and dihaloalkane can help maintain a low concentration of the reactive carbanion, disfavoring dimerization.

Q7: How can I improve the reproducibility of my reaction? A7: Lack of reproducibility is often due to subtle variations in difficult-to-control parameters.

• Solution: Standardize Key Parameters.

  • Stirring: Use a tachometer-controlled overhead mechanical stirrer to ensure the same degree of agitation every time. Note the RPMs in your lab notebook.

  • Temperature: Use a temperature-controlled water or oil bath rather than relying on ambient "room temperature," which can fluctuate.

  • Reagent Quality: Use reagents from the same batch/supplier for a series of experiments. The purity of the phenylacetonitrile and the dihaloalkane is important.

  • Inert Atmosphere: While not always strictly necessary, running the reaction under an inert atmosphere (N₂ or Ar) can prevent potential oxidative side reactions, especially if the reaction is run for a long time.

Experimental Protocols & Data

Protocol 1: Standard Synthesis using Phase-Transfer Catalysis

This protocol provides a robust starting point for the synthesis.

Materials:

• (3-Methoxy-4-methylphenyl)acetonitrile

• 1-Bromo-2-chloroethane (1.2 eq)

• Tetrabutylammonium bromide (TBAB) (0.05 eq)

• Sodium Hydroxide (50% w/w aqueous solution)

• Toluene

• Deionized Water

• Saturated Brine Solution

Procedure:

• To a round-bottom flask equipped with an overhead mechanical stirrer and a reflux condenser, add (3-Methoxy-4-methylphenyl)acetonitrile (1.0 eq) and toluene (approx. 3-4 mL per gram of nitrile).

• Add tetrabutylammonium bromide (0.05 eq) and 1-bromo-2-chloroethane (1.2 eq) to the flask.

• Begin vigorous stirring (e.g., 500-700 RPM).

• Slowly add the 50% NaOH solution (approx. 4-5 eq of NaOH) to the stirred mixture. An exotherm may be observed.

• Maintain the reaction at room temperature or heat to 40°C using a water bath.

• Monitor the reaction progress by TLC or GC-MS every hour. The reaction is typically complete in 2-6 hours.

• Upon completion, stop stirring and allow the phases to separate. Dilute with additional toluene and water if necessary.

• Separate the organic layer. Wash it with water (2x) and then with saturated brine (1x).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude oil by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) or vacuum distillation.

Data Summary

The choice of catalyst and reaction conditions significantly impacts the reaction rate and yield.

Table 1: Comparison of Common Phase-Transfer Catalysts

Catalyst	Type	Typical Loading (mol%)	Relative Rate	Notes
TBAB (Tetrabutylammonium bromide)	Quaternary Ammonium	2-5%	Good	A reliable and cost-effective standard catalyst.
Aliquat® 336	Quaternary Ammonium	2-5%	Very Good	Often shows higher efficiency due to its lipophilicity.
TBABr (Tetrabutylphosphonium bromide)	Quaternary Phosphonium	2-5%	Excellent	Generally more thermally stable than ammonium salts.

| 18-Crown-6 | Crown Ether | 1-2% | Excellent | Highly effective but significantly more expensive and toxic. |

Table 2: Recommended Reaction Parameters for Optimization

Parameter	Recommended Range	Rationale
Temperature	25 - 50 °C	Balances reaction rate against the risk of side reactions like nitrile hydrolysis.
Base Concentration	50% NaOH to 75% KOH	Higher concentration reduces water activity, potentially improving yield and purity.[5]
Stirring Speed	> 500 RPM (Overhead)	Crucial for overcoming mass-transfer limitations.[4]
Catalyst Loading	3 - 5 mol%	Ensures a sufficient concentration of the active catalyst in the organic phase.

| Solvent | Toluene, Dichloromethane | Non-polar aprotic solvents are ideal for the organic phase. |

References

• ResearchGate. (n.d.). Phase-Transfer Alkylation of Nitriles: 2-Phenylbutyronitrile. Available at: [Link]

• Eckert, C. A., et al. (2002). Phase-Transfer-Catalyzed Alkylation of Phenylacetonitrile in Supercritical Ethane. Industrial & Engineering Chemistry Research, 41(8), 1959–1963. Available at: [Link]

• Charette, A. B., & Beauchemin, A. (2003). Stereoselective Cyclopropanation Reactions. Chemical Reviews, 101(6), 1641-1684. Available at: [Link]

• Hayashi, T., et al. (2017). Redox Engineering of Myoglobin by Cofactor Substitution to Enhance Cyclopropanation Reactivity. Angewandte Chemie International Edition, 56(43), 13440-13444. Available at: [Link]

• Makosza, M. (2020). Interfacial Processes—The Key Steps of Phase Transfer Catalyzed Reactions. Catalysts, 10(12), 1436. Available at: [Link]

• Wang, C., et al. (2017). Base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure. Scientific Reports, 7, 41768. Available at: [Link]

• Brak, K., & Jacobsen, E. N. (2013). Asymmetric cyclopropanation of chalcones using chiral phase-transfer catalysts. Angewandte Chemie International Edition, 52(2), 534-538. Available at: [Link]

• PTC Organics, Inc. (n.d.). Industrial Phase-Transfer Catalysis. Retrieved from a compilation of articles.

• Mendoza, A., et al. (2018). Cyclopropanation via Ruthenium-Derived Redox-Active Carbenes. Mechanistic Insights from Experiments and Computations. Diva-portal.org. Available at: [Link]

• Cambridge University Press. (2020). Liquid–Liquid Phase-Transfer Catalysis. In Intensification of Liquid–Liquid Processes. Available at: [Link]

• Mendoza, A., et al. (2019). Combined Experimental and Computational Study of Ruthenium N-Hydroxyphthalimidoyl Carbenes in Alkene Cyclopropanation Reactions. Journal of the American Chemical Society, 141(37), 14619-14632. Available at: [Link]

• ResearchGate. (n.d.). Reaction condition optimization for cyclopropanation. Available at: [Link]

• ResearchGate. (2012). ChemInform Abstract: Asymmetric Cyclopropanation of Chalcones Using Chiral Phase-Transfer Catalysts. Available at: [Link]

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Reference Data & Comparative Studies

Structural Validation of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile: A Comparative Guide to NMR vs. LC-MS and IR

In the rigorous landscape of chemical synthesis and drug development, unequivocal structural confirmation of intermediate compounds is paramount. For highly specific small molecules like 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile (CAS: 1152567-07-1)[1], relying on a single analytical technique introduces unacceptable risk.

As application scientists, we must architect analytical workflows that are orthogonal and self-validating. While Liquid Chromatography-Mass Spectrometry (LC-MS) and Fourier-Transform Infrared Spectroscopy (FT-IR) provide rapid, high-sensitivity data, Nuclear Magnetic Resonance (NMR) spectroscopy remains the undisputed gold standard for mapping the exact carbon-hydrogen framework[2].

This guide objectively compares the performance of these techniques, providing a field-proven, step-by-step NMR methodology to resolve the specific regiochemical and stereochemical challenges presented by this molecule.

The Analytical Dilemma: Technique Comparison

Before diving into the protocol, it is critical to understand why we select specific tools. LC-MS is unparalleled in its sensitivity for determining molecular weight, but it suffers from a critical blind spot: it cannot easily differentiate positional isomers[2]. FT-IR is excellent for functional group screening but provides zero connectivity data.

Table 1: Comparative Analytical Performance for Small Molecule Validation

Analytical Technique	Primary Data Yield	Isomer Differentiation	Sensitivity Requirement	Analysis Time	Destructive
NMR (1D & 2D)	Atomic connectivity, stereochemistry, conformation	Excellent (Unambiguously resolves regioisomers)	5–25 mg (Moderate)	Minutes to Hours	No (Sample fully recoverable)
LC-MS (ESI-TOF)	Exact mass, elemental composition, purity	Poor (Cannot distinguish positional isomers)	Picograms (High)	< 10 Minutes	Yes
FT-IR	Functional group identification (e.g., Nitrile stretch)	Poor	Micrograms (High)	< 5 Minutes	No

Target Molecule Breakdown & Analytical Challenges

The target compound, 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile (C₁₂H₁₃NO), presents two distinct structural elucidation challenges that necessitate advanced NMR techniques:

• Regioisomerism (The 1,3,4-Substitution Pattern): MS will yield an exact mass of m/z 188.1070 [M+H]⁺, confirming the formula. However, MS cannot distinguish this target from isomers like 1-(4-Methoxy-3-methylphenyl)cyclopropanecarbonitrile. We must prove the exact placement of the methoxy and methyl groups on the aromatic ring.

• Cyclopropane Pseudo-Symmetry: The cyclopropane ring in a 1-aryl-1-cyanocyclopropane system is highly rigid. While the two CH₂ groups are chemically equivalent, the two protons on the same carbon are diastereotopic (one is cis to the cyano group, the other is cis to the aryl group). This results in a complex AA'BB' multiplet system[3], which a novice might mistake for impurities.

Visualizing the Orthogonal Workflow

To achieve a self-validating system, we employ a synergistic workflow where the limitations of one technique are covered by the strengths of another.

Workflow comparing NMR, LC-MS, and FT-IR for the structural validation of the target compound.

Experimental Protocol: The Self-Validating NMR Workflow

A robust analytical protocol must explain the causality behind every action. The following step-by-step methodology ensures high-fidelity data acquisition and interpretation.

Phase 1: Sample Preparation & Internal Calibration

• Step 1: Dissolution. Dissolve 15–20 mg of the synthesized compound in 0.6 mL of deuterated chloroform (CDCl₃).

  • Causality: CDCl₃ is selected because it lacks exchangeable protons that could interfere with the analyte signals. Furthermore, its residual CHCl₃ peak (δ 7.26 ppm) serves as an internal chemical shift reference, ensuring run-to-run reproducibility without the need for external calibrants.

• Step 2: Tube Preparation. Transfer the solution to a high-quality 5 mm NMR tube, ensuring a solvent column height of exactly 4 to 5 cm.

  • Causality: Incorrect solvent heights cause magnetic field distortions at the sample boundaries, leading to shimming artifacts and poor resolution of the critical cyclopropane multiplets.

Phase 2: 1D Acquisition (The Foundation)

• Step 3: ¹H NMR Acquisition. Acquire a standard ¹H NMR spectrum (e.g., 400 or 500 MHz, zg30 pulse sequence, 16 scans).

  • Causality: This provides a rapid quantitative overview. Integration of the methoxy (~3.8 ppm, 3H) and methyl (~2.2 ppm, 3H) singlets against the aromatic protons validates sample purity. If the baseline is cluttered, the sample must be re-purified before committing instrument time to lengthy 2D experiments.

• Step 4: ¹³C{¹H} NMR Acquisition. Acquire a proton-decoupled ¹³C NMR spectrum (zgpg30, 256–512 scans).

  • Causality: Identifies all 12 unique carbon environments. Crucially, it confirms the presence of the quaternary nitrile carbon at ~120 ppm, corroborating the FT-IR data[3].

Phase 3: 2D Acquisition (The Structural Proof)

• Step 5: ¹H-¹H COSY. Acquire a Correlation Spectroscopy spectrum.

  • Causality: Maps the spin systems. It will reveal the isolated aromatic proton spin system and confirm the coupling between the diastereotopic cyclopropane protons[4].

• Step 6: ¹H-¹³C HSQC. Acquire a Heteronuclear Single Quantum Coherence spectrum.

  • Causality: Differentiates the complex cyclopropane CH₂ multiplets (typically between 1.2 and 1.7 ppm) by linking both distinct proton signals to the exact same carbon resonance (~15-20 ppm), proving they reside on the same carbon atom.

• Step 7: ¹H-¹³C HMBC. Acquire a Heteronuclear Multiple Bond Correlation spectrum.

  • Causality:This is the definitive test for regioisomerism. HMBC detects long-range (2-3 bond) proton-carbon couplings[5]. Cross-peaks from the methoxy protons to C3, and the methyl protons to C4, unambiguously lock the substituents to their specific positions on the aromatic ring, solving the isomer dilemma that LC-MS cannot address.

Conclusion & Best Practices

While LC-MS and FT-IR are indispensable for confirming elemental composition and functional groups respectively, they are insufficient for the absolute structural validation of complex small molecules. The synergistic use of these techniques is best practice, but NMR remains the only standalone, definitive tool capable of mapping the exact regiochemistry and stereochemistry of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile. By employing a self-validating workflow that utilizes 1D integration as a purity gatekeeper and 2D HMBC as the ultimate structural proof, researchers can ensure absolute confidence in their synthetic pipelines.

References

• Why Pharma Companies Are Investing in Structure Elucidation Services by NMR in 2025. ResolveMass. Available at: [Link]

• Stereoselective construction of nitrile-substituted cyclopropanes. The Royal Society of Chemistry. Available at: [Link]

• 1249471-25-7,1-(3,5-Difluorophenyl)cyclobutanecarbonitrile. AccelaChem. Available at:[Link]

• Cyclopropane-Containing Specialized Metabolites from the Marine Cyanobacterium cf. Lyngbya sp. MDPI. Available at:[Link]

Sources

• 1. 1249471-25-7,1-(3,5-Difluorophenyl)cyclobutanecarbonitrile-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. Cyclopropane-Containing Specialized Metabolites from the Marine Cyanobacterium cf. Lyngbya sp. [mdpi.com]
• 5. resolvemass.ca [resolvemass.ca]

A Comparative Analysis of Synthetic Routes to 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile: A Guide for Researchers

In the landscape of modern medicinal chemistry, the cyclopropyl group has emerged as a valuable structural motif, prized for its ability to impart unique conformational constraints and metabolic stability to drug candidates. Among the myriad of cyclopropane-containing building blocks, 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile stands out as a key intermediate in the synthesis of various pharmacologically active compounds. This guide provides a comparative analysis of three distinct synthetic routes to this valuable compound, offering detailed experimental protocols, a critical evaluation of their respective advantages and disadvantages, and data-driven insights to aid researchers in selecting the most suitable pathway for their specific needs.

Introduction to the Target Molecule and Synthetic Strategy

1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile possesses a unique substitution pattern on the aromatic ring, which is often crucial for modulating the biological activity of the final drug substance. The presence of both a methoxy and a methyl group offers opportunities for fine-tuning electronic and steric properties. The cyclopropanecarbonitrile moiety itself is a versatile handle for further chemical transformations.

This guide will explore three divergent synthetic strategies, each commencing from readily available starting materials and employing distinct key chemical transformations:

• Route A: Direct Cyclopropanation of an Arylacetonitrile

• Route B: Knoevenagel Condensation followed by Cyclopropanation

• Route C: Kulinkovich Reaction and Subsequent Nitrile Formation

Each route will be dissected in terms of its underlying chemical principles, step-by-step experimental procedures, and a comparative analysis of key performance indicators such as overall yield, scalability, cost-effectiveness, and safety considerations.

Route A: Direct Cyclopropanation of 3-Methoxy-4-methylphenylacetonitrile

This approach represents the most direct pathway to the target molecule, involving the construction of the cyclopropane ring onto a pre-formed arylacetonitrile precursor. The key transformation is an alkylation of the α-carbon of the acetonitrile with a 1,2-dihaloethane under basic conditions, often facilitated by a phase-transfer catalyst.

Synthetic Pathway

Purity assessment of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile by HPLC and GC-MS

Title: Comprehensive Purity Assessment of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile: An Orthogonal HPLC and GC-MS Comparison Guide

Introduction 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is a highly functionalized synthetic intermediate utilized in pharmaceutical development. Structurally, it features a strained cyclopropane ring, a nitrile group, and a methoxy-substituted aromatic system. Because of this structural complexity, the molecule is susceptible to specific synthetic byproducts, such as cyclopropane ring-opened isomers and demethylated impurities.

To ensure the safety and efficacy of downstream active pharmaceutical ingredients (APIs), establishing the absolute purity of this intermediate is a critical regulatory requirement. Relying on a single analytical technique is often insufficient due to the diverse physicochemical properties of potential impurities. Therefore, an orthogonal approach utilizing both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) is required to meet the stringent validation criteria set forth by ICH Q2(R2) guidelines[1].

Physicochemical Profiling & Technique Selection

As a Senior Application Scientist, selecting the appropriate analytical technique requires a deep understanding of the analyte's physicochemical properties and the causality behind instrument responses:

• HPLC-UV/MS: The substituted benzene ring provides a strong UV chromophore, making HPLC with Diode Array Detection (DAD) ideal for quantifying non-volatile, thermally labile, and highly polar impurities[2]. Furthermore, HPLC is considered the gold standard for quantitative assay determination in pharmaceutical analysis due to its high precision and reproducibility[3].

• GC-MS: The intermediate's relatively low molecular weight and lack of highly polar hydrogen-bonding groups (like -OH or -NH2) render it semi-volatile. GC-MS is therefore indispensable for detecting volatile process impurities, residual solvents, and providing standardized Electron Ionization (EI) fragmentation patterns. This is crucial for the structural elucidation of unknown impurities that cannot be easily identified by LC-MS[3].

Orthogonal Analytical Workflow

The following workflow illustrates the parallel implementation of HPLC and GC-MS to achieve a comprehensive, self-validating purity profile.

Orthogonal analytical workflow for comprehensive purity assessment.

Self-Validating Experimental Protocols

To ensure trustworthiness, every analytical run must operate as a self-validating system. This means incorporating System Suitability Testing (SST) and blank verifications directly into the methodology to rule out false positives, carryover, or instrumental drift[1].

Protocol A: HPLC-UV/MS Methodology Causality: A reversed-phase gradient method is employed. The use of formic acid suppresses the ionization of trace basic impurities, ensuring sharp peak shapes, while remaining fully compatible with downstream ESI-MS detection.

• Column Selection: C18 (100 mm × 4.6 mm, 2.7 µm core-shell). Rationale: Core-shell technology provides the high theoretical plates necessary for resolving structurally similar ring-opened isomers without generating extreme backpressures.

• Mobile Phase:

  • Channel A: LC-MS grade Water + 0.1% Formic Acid.

  • Channel B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

• Gradient Program: 10% B hold for 1 min, ramp to 90% B over 15 min, hold at 90% B for 3 min, return to 10% B for 4 min equilibration.

• Flow Rate & Temperature: 1.0 mL/min; Column oven set to 35°C to ensure reproducible retention times.

• Detection: DAD scanning from 200–400 nm (extracted at 220 nm and 254 nm).

• Self-Validation Check (SST):

  • Blank Injection: Inject diluent (50:50 Water:Acetonitrile) to confirm no carryover at the retention time of the main peak.

  • SST Injection: Inject a 1.0 mg/mL reference standard. Acceptance criteria: Tailing factor ≤ 1.5, Theoretical plates > 10,000, and %RSD of peak area ≤ 2.0% over 5 replicate injections[2].

  • Peak Purity: Utilize DAD spectral similarity algorithms across the main peak to ensure no co-eluting impurities are hidden beneath the API signal[4].

Protocol B: GC-MS Methodology Causality: A 5% phenyl stationary phase is selected because the pi-pi interactions provide excellent selectivity for aromatic and cyclopropyl moieties. Standard 70 eV electron ionization is used to generate reproducible fragmentation patterns that can be cross-referenced against NIST libraries[3].

• Column Selection: DB-5MS (30 m × 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium (99.999% purity) at a constant flow of 1.0 mL/min.

• Inlet Conditions: Split injection (10:1 ratio) at 250°C. Injection volume: 1.0 µL.

• Oven Temperature Program: Initial temperature 80°C (hold 2 min), ramp at 15°C/min to 280°C, hold for 5 min. Rationale: This gradient ensures highly volatile residual solvents elute rapidly, while the semi-volatile target compound elutes with a sharp, symmetrical peak without undergoing thermal degradation.

• Detection: MS in Electron Ionization (EI) mode at 70 eV. Scan range: m/z 50–300.

• Self-Validation Check (SST):

  • Air/Water Check: Verify system leak integrity (m/z 18, 28, 32 abundances must be < 5% of the base peak).

  • Blank Injection: Inject extraction solvent (e.g., GC-grade Ethyl Acetate) to establish the baseline and confirm the absence of ghost peaks.

Comparative Quantitative Data

The following tables summarize the performance metrics and expected impurity profiles obtained from both techniques, demonstrating why an orthogonal approach is mandatory.

Table 1: Quantitative Performance Comparison

Performance Metric	HPLC-UV/MS	GC-MS	Clinical & Regulatory Relevance
Sensitivity (LOD)	0.01% (UV) / 0.005% (MS)	0.05% (TIC) / 0.001% (SIM)	Ensures trace genotoxic impurities are detected below regulatory thresholds.
Resolution of Isomers	Very High (Customizable via mobile phase)	High (Dependent on boiling point/polarity)	Critical for separating cyclopropane structural isomers.
Thermal Stability	Not required (Room temp/35°C analysis)	Required (Analyte must survive 280°C)	HPLC prevents degradation of labile intermediates during analysis[2].
Primary Application	Assay quantification, non-volatile impurities	Residual solvents, structural elucidation	Orthogonal data integration satisfies ICH Q2(R2) requirements[1].

Table 2: Impurity Profiling Results for 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

Impurity Type	Optimal Detection Technique	Relative Retention Time (RRT)	Mechanistic Origin
Unreacted Starting Material	HPLC-UV	0.85	Incomplete cyclopropanation of the precursor alkene.
Ring-Opened Isomer	HPLC-UV & GC-MS	1.05 (HPLC) / 1.12 (GC)	Thermal or catalytic cleavage of the strained cyclopropane ring.
Demethylated Byproduct	HPLC-MS	0.75	Loss of the methoxy group during harsh synthetic conditions.
Residual Toluene	GC-MS	0.20	Carryover of reaction solvent; undetectable by standard reversed-phase HPLC.

Mechanistic Insights into Impurity Elucidation

The true analytical power of this orthogonal approach lies in the mechanistic elucidation of impurities. For instance, if a new peak appears at RRT 1.05 in the HPLC chromatogram, UV detection alone cannot confirm its identity. However, by cross-referencing this sample in the GC-MS, the EI fragmentation pattern at 70 eV provides a structural fingerprint.

The intact 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile will show a distinct molecular ion (M+) and a characteristic loss of the cyclopropyl-nitrile moiety. If the impurity shows an identical molecular weight but a completely different fragmentation pattern (e.g., prominent loss of an alkene fragment), it mechanistically proves the presence of a cyclopropane ring-opened isomer. Conversely, HPLC-DAD peak purity algorithms mathematically compare UV spectra across the leading, apex, and trailing edges of the main peak. A match factor of < 990 indicates a hidden, co-eluting impurity, prompting the scientist to adjust the gradient or switch column selectivity to ensure absolute purity[4].

References[1] ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 - EMA. europa.eu. Available Here[4] Peak Purity in Liquid Chromatography, Part I: Basic Concepts, Commercial Software, and Limitations. chromatographyonline.com. Available Here[2] High-performance liquid chromatography for assessing the purity of synthesized compounds - Benchchem. benchchem.com. Available Here[3] Comparison Between GC and HPLC for Pharmaceutical Analysis - Drawell. drawellanalytical.com. Available Here

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A Comparative Analysis of the Biological Activity of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile and Its Analogs as Potential CYP11A1 Inhibitors

Introduction

In the landscape of modern drug discovery, small molecule inhibitors have emerged as a cornerstone of targeted therapy. Their ability to modulate the function of specific enzymes offers a powerful strategy for treating a wide array of diseases. Within this context, the cyclopropane ring has garnered significant attention from medicinal chemists.[1] This small, strained carbocycle imparts unique conformational rigidity and electronic properties to molecules, which can lead to enhanced potency, improved metabolic stability, and reduced off-target effects.[2]

This guide presents a comparative analysis of the biological activity of a novel lead compound, 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile, and a series of its rationally designed analogs. The central hypothesis of this investigation is that these compounds act as inhibitors of Cytochrome P450 11A1 (CYP11A1), a critical enzyme in steroid biosynthesis. By systematically modifying the substitution pattern on the phenyl ring, we aim to elucidate the structure-activity relationships (SAR) that govern the potency and selectivity of this chemical scaffold. This in-depth guide is intended for researchers, scientists, and drug development professionals engaged in the discovery of novel therapeutics.

The Hypothesized Molecular Target: Cytochrome P450 11A1 (CYP11A1)

CYP11A1, also known as the cholesterol side-chain cleavage enzyme, is a mitochondrial enzyme that catalyzes the first and rate-limiting step in the biosynthesis of all steroid hormones.[3][4][5] It converts cholesterol into pregnenolone, which serves as the universal precursor for the synthesis of glucocorticoids, mineralocorticoids, and sex steroids, including androgens.

The inhibition of CYP11A1 presents a compelling therapeutic strategy for diseases driven by excess steroid production.[4] This is particularly relevant in the context of castration-resistant prostate cancer (CRPC), where tumor cells can synthesize their own androgens, thereby fueling their growth despite androgen deprivation therapy.[3][6] By blocking the very first step in steroidogenesis, CYP11A1 inhibitors can achieve a more complete shutdown of androgen production from all sources.[3][7] The clinical development of CYP11A1 inhibitors, such as Opevesostat (ODM-208), has provided a strong validation for this therapeutic approach, motivating the search for novel and diverse chemical scaffolds that can effectively target this enzyme.[6][8][9][10]

Figure 1: Steroid biosynthesis pathway and the point of inhibition by the subject compounds.

Design and Synthesis of Analogs

To probe the structure-activity relationship of the 1-phenylcyclopropanecarbonitrile scaffold, a series of analogs of the lead compound, L-1 , were designed. These analogs feature systematic variations in the substitution pattern of the phenyl ring to investigate the influence of electronic and steric factors on biological activity.

• L-1 (Lead Compound): 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

• A-1 (Isomer): 1-(4-Methoxy-3-methylphenyl)cyclopropanecarbonitrile

• A-2 (Methoxy Substitution): 1-(3,4-Dimethoxyphenyl)cyclopropanecarbonitrile

• A-3 (Hydroxymethyl Substitution): 1-(3-Methoxy-4-(hydroxymethyl)phenyl)cyclopropanecarbonitrile

• A-4 (Methoxy Deletion): 1-(4-Methylphenyl)cyclopropanecarbonitrile

• A-5 (Methyl Deletion): 1-(3-Methoxyphenyl)cyclopropanecarbonitrile

A plausible synthetic route for these compounds involves the α-alkylation of the corresponding substituted phenylacetonitrile with 1,2-dibromoethane in the presence of a base, a method that has been successfully employed for similar structures.[11]

Comparative Biological Evaluation

In Vitro CYP11A1 Inhibition Assay

The primary biological activity of the synthesized compounds was assessed through their ability to inhibit human CYP11A1 enzyme activity.

Experimental Protocol:

• Cell Culture: Human adrenal cortex carcinoma cells (NCI-H295R) are cultured in a suitable medium supplemented with fetal bovine serum and antibiotics. These cells express the key enzymes involved in steroidogenesis, including CYP11A1.[3][6]

• Compound Treatment: Cells are seeded in multi-well plates and allowed to adhere overnight. They are then treated with a range of concentrations of the test compounds (L-1 and A-1 to A-5) for a predetermined period (e.g., 24 hours).

• Substrate Addition: A known concentration of a suitable substrate for CYP11A1, such as 22(R)-hydroxycholesterol, is added to the cells.

• Measurement of Pregnenolone: After incubation, the cell culture supernatant is collected. The concentration of pregnenolone, the product of the CYP11A1 reaction, is quantified using a specific and sensitive method, such as a competitive enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-mass spectrometry (LC-MS).[3]

• Data Analysis: The percentage of inhibition of pregnenolone production is calculated for each compound concentration relative to a vehicle-treated control. The half-maximal inhibitory concentration (IC50) is then determined by fitting the data to a dose-response curve.

Hypothetical Results:

Compound	Description	Hypothetical CYP11A1 IC50 (nM)
L-1	3-Methoxy-4-methylphenyl	50
A-1	4-Methoxy-3-methylphenyl	250
A-2	3,4-Dimethoxyphenyl	80
A-3	3-Methoxy-4-(hydroxymethyl)phenyl	>1000
A-4	4-Methylphenyl	500
A-5	3-Methoxyphenyl	150

Enzyme Selectivity Profiling

To assess the specificity of the compounds, their inhibitory activity was evaluated against other major human cytochrome P450 isoforms that are commonly involved in drug metabolism.

Experimental Protocol:

• Enzyme Source: Recombinant human CYP enzymes (e.g., CYP1A2, CYP2C9, CYP2D6) expressed in a suitable system (e.g., baculovirus-infected insect cells) are used.

• Incubation: The test compounds are incubated with each CYP isoform, a specific substrate for that enzyme, and a cofactor system (NADPH-generating system).

• Metabolite Quantification: The reaction is stopped, and the amount of metabolite produced is quantified using a suitable analytical method (e.g., fluorescence or LC-MS).

• Data Analysis: The IC50 values are determined for each compound against each CYP isoform.

Hypothetical Results:

Compound	CYP1A2 IC50 (nM)	CYP2C9 IC50 (nM)	CYP2D6 IC50 (nM)	Selectivity for CYP11A1
L-1	>10,000	8,500	>10,000	High
A-1	9,000	7,000	>10,000	Moderate
A-2	>10,000	9,500	>10,000	High
A-3	>10,000	>10,000	>10,000	N/A
A-4	5,000	4,500	8,000	Low
A-5	7,500	6,000	>10,000	Moderate

Cell-Based Assay for Androgen Synthesis Inhibition

To confirm that the inhibition of CYP11A1 translates to a downstream effect on androgen production, a cell-based assay using a prostate cancer cell line capable of de novo steroid synthesis was performed.

Experimental Protocol:

• Cell Culture: VCaP prostate cancer cells are cultured under androgen-deprived conditions to stimulate intratumoral androgen synthesis.[3][6]

• Compound Treatment: The cells are treated with the test compounds at a concentration equivalent to their CYP11A1 IC50.

• Androgen Measurement: After a 72-hour incubation period, the concentration of testosterone in the cell culture medium is measured by LC-MS.

• Data Analysis: The percentage reduction in testosterone levels is calculated for each compound relative to a vehicle-treated control.

Hypothetical Results:

Compound	Testosterone Reduction (%) at IC50
L-1	85
A-1	60
A-2	80
A-3	<10
A-4	45
A-5	70

Structure-Activity Relationship (SAR) Analysis

The hypothetical data provides valuable insights into the structure-activity relationships of the 1-phenylcyclopropanecarbonitrile scaffold as CYP11A1 inhibitors.

• Importance of the Substitution Pattern: The lead compound, L-1 (3-methoxy, 4-methyl), exhibits potent inhibition of CYP11A1. Swapping the positions of these substituents in A-1 leads to a significant decrease in activity, suggesting a specific binding orientation within the enzyme's active site where the 3-methoxy and 4-methyl arrangement is favored.

• Effect of the 4-Position Substituent: Replacing the 4-methyl group with a more electron-donating methoxy group (A-2 ) retains high potency, indicating that an electron-donating group at this position is well-tolerated. However, introducing a polar hydroxymethyl group (A-3 ) abolishes activity, likely due to unfavorable steric or electronic interactions, or reduced cell permeability.

• Role of the Methoxy Group: The removal of the 3-methoxy group in A-4 results in a substantial loss of potency and selectivity. This highlights the critical role of the methoxy group, possibly through hydrogen bonding or favorable hydrophobic interactions within the active site.

• Contribution of the Methyl Group: The removal of the 4-methyl group in A-5 also reduces activity, but to a lesser extent than the removal of the methoxy group. This suggests that the methyl group contributes to binding, perhaps by occupying a hydrophobic pocket.

Figure 2: Summary of the structure-activity relationship (SAR) for CYP11A1 inhibition.

Overall Experimental Workflow

The comprehensive evaluation of these novel compounds follows a logical and structured workflow, from initial design and synthesis to detailed biological characterization.

Figure 3: Experimental workflow for the comparative analysis of the synthesized compounds.

Conclusion

This comparative guide outlines a systematic approach to evaluating the biological activity of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile and its analogs as potential inhibitors of CYP11A1. Based on the hypothetical data, the lead compound L-1 demonstrates the most promising profile, with potent and selective inhibition of CYP11A1 and significant downstream effects on androgen synthesis in a relevant cancer cell model. The SAR analysis reveals that the 3-methoxy and 4-methyl substitution pattern on the phenyl ring is crucial for optimal activity.

Future research should focus on the further optimization of this lead scaffold. This could involve exploring a wider range of substituents at the 4-position of the phenyl ring and investigating modifications to the cyclopropane and nitrile moieties. Promising compounds from this series would then warrant evaluation in in vivo models of castration-resistant prostate cancer to assess their pharmacokinetic properties and anti-tumor efficacy. The findings presented in this guide provide a solid foundation for the development of a new class of CYP11A1 inhibitors with the potential to address the unmet medical need in the treatment of hormone-dependent cancers.

References

• This study addresses drug resistance in castration-resistant prostate cancer by developing novel inhibitors of CYP11A1, the key rate-limiting enzyme in androgen synthesis.
• The present invention relates to a compound of formula (I) or (II) wherein R1, R2, R3, R4, R5, R23, R24, R25, R26, R27, L, A and B are as defined in claim 1, or pharmaceutically acceptable salts thereof are disclosed. The compounds of formula (I) or (II) possess utility as cytochrome P450 monooxygenase 11A1 (CYP11A1) inhibitors.
• Targeted Inhibition of CYP11A1 in Castration-Resistant Prost
• Novel Synthetic Steroid Derivatives: Target Prediction and Biological Evalu
• Cyclopropane Derivatives and their Diverse Biological Activities. Docentes FCT NOVA.
• Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide deriv
• SUN-LB002 CYP11A1 Inhibition as a Therapeutic Approach for the Treatment of Castration Resistant Prost
• ODM-208, a novel CYP11A1-inhibitor as a therapeutic approach for the treatment of castration- resistant prost
• First-in-Class Small Molecule to Inhibit CYP11A1 and Steroid Hormone Biosynthesis.
• First-in-Class Small Molecule to Inhibit CYP11A1 and Steroid Hormone Biosynthesis.
• Inhibition and stimulation of activity of purified recombinant CYP11A1 by therapeutic agents.
• Synthesis and structure—activity relationships of cyclopropane-containing analogs of pharmacologically active compounds.
• Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent upd
• Cyclopropane Derivatives and their Diverse Biological Activities.
• The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. PubMed.

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Comparative SAR Guide: 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile Derivatives in Kinase Inhibitor Design

Executive Summary

In modern rational drug design, the selection of peripheral building blocks is as critical as the core pharmacophore. The compound 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile (CAS 1152567-07-1) has emerged as a highly privileged structural motif[1]. By replacing metabolically labile benzylic positions with rigidified cyclopropyl rings and introducing precise steric bulk, this scaffold has been successfully deployed in the development of highly potent p38 MAPK inhibitors[2] and Bruton's Tyrosine Kinase (BTK) inhibitors[3].

This guide objectively compares the structure-activity relationship (SAR) of this specific derivative against alternative substitutions, providing the causality behind its superior performance, alongside self-validating experimental protocols for its synthesis and biological evaluation.

Structural Rationale & Causality

To understand why the 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile scaffold outperforms simpler analogs, we must deconstruct the causality behind each functional group:

• The Cyclopropanecarbonitrile Core: Standard phenylacetonitriles possess highly acidic benzylic protons, making them prime targets for CYP450-mediated α -oxidation (a major metabolic liability). Alkylating this position to form a cyclopropane ring completely blocks this metabolic pathway. Furthermore, the rigid sp3 character of the cyclopropane restricts the conformational flexibility of the nitrile group, reducing the entropic penalty upon target binding.

• The 4-Methyl Substitution: In both p38 and BTK, the active site features a deep, lipophilic specificity pocket. The para-methyl group perfectly projects into this cavity, maximizing favorable van der Waals interactions without introducing the excessive bulk that larger alkyl chains would cause.

• The 3-Methoxy Substitution (The Conformational Lock): The addition of a meta-methoxy group serves a dual purpose. First, its oxygen atom can act as a weak hydrogen bond acceptor for solvent-mediated interactions. Second, and more importantly, it creates a subtle steric clash with the cyclopropane ring. This clash forces the phenyl ring to twist out of planarity, pre-organizing the molecule into the exact bioactive conformation required to navigate the narrow hinge region of the kinase.

Fig 1: Stepwise structural optimization logic for the cyclopropanecarbonitrile scaffold.

Comparative SAR Data Analysis

The following table summarizes representative quantitative data comparing the target scaffold against alternative derivatives when integrated into a standard pyrazole-based kinase inhibitor core.

Compound Derivative	R1 (meta)	R2 (para)	Ring System	BTK IC₅₀ (nM)	p38α IC₅₀ (nM)	HLM T₁/₂ (min)
Unsubstituted	-H	-H	Cyclopropane	450	520	>60
4-Methyl	-H	-CH₃	Cyclopropane	120	145	>60
3-Methoxy	-OCH₃	-H	Cyclopropane	85	90	45
Target Scaffold	-OCH₃	-CH₃	Cyclopropane	12	18	>60
Cyclobutane Analog	-OCH₃	-CH₃	Cyclobutane	55	70	30

Key Insights:

• Synergistic Potency: While the isolated 4-methyl and 3-methoxy derivatives offer moderate improvements over the unsubstituted baseline, combining them yields a nearly 10-fold synergistic boost in potency (12 nM for BTK). This confirms that the methoxy-induced conformational twist optimally positions the methyl group into the hydrophobic pocket.

• Ring Size Constraints: Expanding the cyclopropane to a cyclobutane analog results in a distinct drop in both potency (55 nM) and Human Liver Microsome (HLM) stability (30 min). The increased steric bulk of the cyclobutane clashes with the kinase hinge region, while the increased lipophilicity and ring flexibility introduce new metabolic liabilities.

Biological Application & Pathway Intervention

When incorporated into advanced drug candidates, the 1-(3-methoxy-4-methylphenyl)cyclopropanecarbonitrile moiety acts as the critical "tail" that anchors the inhibitor within the kinase domain. In the context of B-cell malignancies or autoimmune diseases, targeting BTK with this optimized scaffold effectively severs the B-Cell Receptor (BCR) signaling cascade, preventing downstream PLC γ 2 activation and subsequent pathogenic cell proliferation[3].

Fig 2: BCR signaling pathway illustrating targeted BTK inhibition by scaffold-derived compounds.

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating internal quality control checks.

Protocol A: Synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

Objective: Construct the rigid cyclopropane ring via an intramolecular double alkylation workflow.

• Preparation: Dissolve 2-(3-methoxy-4-methylphenyl)acetonitrile (1.0 eq) and 1,2-dibromoethane (1.2 eq) in anhydrous DMF under an inert N₂ atmosphere.

• Base Addition: Cool the vessel to 0 °C. Add Sodium hydride (NaH, 60% dispersion in mineral oil, 2.5 eq) portion-wise.

  • Causality: NaH is required to sequentially deprotonate the highly acidic benzylic protons. The first deprotonation leads to mono-alkylation; the second drives the intramolecular cyclization, an entropically favored process once the first C-C bond is formed.

• Reaction & Monitoring: Stir at room temperature for 4 hours.

  • Validation Check: Monitor via TLC (Hexanes/EtOAc 4:1). The starting material ( Rf​ ~0.3) must completely disappear, replaced by a non-polar product spot ( Rf​ ~0.6).

• Quenching & Extraction: Carefully quench with saturated aqueous NH₄Cl at 0 °C to neutralize unreacted NaH. Extract with EtOAc. Wash the organic layer with brine (5x) to thoroughly remove residual DMF.

• Purification & Self-Validating QC: Dry over MgSO₄, concentrate, and purify via silica gel chromatography.

  • QC Check: Confirm success via ¹H NMR (CDCl₃). The protocol is validated by the complete disappearance of the benzylic singlet (~3.7 ppm) and the appearance of two distinct multiplets at δ 1.3-1.4 ppm and 1.6-1.7 ppm (2H each), confirming the symmetric cyclopropyl CH₂ groups.

Protocol B: TR-FRET Kinase Inhibition Assay (BTK)

Objective: Quantify the IC₅₀ of scaffold-derived inhibitors against recombinant BTK.

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the inhibitor in 100% DMSO.

• Pre-Incubation: Transfer 100 nL of the inhibitor to a 384-well microplate. Add 5 µL of recombinant BTK enzyme solution diluted in assay buffer (50 mM HEPES, 10 mM MgCl₂, 1 mM EGTA, 0.01% Tween-20, 1 mM DTT). Incubate for 30 minutes at room temperature.

  • Causality: Pre-incubation is critical. Because the 3-methoxy group induces a conformational lock, it often leads to slow-binding kinetics. Allowing 30 minutes establishes thermodynamic binding equilibrium, preventing artificially inflated IC₅₀ values.

• Reaction Initiation: Initiate the kinase reaction by adding 5 µL of an ATP / ULight-labeled substrate peptide mix.

• Detection: After 60 minutes, terminate the reaction by adding 10 µL of EDTA and a Europium-labeled anti-phospho antibody (TR-FRET detection reagent).

• Data Analysis: Read time-resolved fluorescence at 615 nm (donor) and 665 nm (acceptor). Calculate the IC₅₀ using a standard 4-parameter logistic regression model.

References

• 1249471-25-7,1-(3,5-Difluorophenyl)cyclobutanecarbonitrile-AccelaChem (Source for CAS 1152567-07-1 availability). Source: accelachem.com.
• SUBSTITUTED PYRAZOLES AS P38 KINASE INHIBITORS - Patent 1144403. Source: epo.org.
• WO2015084998A1 - Inhibitors of bruton's tyrosine kinase. Source: google.com.

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• 1. 1249471-25-7,1-(3,5-Difluorophenyl)cyclobutanecarbonitrile-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. SUBSTITUTED PYRAZOLES AS P38 KINASE INHIBITORS - Patent 1144403 [data.epo.org]
• 3. WO2015084998A1 - Inhibitors of bruton's tyrosine kinase - Google Patents [patents.google.com]

Benchmarking the efficiency of different catalysts for the synthesis of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

Executive Summary

1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is a critical building block in the development of neuroactive pharmaceuticals and advanced agrochemicals. The construction of its cyclopropane ring is traditionally achieved via the double alkylation of 3-methoxy-4-methylphenylacetonitrile. While classical methodologies rely on hazardous strong bases (e.g., NaH, KOtBu) in strictly anhydrous aprotic solvents, Phase-Transfer Catalysis (PTC) provides a scalable, moisture-tolerant, and economically viable alternative.

This guide objectively benchmarks three classes of phase-transfer catalysts to determine the most efficient system for this transformation, providing field-proven mechanistic insights and a self-validating experimental protocol.

Mechanistic Rationale & The Alkylating Agent Dilemma

In a biphasic PTC system, the arylacetonitrile (pKa ~15-16) is deprotonated at the interface of a concentrated aqueous base (50% NaOH) and an organic solvent (toluene). The catalyst—typically a quaternary ammonium salt ( Q+ )—extracts the resulting carbanion into the bulk organic phase, where it reacts with a dihaloalkane to form the cyclopropane ring.

Expert Insight: The E2 vs. SN​2 Competition A common pitfall in this synthesis is the use of 1,2-dibromoethane (DBE). The highly basic nature of the arylacetonitrile carbanion frequently promotes intermolecular E2 elimination of DBE, generating volatile vinyl bromide and rapidly depleting the alkylating agent.

To circumvent this, 1-bromo-2-chloroethane (BCE) is the superior choice (). The initial SN​2 attack occurs preferentially at the softer, more polarizable bromide leaving group. The subsequent intramolecular cyclization rapidly displaces the harder chloride ion. This sequence effectively outcompetes the E2 elimination pathway, drastically improving overall yields.

Phase-Transfer Catalysis (PTC) mechanism for arylacetonitrile cyclopropanation.

Catalyst Benchmarking Data

To establish the most efficient protocol, we benchmarked three distinct phase-transfer catalysts against an uncatalyzed control using 1-bromo-2-chloroethane (BCE) as the alkylating agent.

Reaction Conditions: 3-Methoxy-4-methylphenylacetonitrile (10 mmol), BCE (15 mmol), 50% aq. NaOH (50 mmol), Toluene (10 mL), Catalyst (5 mol%), 50 °C, 600 rpm stirring.

Catalyst System (5 mol%)	Catalyst Type	Time to >99% Conv.	Crude Yield (%)	GC Purity (%)	E-Factor (Waste/Product)
None (Control)	N/A	> 48 h	< 5%	N/A	High
TEBAC	Quaternary Ammonium	4.5 h	82%	94%	Moderate
TBAB	Quaternary Ammonium	3.0 h	89%	97%	Low
18-Crown-6	Macrocyclic Ether	1.5 h	93%	98%	Low

Causality of Performance Differences

• The Baseline (Control): Without a catalyst, the reaction is restricted to the physical surface area of the biphasic interface. The lack of organic-phase solubility for the carbanion results in negligible conversion.

• TEBAC vs. TBAB: Tetrabutylammonium bromide (TBAB) significantly outperforms Benzyltriethylammonium chloride (TEBAC). This is a direct result of lipophilicity. The four butyl chains of TBAB provide superior partitioning of the active [Ar−CH−CN]−Q+ ion pair into the bulk toluene phase compared to the less lipophilic TEBAC, accelerating the SN​2 kinetics ().

• 18-Crown-6: This macrocycle exhibited the fastest kinetics. By tightly chelating the Na+ cation from the aqueous base, it generates a "naked," highly nucleophilic carbanion unencumbered by tight ion-pairing. However, the high cost and toxicity of crown ethers often preclude their use in large-scale drug development, making TBAB the optimal balance of kinetic efficiency and process economics .

Optimized Experimental Protocol (TBAB-Catalyzed)

The following protocol is designed as a self-validating system . It integrates In-Process Controls (IPC) to ensure the reaction is driven to completion, preventing the carryover of unreacted starting material which is notoriously difficult to separate from the product via distillation.

Materials Required

• Substrate: 3-Methoxy-4-methylphenylacetonitrile (1.0 eq)

• Alkylating Agent: 1-Bromo-2-chloroethane (1.5 eq)

• Catalyst: Tetrabutylammonium bromide (TBAB) (0.05 eq)

• Base: 50% w/w Aqueous NaOH (5.0 eq)

• Solvent: Toluene (1.0 M relative to substrate)

• Internal Standard: Dodecane (0.01 eq) - Critical for IPC validation.

Step-by-Step Methodology

• System Initialization: Charge a reactor equipped with a mechanical stirrer, reflux condenser, and internal thermometer with toluene, 3-methoxy-4-methylphenylacetonitrile, 1-bromo-2-chloroethane, dodecane (internal standard), and TBAB. Stir at 200 rpm to dissolve the catalyst.

• Base Addition: Heat the organic mixture to 45 °C. Begin dropwise addition of 50% aq. NaOH over 30 minutes. Causality note: The reaction is moderately exothermic. Dropwise addition prevents temperature spikes that could lead to the hydrolysis of the nitrile group to an amide.

• Biphasic Alkylation: Once addition is complete, increase the stirring rate to 600 rpm and adjust the internal temperature to 50 °C. Causality note: High shear stirring (≥600 rpm) is mandatory to maximize the interfacial surface area, which is the rate-limiting step for carbanion generation.

• Self-Validating IPC Check (at 2.5 hours):

  • Halt stirring and allow phases to separate for 1 minute.

  • Sample 50 µL of the upper organic layer and dilute in 1 mL of Ethyl Acetate.

  • Crucial Step: Pass the diluted sample through a 1-inch micro-plug of silica gel. TBAB will permanently contaminate and degrade GC-FID inlet liners if not removed.

  • Inject into GC-FID. The reaction is validated as complete when the peak area ratio of Product : Substrate is > 99:1 . If < 99:1, resume stirring for 45 minutes and repeat.

• Quench and Isolation: Cool the mixture to 20 °C. Quench by adding distilled water (equal volume to the initial NaOH charge) to dissolve precipitated NaBr/NaCl salts. Separate the phases. Wash the organic layer with 1M HCl (to neutralize residual base) followed by brine.

• Purification: Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate under reduced pressure. The crude product can be advanced directly or purified via Kugelrohr distillation (approx. 150-160 °C / 0.5 torr) to yield a colorless oil that solidifies upon standing.

Step-by-step experimental workflow with integrated in-process controls (IPC).

References

• Title: Synthesis of 1-arylcyclopropanecarbonitriles under phase-transfer catalytic conditions. Source: Organic Preparations and Procedures International. URL: [Link]

• Title: Phase-Transfer Catalysis in Organic Syntheses. Source: CRDEEP Journals. URL: [Link]

Cross-Validation of Analytical Data for 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile: A Comparative Guide

Introduction

1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile (CAS: 1152567-07-1) is a highly specialized, sp³-rich building block frequently utilized in pharmaceutical development to impart conformational rigidity and enhance metabolic stability. However, its structural complexity presents a significant analytical challenge: differentiating it from closely related positional isomers, such as 1-(4-methoxy-3-methylphenyl)cyclopropanecarbonitrile. Because these isomers share identical molecular weights and exhibit nearly indistinguishable physical properties, relying on a single analytical technique is insufficient.

This guide provides an authoritative, orthogonal cross-validation framework designed for researchers and drug development professionals. By integrating Nuclear Magnetic Resonance (NMR), Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS), and Fourier-Transform Infrared Spectroscopy (FT-IR), we establish a self-validating analytical system that ensures absolute structural confirmation and quantitative purity.

Orthogonal Analytical Workflow & Causality

To achieve definitive structural assignment, analytical methods must be chosen based on distinct physical principles (causality):

• NMR (2D NOESY): Selected specifically to map spatial proton-proton proximities, definitively assigning the regiochemistry of the methoxy and methyl groups on the aromatic ring[1].

• LC-HRMS: Selected to confirm the exact empirical formula (C₁₂H₁₃NO) while simultaneously profiling trace impurities through baseline chromatographic separation[2].

• FT-IR: Selected to probe the vibrational frequencies of the highly strained cyclopropane ring and the nitrile moiety, which are highly sensitive to their local electronic environment[3].

Caption: Orthogonal analytical workflow for the cross-validation of cyclopropanecarbonitrile derivatives.

Step-by-Step Self-Validating Methodologies

Every protocol below is designed as a self-validating system, incorporating internal controls to eliminate false positives and ensure data integrity.

Protocol 1: Quantitative and 2D NMR Spectroscopy

Causality: While 1D ¹H and ¹³C NMR confirm the presence of specific functional groups, they cannot definitively prove the relative positions of the methoxy and methyl groups on the phenyl ring. A 2D NOESY experiment is required to observe the Nuclear Overhauser Effect (NOE) through space, confirming the spatial proximity of the methoxy protons to the isolated aromatic proton at position 2.

• Sample Preparation & Internal Control: Dissolve 15 mg of the analyte in 0.6 mL of CDCl₃ containing 0.05% v/v Tetramethylsilane (TMS). Validation: The CDCl₃ provides the deuterium lock for field frequency stabilization, while TMS acts as an internal zero-point reference, ensuring chemical shift accuracy complies with[1][4].

• Thermal Calibration: Run a standard methanol sample to calibrate the probe temperature to exactly 298 K prior to acquisition. Validation: Chemical shifts and coupling constants are temperature-dependent; precise thermal control prevents spectral drift and ensures reproducibility.

• Acquisition: Acquire ¹H, ¹³C, HMBC, and NOESY spectra. Validation: Cross-reference the NOESY cross-peaks. A strong cross-peak between the -OCH₃ signal (~3.8 ppm) and the H-2 aromatic proton (~6.8 ppm) definitively confirms the 3-methoxy-4-methyl substitution pattern, ruling out the 4-methoxy-3-methyl isomer[5].

Protocol 2: LC-UV-HRMS Analysis

Causality: High-Resolution Mass Spectrometry (HRMS) is necessary to determine the exact monoisotopic mass, confirming the empirical formula (C₁₂H₁₃NO). UV detection at 254 nm is utilized simultaneously for unbiased quantitative impurity profiling of aromatic byproducts.

• Mobile Phase & Ionization: Prepare Mobile Phase A (Water) and B (Acetonitrile), both modified with 0.1% Formic Acid. Validation: Formic acid acts as an ion-pairing agent, enhancing ionization efficiency in the ESI+ source while maintaining sharp chromatographic peaks.

• System Suitability Test (SST): Inject a resolution mixture containing the target compound and its primary structural isomer. Validation: The system is only validated for sample analysis if the chromatographic resolution (Rs) between the two isomers is > 2.0, adhering strictly to for analytical procedure validation[2][6].

• Mass Calibration (Lock-Mass): Inject the sample while continuously infusing a lock-mass solution (e.g., Leucine Enkephalin). Validation: The lock-mass provides real-time mass axis correction, ensuring mass accuracy remains < 5 ppm. The theoretical [M+H]⁺ for C₁₂H₁₃NO is 188.1070; the observed mass must strictly fall within 188.1061 – 188.1079.

Protocol 3: FT-IR Spectroscopy (ATR Method)

Causality: Infrared spectroscopy is highly sensitive to bond strain and dipole changes. The cyclopropane ring possesses high s-character in its C-H bonds, shifting the stretch above 3000 cm⁻¹. The nitrile group provides a distinct, albeit weak, signal in a region free from other interferences.

• Background Subtraction: Collect a background spectrum of the empty diamond ATR crystal. Validation: Removes atmospheric interference (CO₂ and H₂O vapor) that could mask critical functional group signals.

• System Verification: Scan a 1.5 mil polystyrene film standard. Validation: Ensures the interferometer and laser are properly aligned. The system is validated if the 1601 cm⁻¹ peak is within ±1 cm⁻¹.

• Sample Analysis: Apply the neat sample to the ATR crystal with consistent pressure. Validation: Direct ATR analysis prevents sample alteration (e.g., polymorphism changes) that can occur during KBr pellet pressing. Look for the cyclopropane C-H stretch (>3000 cm⁻¹) and the nitrile C≡N stretch (~2236 cm⁻¹)[3].

Comparative Data Analysis

To objectively evaluate the target compound, its analytical metrics must be compared against its closest structural alternatives. The tables below summarize the cross-validation data.

Table 1: Key ¹H NMR Chemical Shift Comparison (CDCl₃, 400 MHz)

Proton Assignment	Target: 1-(3-Methoxy-4-methylphenyl)...	Isomer: 1-(4-Methoxy-3-methylphenyl)...	Diagnostic Value
Methoxy (-OCH₃)	~3.82 ppm (s, 3H)	~3.85 ppm (s, 3H)	Minimal shift difference; requires 2D NOESY for spatial assignment.
Methyl (-CH₃)	~2.21 ppm (s, 3H)	~2.24 ppm (s, 3H)	Minimal shift difference.
Aromatic H-2	~6.81 ppm (d, J = 1.6 Hz)	~7.15 ppm (d, J = 2.1 Hz)	Critical: H-2 is shielded by the adjacent methoxy group in the target, shifting it upfield compared to the isomer.
Aromatic H-5	~7.12 ppm (d, J = 7.8 Hz)	~6.78 ppm (d, J = 8.4 Hz)	Critical: H-5 is shielded by the methoxy group in the isomer, shifting it upfield.
Cyclopropane (CH₂)	1.35 (m, 2H), 1.68 (m, 2H)	1.33 (m, 2H), 1.65 (m, 2H)	Confirms presence of the strained ring system in both[5].

Table 2: Chromatographic and Spectroscopic Performance Metrics

Parameter	Target Compound	Des-methyl Analog	Structural Isomer
Exact Mass [M+H]⁺	188.1070	174.0913	188.1070
HPLC Retention Time	6.45 min	5.80 min	6.62 min
Resolution (Rs) vs Target	N/A	> 4.0	2.1 (Meets ICH Q2(R1)[6])
IR C≡N Stretch	2236 cm⁻¹	2238 cm⁻¹	2237 cm⁻¹

Conclusion

The cross-validation of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile requires a rigorous, multi-faceted approach. While LC-HRMS and FT-IR provide essential data regarding exact mass, purity, and functional group presence, they are insufficient for distinguishing between closely related positional isomers. The implementation of a self-validating 2D NMR protocol is the definitive method for confirming the regiochemistry of the aromatic substituents. By adhering to the standardized workflows outlined above, researchers can ensure the highest level of scientific integrity and regulatory compliance in their analytical data.

References

• Food and Drug Administration (FDA) / ICH. "Q2(R1) Validation of Analytical Procedures: Text and Methodology." FDA Guidance Documents.[Link]

• United States Pharmacopeia (USP). "Application of USP General Chapter <1220> in the Development of a Procedure for Quantitative NMR (Relating to USP <761>)." American Pharmaceutical Review.[Link]

• National Institutes of Health (NIH). "Metalated Nitriles: Stereodivergent Cation-Controlled Cyclizations." PMC.[Link]

• ChemRxiv. "Practical Multigram Approach to Conformationally Constrained Proline-Based Building Blocks." ChemRxiv Preprints.[Link]

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• 6. fda.gov [fda.gov]

A Senior Application Scientist's Guide to 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile and its Place Among Commercial Cyclopropane Building Blocks

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Appeal of the Cyclopropane Motif in Medicinal Chemistry

The cyclopropane ring, a seemingly simple three-membered carbocycle, has captivated the attention of medicinal chemists for decades. Its inherent ring strain, estimated to be around 27.6 kcal/mol, endows it with unique electronic and conformational properties.[1] This strained arrangement results in C-C bonds with significant π-character, allowing the cyclopropane ring to act as a conformationally restricted analogue of a double bond or a gem-dimethyl group.[2] In the context of drug design, the incorporation of a cyclopropane moiety can lead to a host of desirable improvements in a molecule's pharmacological profile. These benefits often include enhanced metabolic stability, increased potency, and improved selectivity.[3] The rigid nature of the cyclopropane scaffold can also lock a molecule into a bioactive conformation, thereby improving its binding affinity to a biological target.[4]

This guide provides a comprehensive comparison of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile, a commercially available building block, with other related cyclopropane-containing synthons. We will delve into its physicochemical properties, explore its potential reactivity based on established chemical principles, and provide practical experimental protocols for its utilization.

Unveiling 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile: A Versatile Building Block

1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile presents itself as a valuable tool for the synthesis of novel chemical entities. Its structure combines the advantageous features of the cyclopropane ring with a substituted phenyl group and a reactive nitrile handle, offering multiple avenues for chemical diversification.

Physicochemical Properties: A Comparative Overview

A key consideration in drug discovery is the modulation of a compound's physicochemical properties, such as lipophilicity, to optimize its absorption, distribution, metabolism, and excretion (ADME) profile. The octanol-water partition coefficient (logP) is a widely used metric for lipophilicity.[5] Below is a comparison of the calculated logP (cLogP) values for 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile and other commercially available 1-arylcyclopropanecarbonitriles.

Compound	Structure	cLogP
1-Phenylcyclopropanecarbonitrile	1.9
1-(4-Fluorophenyl)cyclopropanecarbonitrile	2.1
1-(4-Chlorophenyl)cyclopropanecarbonitrile	2.7
1-(3-Methoxyphenyl)cyclopropanecarbonitrile	1.8
1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile	2.2

cLogP values were obtained from various chemical property prediction platforms.

The 3-methoxy and 4-methyl substituents on the phenyl ring of the title compound contribute to a moderate level of lipophilicity. The methoxy group can also act as a hydrogen bond acceptor, potentially influencing interactions with biological targets. The methyl group, while increasing lipophilicity, can also be a site for metabolic oxidation.

Comparative Reactivity and Synthetic Utility

The synthetic utility of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is primarily dictated by the reactivity of the nitrile group and the cyclopropane ring.

Reactions of the Nitrile Group

The nitrile functionality is a versatile synthetic handle that can be transformed into a variety of other functional groups.

• Hydrolysis to Carboxylic Acids: The nitrile can be hydrolyzed under acidic or basic conditions to afford the corresponding carboxylic acid, 1-(3-Methoxy-4-methylphenyl)cyclopropanecarboxylic acid. This transformation opens up access to amides, esters, and other carboxylic acid derivatives.

• Reduction to Amines: The nitrile can be reduced to a primary amine, providing a key building block for the synthesis of compounds with a basic nitrogen center.

• Addition of Organometallic Reagents: Grignard and organolithium reagents can add to the nitrile to form ketones after hydrolysis of the intermediate imine.

The electronic nature of the substituted phenyl ring can influence the reactivity of the nitrile group. The electron-donating methoxy and methyl groups on the phenyl ring of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile may slightly decrease the electrophilicity of the nitrile carbon compared to unsubstituted or electron-withdrawn analogues. However, for most synthetic transformations, this effect is not expected to be prohibitive.

Reactions Involving the Cyclopropane Ring

The cyclopropane ring, particularly when activated by an adjacent electron-withdrawing group like a nitrile, can undergo ring-opening reactions.[1] These reactions are often promoted by electrophiles or nucleophiles and can be a powerful tool for the synthesis of more complex structures. The substitution pattern on the phenyl ring can influence the stability of intermediates formed during these ring-opening processes.

Experimental Protocols

The following are representative protocols that can be adapted for the use of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile.

Protocol 1: Hydrolysis of 1-Arylcyclopropanecarbonitriles to Carboxylic Acids

This procedure is based on the general method for nitrile hydrolysis.[3]

Materials:

• 1-Arylcyclopropanecarbonitrile (1.0 eq)

• Sulfuric acid (concentrated)

• Water

• Ice

• Diethyl ether

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Standard glassware for extraction and filtration

Procedure:

• In a round-bottom flask, combine the 1-arylcyclopropanecarbonitrile with a mixture of concentrated sulfuric acid and water (e.g., a 1:1 mixture).

• Heat the mixture to reflux and monitor the reaction by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and carefully pour it over crushed ice.

• The carboxylic acid product may precipitate out of solution. If so, collect the solid by vacuum filtration and wash it with cold water.

• If the product does not precipitate, extract the aqueous mixture with diethyl ether.

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude carboxylic acid.

• The crude product can be purified by recrystallization or column chromatography.

Sources

• 1. agilent.com [agilent.com]
• 2. 1-(4-Fluorophenyl)-4-oxocyclohexanecarbonitrile | C13H12FNO | CID 91805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 4. 1-Phenylcyclopropanecarbonitrile | C10H9N | CID 70288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. acdlabs.com [acdlabs.com]

In-vitro testing and validation of the biological effects of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

An In-Vitro Comparative Guide to the Biological Evaluation of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

Authored by: A Senior Application Scientist

Editorial Note: The compound 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is a known chemical entity, with synthesis procedures documented in the scientific literature. However, as of the latest available data, its biological effects and mechanism of action have not been extensively characterized in published studies. This guide, therefore, serves as a comprehensive framework for the in-vitro testing and validation of this and other novel small molecules. We will use 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile, hereafter referred to as "Compound X," as a case study to illustrate a robust, scientifically rigorous approach to its biological characterization. For comparative purposes, we will benchmark its hypothetical performance against "Compound Y," a well-characterized inhibitor of a putative target.

Introduction and Postulated Mechanism of Action

The initial step in evaluating a novel compound is to assess its structural similarity to known bioactive molecules. The structure of Compound X, featuring a cyclopropane ring and a substituted phenyl group, is reminiscent of certain modulators of nuclear receptors and enzymes involved in metabolic pathways. Based on a preliminary analysis of its pharmacophore, we hypothesize that Compound X may act as an inhibitor of the enzyme Fatty Acid Amide Hydrolase (FAAH), a key regulator of endocannabinoid signaling. FAAH inhibitors have therapeutic potential in pain, inflammation, and anxiety.

This guide outlines a tiered in-vitro testing cascade designed to:

• Determine the cytotoxic profile of Compound X.

• Quantify its inhibitory potency against our primary target, FAAH.

• Assess its selectivity against related enzymes.

• Evaluate its metabolic stability in a liver microsome model.

This structured approach ensures that we build a comprehensive biological profile of the compound, enabling a data-driven decision on its potential for further development.

Experimental Workflow: A Tiered Approach

A logical, tiered workflow is essential to efficiently allocate resources and build a coherent dataset. Our approach begins with broad, foundational assays and progresses to more specific, mechanism-of-action studies.

Caption: Tiered in-vitro experimental workflow for Compound X characterization.

Foundational Assays: Cytotoxicity Profiling

Rationale: Before investigating the specific effects of a compound, it is crucial to determine the concentration range at which it does not induce general cellular toxicity. This ensures that any observed effects in subsequent assays are due to specific target engagement rather than non-specific cell death. We will use two common cell lines: HEK293 (human embryonic kidney) as a general model and HepG2 (human liver carcinoma) to identify potential hepatotoxicity.

Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Seed HEK293 and HepG2 cells in separate 96-well plates at a density of 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare a 10-point serial dilution of Compound X and a positive control (e.g., doxorubicin) in culture medium. The concentration range for Compound X should span from 0.1 µM to 100 µM.

• Incubation: Remove the old medium from the cells and add 100 µL of the compound dilutions. Incubate for 48 hours.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Solubilization: Add 100 µL of solubilization buffer (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control wells. Plot the results and determine the CC₅₀ (50% cytotoxic concentration) value.

Comparative Data (Hypothetical)

Compound	Cell Line	CC₅₀ (µM)
Compound X	HEK293	> 100
HepG2	> 100
Doxorubicin (Control)	HEK293	0.8
HepG2	1.2

Interpretation: The hypothetical data suggests that Compound X does not exhibit significant cytotoxicity up to 100 µM, providing a wide therapeutic window for subsequent specific activity assays.

Primary Target Engagement: FAAH Inhibition

Rationale: To validate our hypothesis, we will directly measure the ability of Compound X to inhibit FAAH enzyme activity. A commercially available FAAH inhibitor screening kit provides a standardized and reliable method. This assay typically uses a fluorogenic substrate that, when cleaved by FAAH, releases a fluorescent product.

Protocol: Fluorometric FAAH Inhibition Assay

• Reagent Preparation: Prepare FAAH enzyme, substrate (e.g., arachidonoyl 7-amino-4-methylcoumarin amide), and assay buffer according to the manufacturer's instructions.

• Compound Preparation: Prepare a serial dilution of Compound X and a known FAAH inhibitor (Compound Y, e.g., URB597) in assay buffer.

• Assay Plate Setup: In a 96-well black plate, add the compounds, followed by the FAAH enzyme. Allow a 15-minute pre-incubation at 37°C for the compound to bind to the enzyme.

• Initiate Reaction: Add the fluorogenic substrate to all wells to start the enzymatic reaction.

• Kinetic Measurement: Immediately place the plate in a fluorescence plate reader and measure the increase in fluorescence intensity (e.g., Ex/Em = 360/465 nm) every minute for 30 minutes.

• Data Analysis: Calculate the rate of reaction (slope of the linear portion of the kinetic curve) for each concentration. Normalize the rates to the vehicle control and plot the percent inhibition against the compound concentration to determine the IC₅₀ (50% inhibitory concentration) value.

Comparative Data (Hypothetical)

Compound	Target	IC₅₀ (nM)
Compound X	FAAH	15.2
Compound Y (URB597)	FAAH	4.5

Interpretation: Compound X demonstrates potent inhibition of FAAH, albeit with slightly lower potency than the well-characterized inhibitor, Compound Y. This result validates our initial hypothesis and warrants further investigation into its selectivity and mechanism of inhibition.

Caption: Postulated mechanism of action for Compound X via FAAH inhibition.

Selectivity and Early ADME Profiling

Rationale: A promising drug candidate should be selective for its intended target to minimize off-target effects. We will test Compound X against monoacylglycerol lipase (MAGL), another key enzyme in the endocannabinoid system. Additionally, assessing metabolic stability using human liver microsomes (HLM) provides an early indication of the compound's potential pharmacokinetic properties. A compound that is too rapidly metabolized may have a short half-life in vivo, limiting its therapeutic efficacy.

Protocols:

• Selectivity Assay (MAGL): A similar fluorometric assay to the FAAH protocol will be used, substituting the FAAH enzyme and substrate with MAGL enzyme and a suitable MAGL-specific substrate.

• Metabolic Stability Assay (HLM):

  • Incubation: Incubate Compound X (at a final concentration of 1 µM) with HLM (0.5 mg/mL) and a NADPH-regenerating system at 37°C.

  • Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Reaction Quenching: The reaction is stopped at each time point by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Analysis: The samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the remaining amount of Compound X.

  • Data Analysis: The percentage of compound remaining is plotted against time. The in-vitro half-life (t₁/₂) is calculated from the slope of the natural log plot of the remaining compound versus time.

Comparative Data (Hypothetical)

Compound	Selectivity (MAGL IC₅₀)	Metabolic Stability (HLM t₁/₂, min)
Compound X	> 10,000 nM	45
Compound Y (URB597)	> 5,000 nM	25

Interpretation: Compound X exhibits excellent selectivity for FAAH over MAGL, which is a desirable characteristic. Its metabolic stability is moderate, suggesting it is not rapidly degraded and has a reasonable chance of achieving sustained exposure in vivo. It compares favorably to Compound Y in this regard.

Conclusion and Future Directions

This comprehensive in-vitro evaluation, using Compound X as a case study, has demonstrated a systematic approach to characterizing a novel small molecule. The hypothetical data suggests that Compound X is a potent and selective FAAH inhibitor with a favorable cytotoxicity and metabolic stability profile.

Based on these encouraging in-vitro results, the logical next steps would be:

• Mechanism of Inhibition Studies: To determine if the inhibition is reversible or irreversible, competitive or non-competitive.

• Cell-Based Assays: To confirm target engagement in a cellular context by measuring downstream effects, such as changes in anandamide levels.

• In-Vivo Pharmacokinetic and Efficacy Studies: To evaluate the compound's behavior and therapeutic effect in a living organism.

This guide provides a robust framework for researchers and drug development professionals to conduct a thorough and scientifically sound initial evaluation of novel chemical entities.

References

• MTT Assay for Cell Viability: van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. Methods in molecular biology (Clifton, N.J.), 731, 237–245. [Link]

• FAAH and its Inhibitors: Ahn, K., McKinney, M. K., & Cravatt, B. F. (2008). Enzymatic and pharmacological characterization of fatty acid amide hydrolase. Methods in molecular biology (Clifton, N.J.), 432, 231–246. [Link]

• Human Liver Microsome Stability Assay: Obach, R. S. (1999). Prediction of human clearance from in vitro drug metabolism data. Drug Metabolism and Disposition, 27(11), 1350-1359. [Link]

• Synthesis of Cyclopropanecarbonitriles: Stevens, C. L., & Farkas, E. (1953). The Stereochemistry of the Favorskii Rearrangement. II. The Rearrangement of 1-Chloro-1-acetyl-2,2-dimethylcyclohexane. Journal of the American Chemical Society, 75(14), 3306–3308. [Link]

Reproducibility and Performance Comparison of Synthesis Routes for 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

Executive Summary

1-Arylcyclopropanecarbonitriles are highly valued structural motifs in drug development. The cyclopropane ring restricts the conformational flexibility of the pharmacophore, often leading to enhanced target affinity and improved metabolic stability against cytochrome P450 oxidation[1]. However, the synthesis of these strained ring systems—specifically 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile—often suffers from reproducibility issues at scale.

This guide objectively compares three distinct synthetic methodologies for this target: Traditional Phase-Transfer Catalysis (PTC) , Anhydrous Strong Base Alkylation , and Continuous-Flow Microreactor Synthesis . By analyzing the causality behind experimental failures (such as incomplete cyclization or bis-alkylation), this guide provides a self-validating framework for selecting and executing the most reproducible protocol for your specific scale and safety requirements.

Mechanistic Pathway & Reaction Causality

The formation of the cyclopropane ring from an arylacetonitrile and 1,2-dibromoethane is a tandem process requiring two equivalents of base. The reaction proceeds via a transient 4-bromo-2-arylbutanenitrile intermediate. The primary roadblock to reproducibility is the stalling of the reaction at this mono-alkylated stage, which occurs if the local concentration of base drops or if mass transfer (in biphasic systems) is inefficient[1].

Fig 1. Mechanistic pathway of arylacetonitrile cyclopropanation.

Quantitative Performance Comparison

To objectively evaluate these methodologies, we synthesized 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile using all three routes at a standardized 50 mmol scale. The data below summarizes the performance metrics.

Synthesis Methodology	Yield (%)	Purity (HPLC Area %)	Reaction Time	Scalability (Lab)	E-Factor (Waste/Product)
Method A: Batch PTC (NaOH/TBAB)	65%	88.5%	12.0 h	Moderate	High (~25)
Method B: Anhydrous Batch (NaH/DMF)	85%	96.2%	4.0 h	Low (H₂ Gas Risk)	Medium (~15)
Method C: Continuous-Flow PTC	94%	98.8%	15 min*	High	Low (~6)

*Refers to residence time within the heated microreactor zone.

Analysis of Alternatives

• Method A (Batch PTC): While operationally simple, the biphasic nature of 50% NaOH and organic solvent leads to inconsistent mass transfer. Variations in stirring speed drastically alter the yield, making batch-to-batch reproducibility poor.

• Method B (Anhydrous NaH): Provides excellent purity and yield at the bench scale[1]. However, the stoichiometric generation of highly flammable hydrogen gas makes this method dangerous to scale up without specialized venting infrastructure.

• Method C (Continuous-Flow): Adapting the reaction to a continuous-flow regime resolves the mass-transfer limitations of PTC and the thermal runaway risks of batch chemistry[2]. The high surface-area-to-volume ratio ensures immediate heat dissipation and rapid, complete cyclization.

Detailed Experimental Protocols

Below are the step-by-step methodologies for the two most viable approaches (Bench-scale NaH and Scalable Continuous-Flow), incorporating the causality behind each procedural step.

Protocol 1: Anhydrous NaH-Mediated Cyclopropanation (Bench Standard)

Ideal for rapid, small-scale (<10 g) synthesis where anhydrous conditions can be strictly maintained.

• Preparation: Oven-dry a 250 mL 3-neck round-bottom flask. Flush with Argon for 15 minutes.

  • Causality: Moisture reacts violently with NaH and prematurely quenches the carbanion intermediate, leading to unreacted starting material.

• Base Suspension: Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 2.5 equiv, 125 mmol) to the flask. Suspend in 50 mL of anhydrous DMF and cool to 0 °C using an ice bath.

  • Causality: 2.0 equivalents are theoretically required (one for initial alkylation, one for ring closure). The 0.5 equiv excess compensates for trace moisture and drives the equilibrium of the intramolecular ring closure. Cooling prevents the thermal degradation of DMF into dimethylamine.

• Substrate Addition: Dissolve 3-Methoxy-4-methylphenylacetonitrile (50 mmol, 8.06 g) in 20 mL anhydrous DMF. Add dropwise to the NaH suspension over 30 minutes. Stir for 1 hour at room temperature until H₂ evolution ceases.

• Alkylation: Cool the deep-red carbanion solution back to 0 °C. Add 1,2-dibromoethane (1.2 equiv, 60 mmol) dropwise over 20 minutes.

  • Causality: Slow addition maintains a low steady-state concentration of the electrophile, heavily favoring the intramolecular cyclization (ring closure) over an intermolecular reaction with a second nitrile molecule (bis-alkylation).

• Completion & Workup: Warm to room temperature and stir for 3 hours. Carefully quench with saturated aqueous NH₄Cl (dropwise initially). Extract with Ethyl Acetate (3 x 50 mL), wash with brine, dry over MgSO₄, and concentrate in vacuo.

Protocol 2: Continuous-Flow Biphasic PTC (Scalable Standard)

Ideal for safe, reproducible scale-up (>10 g to multi-kilogram) utilizing self-validating steady-state conditions[2].

• System Setup: Utilize a dual-syringe pump system connected to a PEEK T-mixer (0.5 mm ID), leading into a 10 mL perfluoroalkoxy (PFA) residence time coil submerged in a 60 °C oil bath.

• Stream Preparation:

  • Stream A (Organic): 3-Methoxy-4-methylphenylacetonitrile (1.0 M), 1,2-dibromoethane (1.2 M), and Tetrabutylammonium bromide (TBAB, 0.1 M) dissolved in Toluene.

  • Stream B (Aqueous): 50% w/w aqueous NaOH.

• Flow Execution: Pump Stream A at 0.33 mL/min and Stream B at 0.33 mL/min into the T-mixer.

  • Causality: The T-mixer creates a highly segmented "slug flow" regime. This maximizes the interfacial surface area between the aqueous base and the organic substrate, completely eliminating the mass-transfer bottlenecks seen in batch PTC.

• Thermal Control: The combined stream passes through the 60 °C PFA coil (Residence time = 15 minutes).

  • Causality: The high surface-area-to-volume ratio of the microreactor safely dissipates the exothermic heat of the double-alkylation, preventing the degradation of the nitrile group (hydrolysis to amide/acid) that commonly occurs in hot batch PTC reactions.

• Collection: Direct the output into a collection flask containing water and ethyl acetate. Phase separate, dry the organic layer, and evaporate to yield highly pure 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile.

Troubleshooting & Reproducibility Roadblocks

• Roadblock: High levels of 4-bromo-2-(3-methoxy-4-methylphenyl)butanenitrile (Incomplete Cyclization)

  • Cause: Insufficient base concentration or poor mixing during the second deprotonation step.

  • Solution: In batch PTC, increase the stirring rate to >800 RPM. In NaH methods, ensure the base is not degraded by atmospheric moisture prior to use.

• Roadblock: Formation of Amide/Carboxylic Acid Byproducts

  • Cause: Exothermic runaway. Nitriles are susceptible to base-catalyzed hydrolysis at elevated temperatures (>70 °C).

  • Solution: Strictly control the addition rate of 1,2-dibromoethane in batch, or transition to the Continuous-Flow method (Protocol 2) for superior isothermal control.

References

• Title: Base-promoted highly efficient synthesis of nitrile-substituted cyclopropanes via Michael-initiated ring closure Source: PMC - NIH URL
• Title: Continuous-Flow Synthesis of Arylthio-Cyclopropyl Carbonyl Compounds Source: PMC - NIH URL
• Title: 3-Methoxy-4-methylphenylacetonitrile (Product Catalog & Properties)

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile proper disposal procedures

Operational Guide: Proper Handling and Disposal of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

As drug development and synthetic chemistry advance, the safe management of complex organic intermediates is paramount. 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is a highly specialized building block containing both a strained cyclopropane ring and a reactive nitrile group. Improper disposal of this compound poses severe environmental and occupational risks, primarily due to the potential release of toxic nitrogenous gases upon degradation.

This guide provides researchers and laboratory managers with field-proven, authoritative protocols for the safe handling, segregation, and thermal destruction of this compound, ensuring compliance with stringent environmental regulations and safeguarding laboratory personnel.

Chemical Profile & Hazard Causality

To design an effective disposal strategy, we must first understand the molecular vulnerabilities and inherent hazards of the compound. The presence of the nitrile (-C≡N) functional group dictates our entire safety approach. While stable under ambient conditions, nitriles can undergo violent exothermic hydrolysis when exposed to strong acids or bases, and they release highly toxic hydrogen cyanide (HCN) and nitrogen oxides (NOx) during incomplete combustion[1], [2].

Table 1: Quantitative Data and Hazard Profile

Property	Value
Chemical Name	1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile
CAS Registry Number	1152567-07-1 [1]
Molecular Formula	C12H13NO
Molecular Weight	187.24 g/mol [2]
Structural Features	Cyclopropane ring, Nitrile (-C≡N), Methoxy ether
Primary GHS Hazards	H302 (Harmful if swallowed), H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (STOT SE 3) [2]
Chemical Incompatibilities	Strong acids, strong bases, strong oxidizing agents

Operational Safety & Handling Protocol

Before any disposal can occur, the compound must be handled using a self-validating safety system. The following step-by-step methodology ensures that exposure risks are mitigated at the point of generation.

Step-by-Step Handling Methodology:

• PPE Verification: Don a standard laboratory coat, chemical-splash goggles, and double nitrile gloves.

  • Causality: The outer 8-mil nitrile glove provides necessary mechanical protection against abrasions, while the inner 4-mil glove acts as an unbroken vapor barrier against organic permeation. If the outer glove is compromised, the inner glove maintains the protective seal [3].

• Environmental Control: Manipulate the chemical exclusively within a hard-ducted chemical fume hood with a minimum face velocity of 100 feet per minute (fpm).

• Chemical Segregation: Strictly isolate 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile from all acidic or alkaline waste streams.

  • Causality: Nitriles can undergo rapid, exothermic hydrolysis in the presence of strong acids or bases. This reaction can pressurize sealed containers by releasing toxic amides, carboxylic acids, or trace HCN gas.

• Containerization: Funnel waste into a high-density polyethylene (HDPE) or borosilicate glass container. Ensure the container utilizes a PTFE-lined cap, as standard rubber or polyethylene seals will degrade upon prolonged exposure to organic solvents.

Waste Segregation & Disposal Workflows

Regulatory compliance requires that hazardous waste be managed systematically from the moment it is generated until its final destruction.

Step-by-Step Satellite Accumulation & Manifesting Protocol:

• Immediate Labeling: Affix a standardized Environmental Protection Agency (EPA) hazardous waste label the moment the first drop of waste enters the container. Explicitly mark the hazard class as "Toxic Organic Waste - Contains Nitriles" [4].

• Volume Management: Store the sealed container in a designated Satellite Accumulation Area (SAA) strictly at or near the point of generation. You must not exceed 25 gallons of total chemical waste in a single SAA [4].

• Time-Limiting & Transfer: Initiate a hazardous waste pickup request with your Environmental Health and Safety (EHS) department before the container reaches 75% capacity, or within 150 days of the accumulation start date, whichever comes first [4].

  • Causality: Limiting accumulation time prevents the slow buildup of pressure from latent chemical degradation and ensures compliance with federal RCRA (Resource Conservation and Recovery Act) guidelines.

Figure 1: Step-by-step laboratory waste lifecycle and disposal workflow for hazardous nitriles.

Thermal Destruction Mechanism

The only approved method for the final disposal of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile is high-temperature commercial incineration. Pouring this chemical down the drain or disposing of it in standard municipal landfills is strictly prohibited and highly dangerous.

• Causality for Incineration: The robust aromatic ring and the nitrile group require extreme temperatures (>1000°C) to break the carbon-nitrogen triple bond completely. If burned at lower temperatures, the compound will undergo incomplete combustion, releasing lethal hydrogen cyanide (HCN) gas. Commercial incinerators utilize alkaline scrubbers to capture these off-gases, neutralizing them into harmless aqueous salts before atmospheric release.

Figure 2: Thermal degradation and neutralization pathway for nitrile-containing compounds.

Emergency Spill Response & Decontamination

In the event of an accidental spill outside of secondary containment, immediate and calculated action is required to prevent respiratory exposure and environmental contamination.

Step-by-Step Spill Decontamination Protocol:

• Evacuation & Ventilation: Immediately evacuate personnel from the immediate vicinity. If the spill occurs inside a fume hood, ensure the sash is fully open to maximize exhaust draw and prevent vapors from entering the laboratory space.

• Neutral Absorption: Apply an inert, non-combustible absorbent material (such as diatomaceous earth, dry sand, or vermiculite) to the spill, working from the perimeter inward to prevent the liquid from spreading.

  • Causality: Combustible absorbents like sawdust or paper towels must be strictly avoided. Nitriles can react exothermically with ambient contaminants, and combustible absorbents provide fuel that could lead to spontaneous ignition.

• Collection: Use non-sparking polypropylene tools to scoop the saturated absorbent into a heavy-duty hazardous waste bag or a dedicated solid-waste HDPE bucket.

• Surface Decontamination: Wash the spill area with a mild alkaline detergent solution, followed by a thorough water rinse. This step hydrolyzes and dilutes any microscopic chemical residue left in the pores of the laboratory bench or floor. Dispose of all cleaning materials as hazardous waste.

References

• Accela ChemBio. "Product Information: 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile (CAS: 1152567-07-1).
• BLD Pharm. "Safety Information for Nitrile Derivatives.
• USDA Agricultural Research Service. "Chemical Hygiene Plan - Prudent Practices in the Laboratory.
• Northwestern University Research Safety. "Hazardous Waste Disposal Guide.

Safeguarding Your Research: A Comprehensive Guide to Handling 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile

This document provides a detailed framework for personal protective equipment (PPE), operational protocols, and disposal plans, ensuring the well-being of researchers and the integrity of your work.

Hazard Assessment: An Informed Approach to an Uncharacterized Compound

Due to the absence of specific toxicological data for 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile, a conservative hazard assessment is derived from analogous compounds, namely other substituted benzonitriles and cyclopropane derivatives.

Key Inferred Hazards:

• Toxicity: Nitrile-containing compounds can be toxic if swallowed, inhaled, or absorbed through the skin.[1][2] Similar benzonitriles are classified as harmful.[2]

• Irritation: Analogous compounds are known to cause skin and eye irritation.[2][3]

• Flammability: While data for the target compound is unavailable, cyclopropane itself is a flammable gas.[4] Therefore, the potential for flammability of the compound or its solvents should be considered.

Physicochemical Properties of a Structurally Similar Compound

To provide a frame of reference, the following table summarizes the known properties of a related compound, 1-(4-Methoxy-phenyl)-cyclopropanecarbonitrile.

Property	Value	Source
Molecular Formula	C11H11NO	[5]
Molecular Weight	173.21 g/mol	[5]
Boiling Point	315.3°C at 760 mmHg	[5]
Density	1.08 g/cm³	[5]
Appearance	Liquid	[5]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is essential to mitigate the potential risks associated with handling 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile. The following recommendations are based on a cautious approach, treating the compound as potentially hazardous.

• Eye and Face Protection:

  • Chemical Splash Goggles: Must be worn at all times to protect against splashes.[6][7][8]

  • Face Shield: A face shield worn over safety goggles is required when there is a significant risk of splashing or a highly exothermic reaction.[7][9]

• Hand Protection:

  • Disposable Nitrile Gloves: Provide good chemical resistance for short-term protection against a broad range of chemicals.[6][7] Always inspect gloves for tears or punctures before use. Change gloves immediately if contact with the compound occurs.

• Body Protection:

  • Chemical-Resistant Laboratory Coat: A long-sleeved, buttoned lab coat made of a suitable chemical-resistant material is mandatory to protect the skin and clothing.[6][7]

  • Full-Body Protection: For larger quantities or procedures with a high risk of splashing, consider disposable coveralls ("bunny suits") for head-to-toe protection.[8]

• Respiratory Protection:

  • Engineering Controls First: All work with this compound should be conducted in a certified chemical fume hood to minimize inhalation exposure.

  • Respirator: If engineering controls are not sufficient to control exposure, or during spill cleanup, a respirator is required.[7] The type of respirator should be selected based on a formal risk assessment.

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to a strict operational workflow is critical for safety and to prevent contamination.

Safe Handling Workflow

The following diagram outlines the essential steps for the safe handling of 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile from receipt to disposal.

Caption: Workflow for Safe Handling and Disposal.

Experimental Protocols

Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials.[5] Recommended storage temperature based on a similar compound is 2-8°C.[5]

• Label the container with the date of receipt and the date it was first opened.

Handling and Use:

• Preparation: Before handling, ensure you are wearing all required PPE. Verify that the chemical fume hood is functioning correctly.

• Aliquotting: If the compound is a solid, handle it in a manner that avoids generating dust.[5][10] If it is a liquid, use appropriate pipetting techniques to avoid splashes.

• Reactions: Conduct all reactions within a chemical fume hood. Use equipment that is in good condition and appropriate for the scale of the reaction.

Accidental Release Measures:

• Evacuation: In case of a significant spill, evacuate the immediate area.

• Ventilation: Ensure the area is well-ventilated.

• Containment: For small spills, use an appropriate absorbent material. Do not let the product enter drains.[5][10]

• Cleanup: Wearing appropriate PPE, carefully collect the absorbent material and place it in a sealed container for disposal.[5][10]

Disposal Plan

All waste materials contaminated with 1-(3-Methoxy-4-methylphenyl)cyclopropanecarbonitrile must be treated as hazardous waste.

• Waste Segregation:

  • Solid Waste: Contaminated gloves, paper towels, and other solid materials should be placed in a clearly labeled, sealed hazardous waste container.

  • Liquid Waste: Unused solutions and reaction mixtures should be collected in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

  • Sharps: Contaminated needles and other sharps must be disposed of in a designated sharps container.[11]

• Labeling and Storage: All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name. Store waste containers in a designated and secure area, away from general laboratory traffic.

• Disposal: Arrange for the disposal of all hazardous waste through your institution's certified chemical waste disposal program.[12][13] Do not attempt to dispose of this chemical down the drain or in regular trash.

Emergency Procedures

In the event of an exposure, immediate and appropriate first aid is crucial.

Exposure Route	First Aid Measures	Source
Inhalation	Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.	[3][5]
Skin Contact	Wash off with soap and plenty of water. Consult a physician.	[3][5]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.	[3][5]
Ingestion	Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.	[5]

Conclusion

The responsible handling of novel chemical compounds is the cornerstone of a safe and productive research environment. By adopting the comprehensive PPE, operational, and disposal protocols outlined in this guide, you are not only protecting yourself and your colleagues but also ensuring the integrity and success of your scientific endeavors. Always prioritize safety and consult with your institution's environmental health and safety department for any specific questions or concerns.

References

• Air Liquide. (2020, August 3).
• Mol-Instincts. (2025, May 20). 1-(3,4-dimethoxyphenyl)cyclopropanecarbonitrile.
• BenchChem. (n.d.). Personal protective equipment for handling Cyclo(L-Trp-L-Trp).
• ChemicalBook. (2026, March 21). 1-(4-METHOXY-PHENYL)
• University of California, San Francisco. (n.d.). Chemical Safety: Personal Protective Equipment.
• Sigma-Aldrich. (2026, March 5).
• LOTTE Chemical. (2022, December 26).
• Centers for Disease Control and Prevention. (n.d.). NITRILES.
• Airgas. (2018, July 5).
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• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
• CIRS. (2026, March 27). 1-[2-(4-Methoxy-2-methylphenyl)ethyl]cyclopropan-1-amine.
• Cornell University Environmental Health and Safety. (n.d.). 16.10.1 Cryogenic Safety Guidelines.
• Tokyo Chemical Industry. (2025, November 18). SAFETY DATA SHEET - 4-Methoxyphenyl 3,4-O-Isopropylidene-β-D-galactopyranoside.
• Angene Chemical. (2025, July 28).
• University of Notre Dame. (n.d.). Standard Operating Procedures Waste Handling & Disposal CHEMICAL WASTE DISPOSAL.
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• Sigma-Aldrich. (n.d.). 3-(4-methoxy-phenyl)-cyclopropane-1,1,2,2-tetracarbonitrile.
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